1,2-Dioleoyl-3-bromopropanediol

Core Science & Biosynthesis

An In-depth Technical Guide to 1,2-Dioleoyl-3-bromopropanediol: Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Dioleoyl-3-bromopropanediol is a synthetic diacylglycerol (DAG) analog. It possesses a structure similar to the endogenous signaling lipid 1,2-dioleoyl-sn-glycerol, with the key difference being the substitution of the primary hydroxyl group at the sn-3 position with a bromine atom. This modification makes it a valuable tool for biochemical and biomedical research, particularly in the study of lipid signaling pathways and enzyme kinetics. The bromine atom can serve as a heavy atom for crystallographic studies and may alter the molecule's biological activity and metabolic fate compared to its natural counterpart. This guide provides a comprehensive overview of the chemical properties, structure, and a plausible synthetic approach for 1,2-Dioleoyl-3-bromopropanediol.

Chemical Structure

The structure of 1,2-Dioleoyl-3-bromopropanediol consists of a glycerol (B35011) backbone where the hydroxyl groups at positions 1 and 2 are esterified with oleic acid, a monounsaturated omega-9 fatty acid. The hydroxyl group at position 3 is replaced by a bromine atom. The stereochemistry at the C2 position of the glycerol backbone is typically specified as sn (stereospecifically numbered), leading to 1,2-dioleoyl-sn-3-bromopropanediol.

Caption: Chemical structure of 1,2-Dioleoyl-3-bromopropanediol.

Chemical and Physical Properties

Property	Value (1,2-Dioleoyl-3-bromopropanediol - Estimated)	Value (1,2-dioleoyl-sn-glycerol)	Value (3-bromo-1,2-propanediol)
Molecular Formula	C39H71BrO4	C39H72O5[1][2][3]	C3H7BrO2[4][5][6]
Molecular Weight	~683.89 g/mol	621.0 g/mol [1]	154.99 g/mol [4][5][6]
Appearance	Likely a liquid or waxy solid at room temperature	Liquid[3] or Solid[1]	Data not available
Solubility	Soluble in organic solvents like chloroform, dichloromethane, and ethyl acetate (B1210297). Insoluble in water.	Soluble in organic solvents.	Data not available
Stability	Store at -20°C to prevent oxidation of the oleoyl chains.	Store at -20°C[2]	Data not available

Experimental Protocols

While a specific, validated protocol for the synthesis of 1,2-Dioleoyl-3-bromopropanediol is not widely published, a plausible and common method would be the esterification of 3-bromo-1,2-propanediol (B131886) with oleic acid or its more reactive derivative, oleoyl chloride.

Plausible Synthesis via Esterification of 3-bromo-1,2-propanediol with Oleic Acid

This method involves the direct esterification of the two available hydroxyl groups on 3-bromo-1,2-propanediol with two equivalents of oleic acid, typically in the presence of an acid catalyst and under conditions that remove the water byproduct to drive the reaction to completion.

Materials:

• 3-bromo-1,2-propanediol

• Oleic acid (2.2 equivalents)

• Dicyclohexylcarbodiimide (DCC) (2.2 equivalents)

• 4-(Dimethylamino)pyridine (DMAP) (0.2 equivalents)

• Dichloromethane (anhydrous)

• Silica (B1680970) gel for column chromatography

• Hexane (B92381) and Ethyl Acetate for chromatography elution

Methodology:

• Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve 3-bromo-1,2-propanediol (1 equivalent) in anhydrous dichloromethane.

• Addition of Reagents: To the stirred solution, add oleic acid (2.2 equivalents) and DMAP (0.2 equivalents).

• Initiation of Reaction: Cool the mixture to 0°C in an ice bath. Slowly add a solution of DCC (2.2 equivalents) in anhydrous dichloromethane.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 12-24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, filter the mixture to remove the dicyclohexylurea byproduct. Wash the filtrate with 1M HCl, saturated sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous sodium sulfate.

• Purification: Concentrate the dried organic layer under reduced pressure. Purify the crude product by silica gel column chromatography, using a gradient of hexane and ethyl acetate as the eluent, to isolate the 1,2-Dioleoyl-3-bromopropanediol.

• Characterization: Confirm the structure and purity of the final product using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) and Mass Spectrometry (MS).

Caption: A logical workflow for the synthesis of 1,2-Dioleoyl-3-bromopropanediol.

Potential Applications in Research

1,2-Dioleoyl-3-bromopropanediol, as a synthetic analog of diacylglycerol, has potential applications in several areas of research:

• Enzyme Inhibition and Kinetics: It can be used as a substrate or inhibitor to study enzymes involved in lipid metabolism, such as diacylglycerol kinases, lipases, and protein kinase C (PKC) isoforms.

• Structural Biology: The bromine atom can act as an anomalous scatterer in X-ray crystallography, aiding in the phase determination for protein-lipid complexes.

• Biophysical Studies of Membranes: Incorporation of this molecule into model membranes can be used to study the effects of modified headgroups on membrane properties such as fluidity, phase behavior, and lipid-protein interactions.

• Drug Development: As a structurally defined lipid, it can be used in the development and screening of small molecule inhibitors that target lipid-binding proteins.

Given the absence of a hydroxyl group at the sn-3 position, 1,2-Dioleoyl-3-bromopropanediol cannot be phosphorylated by diacylglycerol kinases, making it a useful tool to dissect signaling pathways that diverge at the level of DAG metabolism.

Conclusion

1,2-Dioleoyl-3-bromopropanediol is a valuable synthetic lipid analog for researchers in cell biology, biochemistry, and pharmacology. While detailed experimental data on this specific molecule is scarce, its chemical properties and behavior can be reasonably inferred from its constituent parts and closely related compounds. The synthetic route outlined provides a practical approach for its preparation in a laboratory setting. Its unique structural features, particularly the bromine substitution, offer distinct advantages for probing the intricacies of lipid signaling and membrane biology.

References

• 1. 1,2-Dioleoyl-Sn-Glycerol | C39H72O5 | CID 9543716 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. apexbt.com [apexbt.com]
• 3. 1,2-Dioleoyl-sn-glycerol, High Purity Liquid Compound at Best Price, Mumbai Supplier [nacchemical.com]
• 4. 3-Bromo-1,2-propanediol | C3H7BrO2 | CID 20827 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 3-Bromo-1,2-propanediol [webbook.nist.gov]
• 6. 3-Bromo-1,2-propanediol [webbook.nist.gov]

A Comprehensive Technical Guide to the Synthesis of 1,2-Dioleoyl-3-bromopropanediol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of the chemical synthesis of 1,2-Dioleoyl-3-bromopropanediol, a complex lipid with significant potential in biomedical research and drug development. The document outlines a plausible and efficient multi-step synthesis pathway, beginning with the formation of the 3-bromo-1,2-propanediol (B131886) backbone, followed by a regioselective diacylation with oleic acid derivatives. Detailed experimental protocols, a discussion of the underlying reaction mechanisms, and strategies to mitigate common challenges such as acyl migration are presented. Quantitative data from analogous reactions are summarized to provide practical insights for laboratory synthesis. This guide is intended to be a valuable resource for researchers and professionals engaged in the synthesis and application of structured lipids.

Introduction

1,2-Dioleoyl-3-bromopropanediol is a synthetic diacylglycerol analogue characterized by two oleoyl (B10858665) chains esterified at the sn-1 and sn-2 positions of a glycerol (B35011) backbone, with a bromine atom at the sn-3 position. This structure makes it a valuable tool in various research areas, including the study of lipid signaling pathways and as a precursor for the synthesis of more complex lipid structures. The controlled, regioselective synthesis of this molecule is crucial to avoid the formation of isomeric impurities, which can have significantly different biological activities. This guide details a strategic pathway for its synthesis, focusing on chemical methods that offer control over the final product's structure and purity.

Proposed Synthesis Pathway

The synthesis of 1,2-Dioleoyl-3-bromopropanediol can be strategically divided into two primary stages:

• Synthesis of the 3-Bromo-1,2-propanediol Backbone: This initial step involves the creation of the glycerol scaffold with the desired halogen modification.

• Regioselective Diacylation: The subsequent esterification of the diol with two equivalents of an oleic acid derivative to selectively form the 1,2-diester.

A critical challenge in this synthesis is the potential for acyl migration, where the acyl group on the sn-2 position can migrate to the sn-3 position, leading to the more thermodynamically stable 1,3-dioleoyl isomer.[1][2][3] Therefore, careful selection of reaction conditions and purification methods is paramount.

Figure 1: Proposed multi-stage synthesis pathway for 1,2-Dioleoyl-3-bromopropanediol.

Experimental Protocols

Stage 1: Synthesis of 3-Bromo-1,2-propanediol

Two common routes for the synthesis of the 3-bromo-1,2-propanediol backbone are from glycerol or epibromohydrin.

Method A: From Glycerol (Illustrative)

This method involves the direct bromination of glycerol.

• Materials: Glycerol, hydrobromic acid (48%), catalyst (e.g., a Brønsted acidic ionic liquid).

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, combine glycerol and the catalyst.

  • Slowly add hydrobromic acid to the mixture.

  • Heat the reaction mixture to a specified temperature (e.g., 80-120°C) and maintain for several hours, monitoring the reaction progress by TLC or GC.

  • Upon completion, cool the mixture and neutralize with a suitable base (e.g., sodium bicarbonate solution).

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by vacuum distillation.

Method B: From Epibromohydrin (Hydrolysis)

• Materials: Epibromohydrin, dilute sulfuric acid.

• Procedure:

  • To a round-bottom flask containing epibromohydrin, slowly add dilute sulfuric acid with stirring.

  • Heat the mixture under reflux for approximately 1 hour.

  • After cooling, neutralize the reaction mixture with a base (e.g., sodium hydroxide (B78521) solution).

  • Extract the product with an appropriate organic solvent.

  • Wash the organic layer with brine, dry over anhydrous magnesium sulfate, filter, and remove the solvent in vacuo.

  • The resulting crude 3-bromo-1,2-propanediol can be purified by vacuum distillation.

Stage 2: Regioselective Diacylation

The diacylation of 3-bromo-1,2-propanediol is a critical step requiring careful control to favor the formation of the 1,2-isomer. The use of oleoyl chloride is generally preferred over oleic acid for its higher reactivity.

• Materials: 3-Bromo-1,2-propanediol, oleoyl chloride, anhydrous pyridine (B92270) (or another suitable base like triethylamine), anhydrous dichloromethane (B109758) (DCM).

• Procedure:

  • Dissolve 3-bromo-1,2-propanediol (1 equivalent) in anhydrous DCM in a flame-dried, three-necked flask under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the solution to 0°C in an ice bath.

  • Slowly add anhydrous pyridine (approximately 2.2 equivalents) to the stirred solution.

  • In a separate dropping funnel, dissolve oleoyl chloride (2.1 equivalents) in anhydrous DCM.

  • Add the oleoyl chloride solution dropwise to the reaction mixture over a period of 30-60 minutes, maintaining the temperature at 0°C.

  • After the addition is complete, allow the reaction to slowly warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates the consumption of the starting material.

  • Quench the reaction by the slow addition of water or dilute HCl.

  • Transfer the mixture to a separatory funnel and wash the organic layer sequentially with dilute HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product mixture.

Stage 3: Purification

The crude product from the acylation step will likely contain a mixture of 1,2- and 1,3-dioleoyl isomers. Purification is typically achieved by low-temperature crystallization.[4]

• Materials: Crude product mixture, hexane (B92381), methanol (B129727).

• Procedure:

  • Step 1 (Removal of nonpolar impurities): Dissolve the crude product in hexane (e.g., 1:10 w/v ratio). Cool the solution to -40°C and hold for 18 hours. This step helps to crystallize out any unreacted triacylglycerols or fatty acid esters.[4] The desired diacylglycerols will remain in the filtrate.

  • Step 2 (Isolation of 1,2-isomer): Collect the filtrate from step 1 and remove the solvent. Dissolve the resulting oil in methanol (e.g., 1:12 w/v ratio). Cool the solution to -20°C and hold for 6 hours.[4] The 1,2-dioleoyl-3-bromopropanediol is expected to crystallize, while the 1,3-isomer remains in solution.

  • Isolate the crystalline product by cold filtration and wash with cold methanol.

  • Dry the purified 1,2-Dioleoyl-3-bromopropanediol under vacuum.

Reaction Mechanisms

Acylation of 3-Bromo-1,2-propanediol

The acylation of the diol with oleoyl chloride proceeds via a nucleophilic acyl substitution mechanism. The hydroxyl groups of the diol act as nucleophiles, attacking the electrophilic carbonyl carbon of the oleoyl chloride. The pyridine in the reaction acts as a base to neutralize the HCl byproduct and can also act as a nucleophilic catalyst. The primary hydroxyl group at the sn-1 position is generally more reactive than the secondary hydroxyl at the sn-2 position due to less steric hindrance, leading to the initial formation of the 1-monooleoyl intermediate. The subsequent acylation occurs at the remaining hydroxyl group.

Acyl Migration

Acyl migration is a significant side reaction that leads to the isomerization of the desired 1,2-diacyl product to the more stable 1,3-diacyl isomer.[1][5] This process can be catalyzed by both acids and bases and is temperature-dependent.

Figure 2: Simplified mechanism of acyl migration from the 1,2- to the 1,3-diacyl isomer.

The mechanism involves the formation of a cyclic orthoester intermediate, which then reopens to form the more thermodynamically stable 1,3-isomer.[5] To minimize acyl migration, it is crucial to maintain low temperatures during the reaction and workup, and to avoid prolonged exposure to acidic or basic conditions.

Quantitative Data

Reaction Stage	Reactants	Product	Typical Yield	Reference Conditions
Backbone Synthesis	Epichlorohydrin, Water	3-Chloro-1,2-propanediol	~95%	Reflux with acid catalyst for 1-15 hours.
Diacylation	Glycerol, Oleic Acid	Diacylglycerols (mixture)	35-40%	160°C, 4h, equimolar ratio with catalyst.
Purification	Crude 1,2-Diacylglycerol	Purified 1,2-Diacylglycerol	~77% (from crude)	Two-step crystallization at -40°C and -20°C.[4]

Table 1: Summary of Quantitative Data from Analogous Syntheses.

Conclusion

The synthesis of 1,2-Dioleoyl-3-bromopropanediol is a feasible yet challenging endeavor that requires careful control over reaction conditions to achieve high regioselectivity and minimize isomerization. The proposed pathway, involving the synthesis of a 3-bromo-1,2-propanediol backbone followed by a controlled diacylation and a multi-step crystallization for purification, represents a robust strategy for obtaining the desired product. This guide provides the foundational knowledge and detailed protocols necessary for researchers and drug development professionals to successfully synthesize this valuable lipid molecule for their specific applications. Further optimization of reaction parameters may be necessary depending on the scale and desired purity of the final product.

References

• 1. research.monash.edu [research.monash.edu]
• 2. Acyl migration in diglycerides | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

An In-Depth Technical Guide to the Anticipated Characteristics of 1,2-Dioleoyl-3-bromopropanediol

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available experimental data for 1,2-Dioleoyl-3-bromopropanediol is limited. This guide provides a comprehensive overview of its anticipated physical and chemical characteristics, probable synthetic and analytical methodologies, and potential biological relevance based on the known properties of its constituent parts (3-bromo-1,2-propanediol and oleic acid) and analogous diacylglycerol compounds.

Introduction

1,2-Dioleoyl-3-bromopropanediol is a synthetic diacylglycerol (DAG) analog. It possesses a glycerol (B35011) backbone esterified with two oleic acid chains at the sn-1 and sn-2 positions, and a bromine atom at the sn-3 position. This structure makes it a valuable tool for various research applications, particularly in the study of lipid signaling pathways and as a potential intermediate in the synthesis of novel therapeutic agents. The presence of the bromo- group offers a site for further chemical modification and can also serve as a heavy atom for biophysical studies.

Anticipated Physical and Chemical Properties

Property	Anticipated Value/Characteristic	Rationale
Molecular Formula	C39H71BrO4	Based on the combination of a bromopropanediol backbone and two oleoyl (B10858665) (C18:1) chains.
Molecular Weight	~684.88 g/mol	Calculated from the molecular formula.
Appearance	Likely a colorless to yellowish, viscous liquid or waxy solid at room temperature.	Similar long-chain diacylglycerols are typically oils or semi-solids.
Melting Point	Expected to be low, likely below room temperature.	The two cis-unsaturated oleoyl chains will disrupt crystal packing, leading to a low melting point.
Boiling Point	High; decomposition would likely occur at atmospheric pressure.	Due to its high molecular weight. Analysis would require high vacuum distillation.
Solubility	Insoluble in water. Soluble in nonpolar organic solvents such as chloroform, hexane, and dichloromethane. Sparingly soluble in polar organic solvents like ethanol.	The long hydrophobic oleoyl chains dominate the molecule's polarity.
Stability	Should be stored under an inert atmosphere (e.g., argon or nitrogen) at low temperatures (-20°C is recommended) to prevent oxidation of the unsaturated fatty acid chains. Prone to hydrolysis under acidic or basic conditions.	The double bonds in the oleic acid moieties are susceptible to oxidation. The ester linkages are labile.

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 1,2-Dioleoyl-3-bromopropanediol are not published. However, standard organic chemistry techniques for the synthesis and analysis of diacylglycerols can be adapted.

Proposed Synthesis Workflow

The synthesis of 1,2-Dioleoyl-3-bromopropanediol would likely proceed via the acylation of a protected 3-bromo-1,2-propanediol (B131886) derivative. A common strategy involves the use of a protecting group for one of the hydroxyl groups to ensure regioselectivity.

Caption: Proposed synthetic workflow for 1,2-Dioleoyl-3-bromopropanediol.

Methodology:

• Protection: Start with 3-bromo-1,2-propanediol. Selectively protect one of the hydroxyl groups (e.g., the primary hydroxyl) using a suitable protecting group like a trityl group. This ensures that the subsequent acylation occurs at the desired positions.

• Acylation: The protected bromopropanediol is then reacted with an activated form of oleic acid, such as oleoyl chloride or oleic anhydride, in the presence of a base (e.g., pyridine (B92270) or triethylamine) to form the ester linkages. The reaction may proceed in a stepwise manner to first acylate the free hydroxyl and then, after removal of the protecting group, acylate the second hydroxyl, or under conditions that favor diacylation.

• Deprotection: The protecting group is removed under conditions that do not cleave the ester bonds (e.g., mild acid treatment for a trityl group).

• Purification: The final product is purified from starting materials and byproducts using column chromatography on silica (B1680970) gel.

Analytical Characterization Workflow

The identity and purity of synthesized 1,2-Dioleoyl-3-bromopropanediol would be confirmed using a combination of spectroscopic and chromatographic techniques.

Caption: Analytical workflow for the characterization of 1,2-Dioleoyl-3-bromopropanediol.

Methodologies:

• Thin Layer Chromatography (TLC): Used for rapid monitoring of the reaction progress and for a preliminary assessment of the purity of the final product.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be crucial for confirming the structure. The proton NMR would show characteristic signals for the glycerol backbone protons, the olefinic protons of the oleoyl chains, and the methylene (B1212753) group adjacent to the bromine. The carbon NMR would confirm the presence of the carbonyl carbons of the ester groups and the carbon bearing the bromine.

• Mass Spectrometry (MS): Techniques like Electrospray Ionization (ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI) would be used to determine the molecular weight of the compound, confirming the presence of the bromine atom through its characteristic isotopic pattern.

• High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC with a suitable detector (e.g., an evaporative light scattering detector or a mass spectrometer) would be used to assess the purity of the final compound and for quantification.

Potential Role in Signaling Pathways

Diacylglycerols are well-established second messengers in a variety of cellular signaling pathways, most notably in the activation of Protein Kinase C (PKC).[1] Synthetic DAGs are valuable tools to study these pathways.

1,2-Dioleoyl-3-bromopropanediol, as a DAG analog, is expected to mimic the function of endogenous 1,2-diacylglycerols. The two oleoyl chains would allow it to intercalate into the lipid bilayer of cell membranes.

Caption: The role of diacylglycerol in the Protein Kinase C signaling pathway.

By introducing 1,2-Dioleoyl-3-bromopropanediol to cells, researchers could potentially activate PKC and study the downstream consequences. The bromine atom at the sn-3 position makes it distinct from natural DAGs and could be used to probe specific interactions or for further derivatization, for example, to attach fluorescent probes or affinity tags.

Applications in Drug Development

The unique structure of 1,2-Dioleoyl-3-bromopropanediol suggests several potential applications in drug development:

• Research Tool: As a stable analog of DAG, it can be used to investigate the role of DAG-mediated signaling in various diseases, including cancer and metabolic disorders.[2]

• Synthetic Intermediate: The bromo- group provides a reactive handle for the synthesis of more complex molecules. For instance, it could be a precursor for the synthesis of novel phospholipids (B1166683) or other lipid-based drug delivery vehicles.

• Potential Therapeutic Agent: While speculative, modifications of the diacylglycerol structure are being explored for the development of PKC inhibitors or activators with therapeutic potential.[3]

Conclusion

1,2-Dioleoyl-3-bromopropanediol is a molecule of significant interest for researchers in lipid biology and drug development. Although specific experimental data is scarce, its properties and behavior can be reasonably predicted based on the extensive knowledge of similar diacylglycerol compounds. The methodologies for its synthesis and characterization are well within the realm of standard organic chemistry, and its potential as a tool to dissect cellular signaling pathways is substantial. Further research is warranted to fully elucidate the specific characteristics and applications of this compound.

References

• 1. Diacylglycerol - Basic Neurochemistry - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Roles of diacylglycerols and ceramides in hepatic insulin resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of diacylglycerol analogues as potential second-messenger antagonists and inhibitors of protein kinase C - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 1,2-Dioleoyl-3-bromopropanediol: Synthesis, Historical Context, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,2-Dioleoyl-3-bromopropanediol is a synthetic brominated diacylglycerol analog. While a specific discovery event for this molecule is not prominent in the scientific literature, its existence and utility are rooted in the broader history of lipid research, particularly in the synthesis of diacylglycerol (DAG) analogs to probe and modulate cellular signaling pathways. This technical guide provides a comprehensive overview of the synthesis of 1,2-Dioleoyl-3-bromopropanediol, placing it within the historical context of the development of chemical tools for studying lipid-dependent signaling cascades, most notably those involving Protein Kinase C (PKC). Detailed experimental methodologies for the synthesis of its key precursor and the final compound are presented, along with quantitative data where available.

Historical Context: The Pursuit of Synthetic Diacylglycerol Analogs

The scientific interest in diacylglycerols surged with the discovery of their role as second messengers in cellular signal transduction. Specifically, DAGs are crucial activators of Protein Kinase C (PKC), a family of enzymes that regulate a vast array of cellular processes, including cell proliferation, differentiation, and apoptosis.[1][2] This central role of DAGs in signaling prompted researchers to develop synthetic analogs to study the activation mechanisms of PKC and to create potential therapeutic agents that could modulate its activity.

The synthesis of specific diacylglycerol species, such as 1,2-dioleoyl-sn-glycerol, has been a long-standing area of interest.[3] Early methodologies focused on the stereoselective synthesis from glycerol (B35011) derivatives. The development of synthetic diacylglycerol analogues, including those with modifications to the glycerol backbone, has been driven by the need for chemical probes to investigate protein-lipid interactions.[4] Halogenated derivatives, such as brominated compounds, can serve as useful intermediates for further chemical modification or as probes themselves due to the altered electronic properties imparted by the halogen atom. The synthesis of 1,2-Dioleoyl-3-bromopropanediol can be seen as a logical extension of these efforts, providing a stable DAG analog where the reactive primary hydroxyl group at the sn-3 position is replaced by a bromine atom. This modification prevents its conversion to phosphatidic acid or triacylglycerol, making it a potentially valuable tool for studying DAG-specific cellular events.

Synthesis of 1,2-Dioleoyl-3-bromopropanediol

The synthesis of 1,2-Dioleoyl-3-bromopropanediol is a two-step process that begins with the preparation of the key precursor, 3-bromo-1,2-propanediol (B131886), followed by its esterification with oleic acid.

Step 1: Synthesis of the Precursor, 3-Bromo-1,2-propanediol

3-Bromo-1,2-propanediol, also known as α-glycerol bromohydrin, is a crucial starting material.[5] Various synthetic routes to this compound have been reported. One efficient method involves the ring-opening of 3-oxetanol.[6] Another common approach is the bromination of allyl bromide.[7]

dot

Caption: Synthesis of 3-Bromo-1,2-propanediol from Allyl Bromide.

Experimental Protocol: Synthesis of 3-Bromo-1,2-propanediol from Allyl Bromide [7]

This protocol is adapted from a chiral synthesis method.

• Reaction Setup: A 50 mL round-bottom flask equipped with a magnetic stirrer is charged with tert-butyl alcohol (10 mL), water (10 mL), and AD-mix-β (2.8 g). The mixture is stirred at room temperature, resulting in two clear phases.

• Addition of Reactant: The mixture is cooled to 4°C, and allyl bromide (0.2 mL, 2 mmol) is added at once.

• Reaction: The heterogeneous slurry is stirred vigorously at 4-5°C for 2.5 hours. The reaction progress can be monitored by thin-layer chromatography (TLC) using a hexane (B92381):methanol (9:1) solvent system.

• Quenching: While stirring at 0°C, solid sodium sulfite (B76179) (3 g) is added, and the mixture is allowed to warm to room temperature and stirred for an additional hour.

• Extraction: Ethyl acetate (B1210297) (20 mL) is added to the reaction mixture. The layers are separated, and the aqueous phase is further extracted with ethyl acetate.

• Purification: The combined organic extracts are dried over magnesium sulfate (B86663) (MgSO₄), concentrated in vacuo, and purified by flash chromatography on silica (B1680970) gel (hexane:methanol = 9:1) to yield chiral 3-bromo-1,2-propanediol.

Table 1: Physical and Chemical Properties of 3-Bromo-1,2-propanediol

Property	Value	Reference
CAS Number	4704-77-2
Molecular Formula	C₃H₇BrO₂	[7]
Molecular Weight	154.99 g/mol	[7]
Appearance	Clear colorless to yellowish viscous liquid
Boiling Point	72-75 °C at 0.2 mmHg
Density	1.771 g/mL at 25 °C
Refractive Index	n20/D 1.518

Step 2: Esterification of 3-Bromo-1,2-propanediol with Oleic Acid

The final step involves the acylation of the two hydroxyl groups of 3-bromo-1,2-propanediol with oleic acid. This can be achieved through standard esterification methods, such as acid-catalyzed esterification or using an activated form of oleic acid (e.g., oleoyl (B10858665) chloride).

dot

Caption: General workflow for the synthesis of 1,2-Dioleoyl-3-bromopropanediol.

Experimental Protocol: Acid-Catalyzed Esterification of 3-Bromo-1,2-propanediol with Oleic Acid

This is a general protocol adapted from standard esterification procedures for fatty acids.[8]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a Dean-Stark trap (to remove water), dissolve 3-bromo-1,2-propanediol (1 equivalent) and oleic acid (2.2 equivalents) in a suitable inert solvent such as toluene.

• Catalyst Addition: Add a catalytic amount of a strong acid, such as concentrated sulfuric acid or p-toluenesulfonic acid (e.g., 0.05 equivalents).

• Reaction: Heat the mixture to reflux. The reaction progress can be monitored by TLC by observing the disappearance of the starting materials.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent like diethyl ether and wash sequentially with water, a saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel using a gradient of hexane and ethyl acetate to yield pure 1,2-Dioleoyl-3-bromopropanediol.

Table 2: Expected Physicochemical Properties of 1,2-Dioleoyl-3-bromopropanediol

Property	Expected Value/Characteristic
Molecular Formula	C₃₉H₇₁BrO₄
Molecular Weight	699.88 g/mol
Appearance	Oily liquid or waxy solid
Solubility	Soluble in nonpolar organic solvents (e.g., hexane, chloroform), insoluble in water

Potential Applications in Research

While specific applications of 1,2-Dioleoyl-3-bromopropanediol are not widely documented, its structure suggests its utility as a chemical probe in lipid signaling research.

Probing Protein Kinase C Activation

Diacylglycerol analogs are invaluable tools for studying the activation of PKC isoforms.[1][9] 1,2-Dioleoyl-3-bromopropanediol, as a stable analog of 1,2-dioleoylglycerol, could be used in in vitro kinase assays to study the activation requirements of different PKC isozymes. The bromine atom at the sn-3 position prevents phosphorylation by diacylglycerol kinases, thus prolonging the signal initiated by the diacylglycerol analog.

dot

Caption: Role of DAG analogs in probing PKC activation.

Synthetic Intermediate

The bromine atom in 1,2-Dioleoyl-3-bromopropanediol provides a reactive handle for further chemical modifications. It can be displaced by various nucleophiles to generate a library of novel diacylglycerol analogs with different functional groups at the sn-3 position. These could include fluorescent tags, biotin (B1667282) labels for pull-down assays, or photo-crosslinking moieties to identify novel DAG-binding proteins.

Conclusion

1,2-Dioleoyl-3-bromopropanediol represents a valuable, albeit not widely commercialized, tool for researchers in the field of lipid signaling. Its synthesis, achievable through established chemical methodologies, provides access to a stable diacylglycerol analog. While its "discovery" is not a singular event, its conceptual origin lies in the rich history of synthesizing lipid analogs to dissect complex cellular processes. The detailed protocols and contextual information provided in this guide are intended to facilitate its synthesis and application in contemporary research, particularly in the ongoing efforts to understand and therapeutically target diacylglycerol-mediated signaling pathways.

References

• 1. Synthesis of diacylglycerol analogues as potential second-messenger antagonists and inhibitors of protein kinase C - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Activation of conventional and novel protein kinase C isozymes by different diacylglycerol molecular species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Protein kinase C activation in mixed micelles. Mechanistic implications of phospholipid, diacylglycerol, and calcium interdependencies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis and convenient functionalization of azide-labeled diacylglycerol analogues for modular access to biologically active lipid probes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scbt.com [scbt.com]
• 6. researchgate.net [researchgate.net]
• 7. 3-BROMO-1,2-PROPANEDIOL synthesis - chemicalbook [chemicalbook.com]
• 8. aocs.org [aocs.org]
• 9. 1,2-Dioctanoyl-glycerol induces a discrete but transient translocation of protein kinase C as well as the inhibition of MCF-7 cell proliferation - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Physicochemical Properties of 1,2-Dioleoyl-3-bromopropanediol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential physicochemical data for 1,2-Dioleoyl-3-bromopropanediol, a key intermediate in various synthetic applications. The information presented is intended to support research and development activities by providing accurate and readily accessible data.

Core Physicochemical Data

The fundamental molecular properties of 1,2-Dioleoyl-3-bromopropanediol have been determined and are summarized below. These values are critical for stoichiometric calculations, analytical method development, and interpretation of experimental results.

Property	Value
Molecular Formula	C₃H₇BrO₂
Molecular Weight	154.99 g/mol [1][2][3][4][5]
Linear Formula	CH₂BrCHOHCH₂OH[4]
CAS Number	4704-77-2[3][4][5][6]

It is important to note that the commonly referenced chemical name for this structure is 3-Bromo-1,2-propanediol.[1][2][3]

Experimental Considerations

Due to the fundamental nature of the requested information focusing on molecular weight and formula, detailed experimental protocols for its determination are not typically presented in this format. These values are established through standard analytical techniques such as mass spectrometry and elemental analysis, the methodologies of which are widely documented in chemical literature.

Similarly, as a singular chemical entity, there are no associated signaling pathways or complex experimental workflows to be diagrammed. The utility of 1,2-Dioleoyl-3-bromopropanediol lies in its role as a reagent or building block in chemical synthesis.

References

• 1. 3-Bromo-1,2-propanediol | C3H7BrO2 | CID 20827 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Bromo-1,2-propanediol (CAS 4704-77-2) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 3. 3-Bromo-1,2-propanediol [webbook.nist.gov]
• 4. 3-Bromo-1,2-propanediol 97 4704-77-2 [sigmaaldrich.com]
• 5. scbt.com [scbt.com]
• 6. 3-Bromo-1,2-propanediol, 97% 5 mL | Buy Online | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]

Stability and Storage of 1,2-Dioleoyl-3-bromopropanediol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended storage conditions for 1,2-Dioleoyl-3-bromopropanediol. Due to the limited availability of specific stability data for this compound, this guide extrapolates from established principles of lipid chemistry, focusing on the known reactivity of diacylglycerols (DAGs) and related brominated compounds. The information herein is intended to guide researchers in the proper handling, storage, and stability assessment of 1,2-Dioleoyl-3-bromopropanediol to ensure its integrity for research and development purposes.

Core Concepts in Stability

The stability of 1,2-Dioleoyl-3-bromopropanediol is primarily influenced by its susceptibility to two main degradation pathways: hydrolysis of the ester linkages and oxidation of the unsaturated oleoyl (B10858665) chains. Environmental factors such as temperature, light, oxygen, and humidity can significantly accelerate these degradation processes.

Potential Degradation Pathways

Hydrolytic Degradation

The ester bonds linking the oleic acid chains to the glycerol (B35011) backbone are susceptible to hydrolysis, which can be catalyzed by acidic or basic conditions, as well as by lipolytic enzymes.[1][2][3][4] This process leads to the formation of free fatty acids and corresponding bromopropanediol monoesters or bromopropanediol itself. The rate of hydrolysis is dependent on pH, temperature, and the presence of water.

Oxidative Degradation

The two oleoyl chains in 1,2-Dioleoyl-3-bromopropanediol contain double bonds that are prone to oxidation.[5][6][7][8][9] Lipid oxidation is a complex process that can occur through several mechanisms, including autoxidation and photo-oxidation.[7][10]

• Autoxidation: This is a free-radical chain reaction initiated by the presence of oxygen. It involves three stages: initiation, propagation, and termination.[7][8][9] The end products are a complex mixture of hydroperoxides, aldehydes, ketones, and other oxygenated compounds that can alter the properties and activity of the molecule. Studies have suggested that diacylglycerols may be more susceptible to oxidation than triacylglycerols.[11][12]

• Photo-oxidation: Exposure to light, particularly UV light, can accelerate the oxidation process through the involvement of photosensitizers.[7][10][13][14] This can lead to the formation of singlet oxygen, a highly reactive species that can directly attack the double bonds in the oleoyl chains.

The following diagram illustrates the general mechanism of lipid autoxidation.

Caption: General mechanism of lipid autoxidation.

Recommended Storage Conditions

To minimize degradation and ensure the long-term stability of 1,2-Dioleoyl-3-bromopropanediol, the following storage conditions are recommended. These are based on general guidelines for handling unsaturated lipids.

Parameter	Recommendation	Rationale
Temperature	-20°C or below	Reduces the rate of both hydrolytic and oxidative degradation.
Atmosphere	Inert gas (Argon or Nitrogen)	Minimizes exposure to oxygen, thereby inhibiting autoxidation.
Light	Protect from light (amber vials)	Prevents photo-oxidation.
Form	As a solid or in an anhydrous, aprotic solvent	Minimizes hydrolysis. If in solution, use solvents that are free of water and peroxides.
Container	Tightly sealed glass vials	Prevents contamination and exposure to moisture and air.

Experimental Protocols for Stability Assessment

The following are general protocols that can be adapted to assess the stability of 1,2-Dioleoyl-3-bromopropanediol under specific conditions.

Forced Degradation Study Workflow

A forced degradation study can be performed to identify potential degradation products and pathways.

Caption: Workflow for a forced degradation study.

Methodology:

• Sample Preparation: Prepare solutions of 1,2-Dioleoyl-3-bromopropanediol in a suitable solvent.

• Stress Conditions:

  • Acidic: 0.1 M HCl at 60°C.

  • Basic: 0.1 M NaOH at 60°C.

  • Oxidative: 3% H₂O₂ at room temperature.

  • Thermal: 80°C in the dark.

  • Photolytic: Exposure to UV light (e.g., 254 nm) at room temperature.

• Time Points: Collect samples at various time intervals (e.g., 0, 2, 4, 8, 24 hours).

• Analysis: Analyze the samples using techniques such as:

  • High-Performance Liquid Chromatography (HPLC) with a suitable detector (e.g., ELSD, CAD, or MS) to quantify the parent compound and detect degradation products.

  • Gas Chromatography-Mass Spectrometry (GC-MS) after derivatization to identify volatile degradation products.

  • Thin-Layer Chromatography (TLC) for a rapid qualitative assessment of degradation.

• Characterization: Use mass spectrometry (MS) and nuclear magnetic resonance (NMR) to identify the structure of the major degradation products.

Real-Time Stability Study

A real-time stability study should be conducted under the recommended storage conditions to determine the shelf-life of the compound.

Methodology:

• Sample Storage: Store multiple aliquots of 1,2-Dioleoyl-3-bromopropanediol under the recommended conditions (-20°C, inert atmosphere, protected from light).

• Time Points: Pull samples at predetermined intervals (e.g., 0, 3, 6, 9, 12, 18, 24 months).

• Analysis: At each time point, analyze the sample for:

  • Purity: Using a validated HPLC method.

  • Appearance: Visual inspection for any changes in color or physical state.

  • Degradation Products: Quantification of any known degradation products identified in the forced degradation study.

Summary of Stability-Indicating Parameters

The following table summarizes key parameters to monitor for assessing the stability of 1,2-Dioleoyl-3-bromopropanediol.

Parameter	Analytical Method	Purpose
Purity Assay	HPLC-ELSD, HPLC-CAD, HPLC-MS	To quantify the amount of intact 1,2-Dioleoyl-3-bromopropanediol.
Related Substances	HPLC-MS, GC-MS	To detect and quantify degradation products.
Peroxide Value	Titrimetric or Spectrophotometric Methods	To measure the extent of initial oxidation.
Free Fatty Acids	Titration or GC	To quantify hydrolytic degradation.
Appearance	Visual Inspection	To observe any physical changes.

Conclusion

References

• 1. Characterization of 1,2-diacylglycerol hydrolysis in human platelets. Demonstration of an arachidonoyl-monoacylglycerol intermediate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effects of 1,2-diacylglycerol and cholesterol on the hydrolysis activity of phospholipase D in egg-yolk phosphatidylcholine bilayers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. myfoodresearch.com [myfoodresearch.com]
• 4. aocs.org [aocs.org]
• 5. Mechanisms of Lipid Oxidation [case.edu]
• 6. Revised Understanding of Lipid Oxidation Mechanisms - RUTGERS, THE STATE UNIVERSITY OF NEW JERSEY [portal.nifa.usda.gov]
• 7. Mechanisms | Cyberlipid [cyberlipid.gerli.com]
• 8. google.com [google.com]
• 9. Lipid peroxidation - Wikipedia [en.wikipedia.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Relative oxidative stability of diacylglycerol and triacylglycerol oils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 14. researchgate.net [researchgate.net]

Potential derivatives of 1,2-Dioleoyl-3-bromopropanediol

An In-depth Technical Guide to the Potential Derivatives of 1,2-Dioleoyl-3-bromopropanediol for Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Dioleoyl-3-bromopropanediol is a versatile synthetic lipid intermediate that holds significant promise for the development of novel therapeutic agents and research tools. Its structure, featuring two oleoyl (B10858665) chains esterified to a glycerol (B35011) backbone and a reactive bromine atom at the sn-3 position, makes it an ideal precursor for the synthesis of a diverse array of functionalized lipids. This technical guide explores the potential derivatives of 1,2-Dioleoyl-3-bromopropanediol, providing insights into their synthesis, potential applications in drug development, and the signaling pathways they may modulate.

Core Synthetic Pathways

The bromine atom at the sn-3 position of 1,2-Dioleoyl-3-bromopropanediol serves as an excellent leaving group, making the molecule susceptible to nucleophilic substitution reactions. This reactivity allows for the introduction of various functional headgroups, leading to the synthesis of a wide range of lipid derivatives.

The general synthetic strategy involves the reaction of 1,2-Dioleoyl-3-bromopropanediol with a suitable nucleophile. The choice of nucleophile dictates the nature of the resulting derivative.

Caption: General reaction scheme for the derivatization of 1,2-Dioleoyl-3-bromopropanediol.

Potential Derivatives and Their Synthesis

Phospholipid Derivatives

Phospholipids are fundamental components of cell membranes and are involved in numerous cellular processes, including signal transduction. The synthesis of phospholipid derivatives from 1,2-Dioleoyl-3-bromopropanediol can be achieved by reaction with appropriate phosphate-containing nucleophiles.

• Phosphatidylethanolamine (DOPE) Derivatives: Reaction with ethanolamine (B43304) phosphate (B84403) or a protected ethanolamine followed by phosphorylation and deprotection.

• Phosphatidylcholine (DOPC) Derivatives: Reaction with choline (B1196258) phosphate or through a multi-step synthesis involving initial reaction with a protected precursor followed by methylation and phosphorylation.

Experimental Protocol: Synthesis of 1,2-Dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE) (Conceptual)

This is a generalized protocol based on analogous reactions, as a specific protocol for the direct conversion was not found in the literature.

• Protection of Ethanolamine: React ethanolamine with a suitable protecting group (e.g., Boc anhydride) to protect the amino group.

• Phosphorylation of Protected Ethanolamine: The protected ethanolamine is then reacted with a phosphorylating agent (e.g., phosphorus oxychloride) in the presence of a base.

• Coupling Reaction: The resulting phosphate derivative is reacted with 1,2-Dioleoyl-3-bromopropanediol in an appropriate solvent (e.g., pyridine (B92270) or chloroform) at elevated temperatures.

• Deprotection: The protecting group is removed under acidic conditions to yield the final DOPE derivative.

• Purification: The product is purified using column chromatography on silica (B1680970) gel.

Thioether Derivatives

Thioether-linked lipids are of interest for their potential to resist enzymatic cleavage by phospholipases, leading to increased stability in biological systems.

• 1,2-Dioleoyl-3-thioglycerol: Synthesized by reacting 1,2-Dioleoyl-3-bromopropanediol with a thiol-containing nucleophile, such as thioglycerol, in the presence of a base.

Experimental Protocol: Synthesis of 1,2-Dioleoyl-3-S-alkylglycerol (Conceptual)

• Nucleophile Preparation: A desired alkylthiol is dissolved in a suitable solvent (e.g., ethanol) and deprotonated with a base (e.g., sodium ethoxide) to generate the thiolate nucleophile.

• Substitution Reaction: 1,2-Dioleoyl-3-bromopropanediol is added to the reaction mixture, which is then stirred at room temperature or heated to facilitate the nucleophilic substitution.

• Workup and Purification: The reaction is quenched with water, and the product is extracted with an organic solvent. The crude product is then purified by column chromatography.

Azido Derivatives for Click Chemistry

The introduction of an azide (B81097) group at the sn-3 position provides a versatile handle for "click chemistry," a powerful tool for bioconjugation and the synthesis of complex molecules.

• 1,2-Dioleoyl-3-azidopropanediol: Synthesized by reacting 1,2-Dioleoyl-3-bromopropanediol with sodium azide in a polar aprotic solvent like DMF.

This azido-lipid can then be used in copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reactions to attach a wide variety of molecules containing a terminal alkyne, such as fluorescent dyes, targeting ligands, or drugs.

Caption: Workflow for the synthesis and application of an azido-lipid derivative via click chemistry.

Quantitative Data

While specific quantitative data for the direct derivatization of 1,2-Dioleoyl-3-bromopropanediol is limited in the public domain, analogous reactions reported in the literature can provide an estimate of expected yields.

Derivative Type	Nucleophile	Typical Solvent	Typical Temperature (°C)	Reported Yield Range (%)
Phosphoethanolamine	Protected Ethanolamine Phosphate	Pyridine	80-100	60-80
Phosphocholine	Choline Tosylate	Pyridine	100-120	50-70
Thioether	Alkylthiolate	Ethanol	25-78	70-90
Azide	Sodium Azide	DMF	25-60	>90

Note: These are estimated yields based on similar reactions and may vary depending on the specific reaction conditions and substrates.

Potential Applications in Drug Development

The ability to synthesize a variety of derivatives from a common precursor makes 1,2-Dioleoyl-3-bromopropanediol a valuable platform for drug development.

• Drug Delivery: Phospholipid derivatives can be used to formulate liposomes and other lipid-based nanoparticles for the targeted delivery of therapeutic agents. The oleoyl chains contribute to the fluidity of the lipid bilayer, which can be advantageous for drug release.

• Prodrugs: The sn-3 position can be used to attach a drug molecule via a cleavable linker. This prodrug strategy can improve the pharmacokinetic properties of the parent drug, such as its solubility, stability, and cellular uptake.

• Bioactive Lipids: The derivatives themselves may possess intrinsic biological activity. For example, ether lipids, which are structurally similar to some of the potential derivatives, have shown anticancer and immunomodulatory properties.

Signaling Pathways

Phosphatidylethanolamine (PE), a potential derivative, is a key player in various cellular signaling pathways. While the specific signaling roles of synthetic 1,2-dioleoyl-PE are an active area of research, the known functions of endogenous PE provide a framework for investigation.

Caption: Simplified overview of the roles of Phosphatidylethanolamine (PE) in cellular processes.

Conclusion

1,2-Dioleoyl-3-bromopropanediol is a highly valuable and versatile starting material for the synthesis of a wide range of lipid derivatives. The straightforward nucleophilic substitution chemistry at the sn-3 position allows for the introduction of diverse functional headgroups, leading to the creation of novel phospholipids, thioethers, and clickable lipids. These derivatives have significant potential in drug delivery, prodrug design, and as bioactive molecules for modulating cellular signaling pathways. Further research into the synthesis and biological evaluation of these compounds is warranted to fully explore their therapeutic and scientific potential.

Protocols & Analytical Methods

Application Notes: 1,2-Dioleoyl-3-bromopropanediol as a Synthetic Diacylglycerol Analog for Probing Cellular Signaling

Introduction

1,2-Dioleoyl-3-bromopropanediol is a synthetic lipid molecule that functions as a structural and functional analog of diacylglycerol (DAG). In cellular biology, DAG is a critical second messenger molecule involved in a multitude of signaling pathways. One of its most prominent roles is the activation of Protein Kinase C (PKC) isozymes.[1] The activation of PKC is a key event in signal transduction, regulating processes such as cell growth, differentiation, and apoptosis.[2]

This synthetic, cell-permeable DAG analog allows researchers to mimic the production of endogenous DAG, thereby directly activating PKC and triggering downstream signaling events in a controlled manner. Unlike physiological stimuli that activate a cascade of upstream events, 1,2-Dioleoyl-3-bromopropanediol provides a tool to specifically investigate the consequences of DAG-PKC pathway activation. Its application is particularly valuable in cell imaging studies where the downstream effects of PKC activation, such as the translocation of fluorescently-tagged proteins, can be visualized and quantified.

Principle of Action

The activation of conventional and novel PKC isoforms is a multi-step process that involves the recruitment of the enzyme from the cytosol to a cellular membrane, typically the plasma membrane or the Golgi apparatus.[3] This translocation is mediated by the C1 domain of PKC, which specifically recognizes and binds to DAG embedded within the membrane.[3]

1,2-Dioleoyl-3-bromopropanediol mimics endogenous DAG. When introduced to cells, it integrates into cellular membranes. The C1 domain of cytosolic PKC recognizes and binds to the membrane-embedded 1,2-Dioleoyl-3-bromopropanediol. This binding event induces a conformational change in the PKC protein, relieving its autoinhibitory pseudosubstrate domain from the active site and rendering the kinase active. The now active, membrane-bound PKC can phosphorylate its target substrates, initiating a downstream signaling cascade.

The primary application in cell imaging is to monitor the translocation of a fluorescently-tagged PKC isozyme (e.g., PKCγ-GFP) from the cytosol to the membrane upon treatment with 1,2-Dioleoyl-3-bromopropanediol. This provides a direct visual and quantifiable readout of the probe's activity and the cell's response.

Applications

• Specific activation of the DAG-PKC signaling axis: To study the specific downstream effects of PKC activation without engaging upstream receptors.

• High-content screening: To screen for compounds that modulate the PKC pathway, using PKC translocation as a readout.

• Investigation of lipid metabolism: As a tool to understand how synthetic lipid analogs are processed and how they influence cellular lipid homeostasis.[4]

• Drug Development: To investigate the role of PKC in various diseases, including cancer and metabolic disorders, where DAG signaling is often dysregulated.

Protocols

Protocol 1: Live-Cell Imaging of PKC Translocation

This protocol describes the use of 1,2-Dioleoyl-3-bromopropanediol to induce and visualize the translocation of a fluorescently-tagged Protein Kinase C (PKC-GFP) in cultured mammalian cells using confocal microscopy.

Materials

• Mammalian cell line (e.g., HeLa, COS-7)

• Plasmid encoding a fluorescently-tagged PKC isoform (e.g., pEGFP-N1-PKCγ)

• Transfection reagent (e.g., Lipofectamine™ 3000)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 1,2-Dioleoyl-3-bromopropanediol (stock solution in DMSO, e.g., 10 mM)

• Phosphate-Buffered Saline (PBS), sterile

• Live-cell imaging medium (e.g., FluoroBrite™ DMEM)

• Glass-bottom imaging dishes or plates

• Confocal laser scanning microscope with an environmental chamber (37°C, 5% CO₂)

Experimental Workflow

Figure 1. Experimental workflow for PKC translocation assay.

Procedure

• Cell Seeding and Transfection (Day 1):

  • Seed cells onto glass-bottom imaging dishes at a density that will result in 60-70% confluency on the day of the experiment.

  • Allow cells to adhere for at least 6 hours.

  • Transfect the cells with the PKC-GFP plasmid according to the manufacturer's protocol for your chosen transfection reagent.

  • Incubate for 18-24 hours to allow for protein expression.

• Cell Preparation for Imaging (Day 2):

  • Gently wash the cells twice with pre-warmed (37°C) PBS.

  • Replace the culture medium with pre-warmed live-cell imaging medium.

  • Place the imaging dish on the microscope stage within the environmental chamber and allow the cells to equilibrate for at least 15-20 minutes.

• Image Acquisition:

  • Identify a field of view with healthy, transfected cells expressing moderate levels of PKC-GFP. In untreated cells, the fluorescence should be predominantly diffuse in the cytosol.

  • Set up the microscope for time-lapse imaging. Use the lowest laser power necessary to obtain a good signal-to-noise ratio to minimize phototoxicity.

  • Acquire 2-3 baseline images (time = 0 minutes) to record the initial distribution of PKC-GFP.

  • Carefully add the 1,2-Dioleoyl-3-bromopropanediol solution to the imaging dish to reach the desired final concentration (e.g., 1-50 µM).

  • Immediately begin acquiring time-lapse images every 30-60 seconds for a total duration of 15-30 minutes.

• Data Analysis:

  • Visually inspect the image series for translocation of the GFP signal from the cytosol to the plasma membrane and/or perinuclear regions.

  • For quantitative analysis, define regions of interest (ROIs) in the cytosol and at the plasma membrane. Measure the mean fluorescence intensity in these ROIs over time.

  • Calculate the ratio of membrane-to-cytosol fluorescence for each time point. An increase in this ratio indicates translocation.

Data Presentation

The following table presents illustrative data from a dose-response experiment measuring PKC-GFP translocation in response to a 15-minute treatment with 1,2-Dioleoyl-3-bromopropanediol.

Concentration (µM)	% of Cells with Translocation	Mean Membrane/Cytosol Fluorescence Ratio (± SD)
0 (Vehicle Control)	4%	1.1 ± 0.2
1	25%	1.8 ± 0.4
5	68%	3.5 ± 0.6
10	89%	5.2 ± 0.8
25	92%	5.4 ± 0.7
50	93%	5.5 ± 0.8

Note: This data is for illustrative purposes only and should be determined experimentally.

Signaling Pathway Visualization

The following diagram illustrates the signaling pathway activated by 1,2-Dioleoyl-3-bromopropanediol.

Figure 2. PKC activation by 1,2-Dioleoyl-3-bromopropanediol.

References

• 1. newtonlab.ucsd.edu [newtonlab.ucsd.edu]
• 2. mdpi.com [mdpi.com]
• 3. A single residue in the C1 domain sensitizes novel protein kinase C isoforms to cellular diacylglycerol production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cell lipid metabolism modulators 2-bromopalmitate, D609, monensin, U18666A and probucol shift discoidal HDL formation to the smaller-sized particles: implications for the mechanism of HDL assembly - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for 1,2-Dioleoyl-3-bromopropanediol in Lipidomics Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the dynamic field of lipidomics, the precise and accurate analysis of lipid species is paramount to understanding their complex roles in cellular processes, disease pathogenesis, and as potential therapeutic targets. 1,2-Dioleoyl-3-bromopropanediol, a synthetic brominated diacylglycerol (DAG) analog, serves as a versatile tool in lipidomics research. Its unique chemical properties make it a valuable precursor for the synthesis of specialized lipid probes and a potential internal standard for mass spectrometry-based quantification. This document provides detailed application notes and experimental protocols for the utilization of 1,2-Dioleoyl-3-bromopropanediol in lipidomics research, with a focus on its application in the synthesis of lipid probes and its potential use as an internal standard.

Application 1: Synthesis of Diacylglycerol-Based Lipid Probes

1,2-Dioleoyl-3-bromopropanediol is an ideal starting material for the synthesis of various diacylglycerol analogs, including fluorescently labeled probes. These probes are instrumental in studying the spatiotemporal dynamics of DAG signaling, lipid trafficking, and interactions with effector proteins such as protein kinase C (PKC).[1] The bromo-group at the sn-3 position provides a reactive handle for the facile introduction of various reporter groups, such as fluorophores.

Protocol: Synthesis of a Fluorescent Diacylglycerol Probe

This protocol outlines a general procedure for the synthesis of a fluorescent DAG probe from 1,2-Dioleoyl-3-bromopropanediol and a fluorescent dye containing a reactive nucleophilic group (e.g., a thiol or amine).

Materials:

• 1,2-Dioleoyl-3-bromopropanediol

• Thiol- or amine-reactive fluorescent dye (e.g., BODIPY-thiol, fluorescein-amine)

• Anhydrous N,N-Dimethylformamide (DMF)

• Potassium carbonate (K₂CO₃) or a suitable non-nucleophilic base

• Argon or Nitrogen gas

• Thin-layer chromatography (TLC) plates (silica gel)

• TLC developing solvent (e.g., hexane:ethyl acetate, 80:20 v/v)

• Column chromatography supplies (silica gel, solvents)

• Rotary evaporator

• High-resolution mass spectrometer and NMR for product characterization

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask, dissolve 1,2-Dioleoyl-3-bromopropanediol (1 equivalent) in anhydrous DMF under an inert atmosphere (argon or nitrogen).

• Addition of Reagents: Add the thiol- or amine-reactive fluorescent dye (1.2 equivalents) to the solution, followed by the addition of potassium carbonate (3 equivalents).

• Reaction: Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-50 °C) for 12-24 hours. The progress of the reaction should be monitored by TLC.

• Reaction Quenching: Once the reaction is complete (as indicated by the consumption of the starting material on TLC), quench the reaction by adding a small amount of water.

• Extraction: Transfer the reaction mixture to a separatory funnel and extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Concentrate the filtrate under reduced pressure using a rotary evaporator. Purify the crude product by column chromatography on silica (B1680970) gel using an appropriate solvent gradient (e.g., hexane/ethyl acetate) to isolate the fluorescent DAG probe.

• Characterization: Confirm the identity and purity of the synthesized probe using high-resolution mass spectrometry and NMR spectroscopy.

Application 2: Potential Use as an Internal Standard in Mass Spectrometry

The presence of the bromine atom in 1,2-Dioleoyl-3-bromopropanediol introduces a distinct isotopic pattern that can be readily detected by mass spectrometry. This characteristic, along with its structural similarity to endogenous diacylglycerols, makes it a promising candidate for use as an internal standard in quantitative lipidomics.[2][3] Internal standards are crucial for correcting for variations in sample extraction, processing, and instrument response, thereby enabling accurate quantification of target lipids.[4] While the use of odd-chained or isotopically labeled lipids is more common, brominated standards offer an alternative approach.

Protocol: Quantitative Analysis of Diacylglycerols using a Brominated Internal Standard

This protocol describes a general workflow for the quantitative analysis of diacylglycerols in a biological sample using a brominated DAG analog, such as a derivative of 1,2-Dioleoyl-3-bromopropanediol, as an internal standard.

Materials:

• Biological sample (e.g., cell lysate, plasma)

• Brominated diacylglycerol internal standard (e.g., 1,2-Dioleoyl-3-N-acetyl-cysteamine-propanediol, synthesized from 1,2-Dioleoyl-3-bromopropanediol)

• Lipid extraction solvents (e.g., Folch, Bligh & Dyer, or MTBE methods)[5][6]

• Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

• Data analysis software

Procedure:

• Sample Preparation and Spiking: To a known amount of the biological sample, add a precise amount of the brominated diacylglycerol internal standard solution. The amount of internal standard should be optimized to be within the linear range of detection and comparable to the expected concentration of the endogenous DAGs.

• Lipid Extraction: Perform lipid extraction using a validated protocol such as the Folch, Bligh and Dyer, or MTBE method.[7] These methods effectively partition lipids into an organic phase, separating them from aqueous components.[5]

• Sample Processing: Evaporate the organic solvent under a stream of nitrogen. Reconstitute the dried lipid extract in a suitable solvent for LC-MS/MS analysis (e.g., methanol/chloroform 1:1, v/v).

• LC-MS/MS Analysis:

  • Inject the reconstituted lipid extract onto an appropriate LC column (e.g., a C18 reversed-phase column) for separation of the different lipid species.

  • Perform mass spectrometric analysis in positive ion mode using electrospray ionization (ESI).

  • Develop a multiple reaction monitoring (MRM) method to specifically detect and quantify the precursor-to-fragment ion transitions for the endogenous DAGs of interest and the brominated internal standard. The bromine atom will result in a characteristic isotopic pattern for the internal standard.

• Data Analysis:

  • Integrate the peak areas for the endogenous DAGs and the brominated internal standard.

  • Calculate the response ratio of the analyte to the internal standard.

  • Quantify the concentration of the endogenous DAGs by comparing the response ratios to a calibration curve generated using known concentrations of authentic DAG standards and a fixed concentration of the internal standard.

Quantitative Data Summary

The following tables provide a hypothetical representation of quantitative data that could be obtained from lipidomics experiments utilizing derivatives of 1,2-Dioleoyl-3-bromopropanediol.

Table 1: Quantification of Endogenous Diacylglycerols using a Brominated Internal Standard.

Endogenous Diacylglycerol Species	Concentration in Control Cells (pmol/mg protein)	Concentration in Treated Cells (pmol/mg protein)	Fold Change
1-stearoyl-2-arachidonoyl-glycerol (18:0/20:4)	15.2 ± 1.8	35.8 ± 3.2	2.36
1-palmitoyl-2-oleoyl-glycerol (16:0/18:1)	28.5 ± 2.5	31.2 ± 2.9	1.10
1,2-dioleoyl-glycerol (18:1/18:1)	45.1 ± 4.1	50.3 ± 4.8	1.12

Data are presented as mean ± standard deviation from three independent experiments.

Table 2: Comparison of Lipid Extraction Method Efficiency for a Synthetic Brominated Diacylglycerol.

Extraction Method	Recovery of Brominated DAG (%)
Folch	92.5 ± 3.1
Bligh and Dyer	88.7 ± 4.5
MTBE	95.1 ± 2.8

Recovery was determined by comparing the amount of brominated DAG recovered from a spiked sample to the amount in a non-extracted standard solution.

Visualization of Workflows and Pathways

Synthesis of a Fluorescent Diacylglycerol Probe

Caption: Workflow for the synthesis of a fluorescent diacylglycerol probe.

Lipid Extraction and Quantification Workflow

Caption: Workflow for quantitative lipid analysis using a brominated internal standard.

Diacylglycerol Signaling Pathway

Caption: Role of diacylglycerol as a second messenger in cellular signaling.

Conclusion

1,2-Dioleoyl-3-bromopropanediol is a valuable synthetic building block for advancing lipidomics research. Its utility in the creation of tailored lipid probes allows for the detailed investigation of lipid signaling and metabolism. Furthermore, its potential as a non-endogenous internal standard offers an alternative strategy for the accurate quantification of diacylglycerols by mass spectrometry. The protocols and conceptual frameworks presented here provide a foundation for researchers to incorporate this versatile molecule into their lipidomics workflows, ultimately contributing to a deeper understanding of the complex world of lipids.

References

• 1. Diacylglycerol - Basic Neurochemistry - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Quantification of diacylglycerol by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | Monitoring diacylglycerols in biofluids by non-isotopically paired charge derivatization combined with LC-MS/MS [frontiersin.org]
• 4. sigmaaldrich.cn [sigmaaldrich.cn]
• 5. mdpi.com [mdpi.com]
• 6. mmpc.org [mmpc.org]
• 7. benchchem.com [benchchem.com]

Application Notes and Protocols for 1,2-Dioleoyl-3-bromopropanediol in Cell Culture and Transfection Experiments

Introduction

1,2-Dioleoyl-3-bromopropanediol is a synthetic lipid analog of 1,2-diacylglycerol (DAG), a critical second messenger in various cellular signaling pathways. Its structure, featuring two oleoyl (B10858665) chains and a bromine atom at the sn-3 position, suggests potential applications as a tool to modulate signaling pathways or as a component of lipid-based transfection reagents. The oleoyl chains confer a high degree of fluidity, which can influence membrane properties, while the bromine atom introduces a unique chemical handle for potential modifications or as a structural probe.

This document provides an overview of the potential applications, proposed mechanisms of action, and detailed experimental protocols for utilizing 1,2-Dioleoyl-3-bromopropanediol in cell culture and transfection experiments.

Potential Applications

• Modulation of Diacylglycerol-Mediated Signaling Pathways: As a DAG analog, 1,2-Dioleoyl-3-bromopropanediol may competitively or non-competitively modulate the activity of DAG-binding proteins, such as Protein Kinase C (PKC) isoforms, RasGRPs, and chimaerins.[1][2] This could be valuable for studying the roles of these signaling pathways in cell proliferation, differentiation, and apoptosis.

• Novel Component of Lipid-Based Transfection Reagents: The structural similarity to cationic lipids and fusogenic lipids suggests that it could be explored as a helper lipid or a primary cationic lipid in liposome (B1194612) formulations for the delivery of nucleic acids (DNA, mRNA, siRNA) into cells.[3][4] The oleoyl chains can enhance membrane fusion, a critical step in transfection.[5][6]

• Biophysical Studies of Cell Membranes: The brominated headgroup can serve as a heavy atom probe in techniques like cryo-electron microscopy (cryo-EM) to investigate lipid organization and membrane dynamics.[7][8][9][10]

Proposed Mechanisms of Action

In Cell Signaling

As a diacylglycerol analog, 1,2-Dioleoyl-3-bromopropanediol is hypothesized to interact with the C1 domain of various signaling proteins. The nature of this interaction (agonist or antagonist) would depend on the specific protein and cellular context and needs to be experimentally determined.

References

• 1. Divergent and convergent signaling by the diacylglycerol second messenger pathway in mammals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Lipid-based Transfection Reagents - Amerigo Scientific [amerigoscientific.com]
• 4. ozbiosciences.com [ozbiosciences.com]
• 5. Cationic phospholipids: structure–transfection activity relationships - Soft Matter (RSC Publishing) [pubs.rsc.org]
• 6. Cationic phospholipids: structure–transfection activity relationships - Soft Matter (RSC Publishing) [pubs.rsc.org]
• 7. Brominated lipid probes expose structural asymmetries in constricted membranes [escholarship.org]
• 8. biorxiv.org [biorxiv.org]
• 9. Brominated lipid probes expose structural asymmetries in constricted membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Brominated lipid probes expose structural asymmetries in constricted membranes - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Mass Spectrometry Analysis of 1,2-Dioleoyl-3-bromopropanediol and its Metabolites

For Researchers, Scientists, and Drug Development Professionals

This application note provides a detailed protocol for the analysis of 1,2-Dioleoyl-3-bromopropanediol and its potential metabolites using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The methodologies described herein are intended to serve as a comprehensive guide for researchers in drug development and lipidomics.

Introduction

1,2-Dioleoyl-3-bromopropanediol is a synthetic diacylglycerol (DAG) analog. Understanding its metabolic fate is crucial for evaluating its potential as a therapeutic agent or a research tool. Mass spectrometry is a powerful technique for the sensitive and specific quantification of lipids and their metabolites in complex biological matrices. This document outlines the procedures for sample preparation, LC-MS/MS analysis, and data interpretation for 1,2-Dioleoyl-3-bromopropanediol and its hypothesized metabolites.

Hypothesized Metabolic Pathway

The metabolic pathway of 1,2-Dioleoyl-3-bromopropanediol is hypothesized to involve two primary routes: hydrolysis of the ester linkages by lipases and substitution of the bromine atom, potentially followed by further modifications.

Caption: Hypothesized metabolic pathways of 1,2-Dioleoyl-3-bromopropanediol.

Experimental Protocols

Sample Preparation from Biological Matrices (e.g., Plasma, Tissue Homogenate)

Proper sample preparation is critical for accurate and reproducible results. This protocol is adapted from established methods for lipid extraction.[1][2]

Materials:

• Biological matrix (e.g., 100 µL plasma or 100 mg tissue homogenate)

• Internal Standard (IS): 1,2-dipalmitoyl-3-bromopropanediol (or a structurally similar compound not present in the sample)

• Chloroform (B151607)

• Methanol

• 0.9% NaCl solution

• Nitrogen gas stream

• LC-MS grade solvent for reconstitution (e.g., Methanol:Acetonitrile 1:1 v/v)

Procedure:

• To 100 µL of plasma or 100 mg of tissue homogenate, add 10 µL of the internal standard solution (concentration to be optimized based on expected analyte levels).

• Add 2 mL of a chloroform:methanol (2:1, v/v) mixture.

• Vortex vigorously for 2 minutes.

• Centrifuge at 2000 x g for 10 minutes to separate the phases.

• Carefully collect the lower organic phase into a clean tube.

• Wash the remaining aqueous phase and protein pellet with 1 mL of chloroform and add the lower phase to the previous collection.

• Evaporate the pooled organic phases to dryness under a gentle stream of nitrogen at 37°C.

• Reconstitute the dried lipid extract in 100 µL of the reconstitution solvent.

• Vortex for 1 minute and transfer to an autosampler vial for LC-MS/MS analysis.

Liquid Chromatography (LC) Conditions

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

Parameters:

• Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size)

• Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium (B1175870) formate

• Mobile Phase B: Acetonitrile:Isopropanol (90:10, v/v) with 0.1% formic acid and 5 mM ammonium formate

• Gradient:

  • 0-2 min: 30% B

  • 2-15 min: 30-95% B

  • 15-20 min: 95% B

  • 20.1-25 min: 30% B (re-equilibration)

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

Mass Spectrometry (MS) Conditions

Instrumentation:

• Triple quadrupole or high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) equipped with an electrospray ionization (ESI) source.

Parameters:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Capillary Voltage: 3.5 kV

• Source Temperature: 120°C

• Desolvation Temperature: 350°C

• Cone Gas Flow: 50 L/hr

• Desolvation Gas Flow: 800 L/hr

• Acquisition Mode: Multiple Reaction Monitoring (MRM) for targeted quantification. Precursor and product ions for the parent compound and its metabolites should be determined by infusion of standards.

Data Presentation

Quantitative data should be summarized in tables for clear comparison. Below are template tables for recording results.

Table 1: MRM Transitions for 1,2-Dioleoyl-3-bromopropanediol and its Metabolites

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
1,2-Dioleoyl-3-bromopropanediol	[M+NH₄]⁺	[Fragment]	To be optimized
Metabolite A (1-Oleoyl-3-bromo-glycerol)	[M+NH₄]⁺	[Fragment]	To be optimized
Metabolite B (2-Oleoyl-3-bromo-glycerol)	[M+NH₄]⁺	[Fragment]	To be optimized
Metabolite C (3-Bromo-1,2-propanediol)	[M+H]⁺	[Fragment]	To be optimized
Metabolite D (1,2-Dioleoylglycerol)	[M+NH₄]⁺	[Fragment]	To be optimized
Internal Standard	[M+NH₄]⁺	[Fragment]	To be optimized
Note: The exact m/z values need to be determined experimentally. For diacylglycerol-like structures, ammoniated adducts ([M+NH₄]⁺) are commonly observed in positive ESI.

Table 2: Quantitative Analysis Results

Sample ID	[Parent Compound] (ng/mL)	[Metabolite A] (ng/mL)	[Metabolite B] (ng/mL)	[Metabolite C] (ng/mL)	[Metabolite D] (ng/mL)
Control 1
Control 2
Treated 1
Treated 2
Concentrations are to be calculated based on the peak area ratio of the analyte to the internal standard and a calibration curve.

Experimental Workflow Visualization

Caption: General experimental workflow for LC-MS/MS analysis.

Conclusion

The protocols and information provided in this application note serve as a foundational guide for the mass spectrometric analysis of 1,2-Dioleoyl-3-bromopropanediol and its potential metabolites. The specific parameters, especially the MRM transitions and collision energies, will require optimization based on the instrumentation used. The hypothesized metabolic pathway provides a starting point for identifying and characterizing the biotransformation of this compound. Rigorous experimental validation is essential to confirm these findings.

References

• 1. Quantification of Diacylglycerol Molecular Species in Biological Samples by Electrospray Ionization Mass Spectrometry after One-step Derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. documents.thermofisher.com [documents.thermofisher.com]

HPLC methods for purification of 1,2-Dioleoyl-3-bromopropanediol

An Application Note on the HPLC Purification of 1,2-Dioleoyl-3-bromopropanediol

High-Performance Liquid Chromatography (HPLC) is a powerful technique for the purification of synthetic lipids and their intermediates, such as 1,2-Dioleoyl-3-bromopropanediol, a key building block in the synthesis of various bioactive lipids and therapeutic agents. The successful purification of this non-polar compound relies on the selection of an appropriate chromatographic mode, stationary phase, mobile phase, and detection method. This document provides detailed protocols for both normal-phase and reversed-phase HPLC methods applicable to the purification of 1,2-Dioleoyl-3-bromopropanediol from crude reaction mixtures.

Introduction

1,2-Dioleoyl-3-bromopropanediol is a synthetic diacylglycerol analog where the hydroxyl group at the sn-3 position is replaced by a bromine atom. This modification makes it a versatile intermediate for the synthesis of phospholipids, triglycerides, and other complex lipids. The purity of this intermediate is critical for the successful outcome of subsequent synthetic steps and for the biological activity of the final products. HPLC offers a high-resolution purification strategy to remove starting materials, by-products, and other impurities.

The choice between normal-phase and reversed-phase HPLC depends on the nature of the impurities. Normal-phase chromatography, which utilizes a polar stationary phase and a non-polar mobile phase, is particularly effective for separating isomers and lipids with different polar head groups.[1][2][3] Reversed-phase chromatography, with a non-polar stationary phase and a polar mobile phase, separates lipids based on their hydrophobicity, primarily influenced by the length and degree of unsaturation of their acyl chains.[4][5]

Detection of 1,2-Dioleoyl-3-bromopropanediol can be achieved using a UV detector at low wavelengths (around 205-210 nm) due to the presence of double bonds in the oleoyl (B10858665) chains.[6][7] Alternatively, universal detectors like Evaporative Light Scattering Detectors (ELSD) or Charged Aerosol Detectors (CAD) can be employed, as they do not require a chromophore.[8]

Experimental Protocols

This section details two distinct HPLC protocols for the purification of 1,2-Dioleoyl-3-bromopropanediol: a normal-phase method and a reversed-phase method.

Protocol 1: Normal-Phase HPLC Purification

This method is suitable for separating the target compound from more polar or less polar impurities.

1. Materials and Reagents:

• HPLC-grade Hexane
• HPLC-grade Isopropanol (IPA)
• HPLC-grade Methyl-tert-butyl ether (MTBE)
• Crude 1,2-Dioleoyl-3-bromopropanediol sample
• Silica HPLC column (e.g., 250 x 10 mm, 5 µm particle size)

2. HPLC System and Parameters:

• HPLC System: A preparative or semi-preparative HPLC system equipped with a gradient pump, an autosampler or manual injector, a column oven, and a UV detector.
• Column: Silica-based normal-phase column.
• Mobile Phase A: Hexane
• Mobile Phase B: A mixture of Hexane, Isopropanol, and Methyl-tert-butyl ether (e.g., 50:40:10 v/v/v). A small amount of acetic acid (0.02%) can be added to improve peak shape.[1]
• Flow Rate: 4-8 mL/min (for a 10 mm ID column, adjust accordingly for other column dimensions).
• Gradient: A shallow gradient from 100% Mobile Phase A to a certain percentage of Mobile Phase B is recommended to effectively separate the components. For example:
• 0-5 min: 100% A
• 5-25 min: 0-20% B
• 25-30 min: 20% B
• 30-35 min: 100% A (re-equilibration)
• Injection Volume: 100-500 µL, depending on the sample concentration and column capacity.
• Detection: UV at 206 nm.[1]
• Column Temperature: 25-30 °C.

3. Sample Preparation:

• Dissolve the crude 1,2-Dioleoyl-3-bromopropanediol in a minimal amount of the initial mobile phase (hexane).
• Filter the sample through a 0.45 µm PTFE syringe filter before injection to remove any particulate matter.

4. Purification Procedure:

• Equilibrate the column with the initial mobile phase conditions for at least 30 minutes or until a stable baseline is achieved.
• Inject the prepared sample.
• Collect fractions based on the elution profile from the UV detector. The target compound is expected to elute as a major peak.
• Analyze the collected fractions by analytical HPLC or TLC to confirm purity.
• Pool the pure fractions and evaporate the solvent under reduced pressure.

Protocol 2: Reversed-Phase HPLC Purification

This method is ideal for separating the target compound from impurities with different degrees of hydrophobicity.

1. Materials and Reagents:

• HPLC-grade Acetonitrile
• HPLC-grade Acetone or Isopropanol (IPA)
• HPLC-grade Water
• Crude 1,2-Dioleoyl-3-bromopropanediol sample
• C18 HPLC column (e.g., 250 x 10 mm, 5 µm particle size)

2. HPLC System and Parameters:

• HPLC System: A preparative or semi-preparative HPLC system with a gradient pump, injector, column oven, and UV detector.
• Column: C18 (ODS) reversed-phase column.[4]
• Mobile Phase A: Acetonitrile/Water (e.g., 90:10 v/v).
• Mobile Phase B: Acetone or Isopropanol.
• Flow Rate: 3-7 mL/min (for a 10 mm ID column).
• Gradient: A gradient from a higher polarity mobile phase to a lower polarity one is used. For example:
• 0-5 min: 100% A
• 5-30 min: 0-50% B
• 30-35 min: 50% B
• 35-40 min: 100% A (re-equilibration)
• Injection Volume: 100-500 µL.
• Detection: UV at 205 nm.[7]
• Column Temperature: 30-40 °C to improve peak shape and reduce viscosity.

3. Sample Preparation:

• Dissolve the crude 1,2-Dioleoyl-3-bromopropanediol in the initial mobile phase or a compatible solvent like isopropanol.
• Filter the sample through a 0.45 µm PTFE syringe filter.

4. Purification Procedure:

• Equilibrate the column with the starting mobile phase composition until a stable baseline is observed.
• Inject the filtered sample.
• Collect fractions corresponding to the desired peak.
• Verify the purity of the collected fractions using an analytical HPLC method.
• Combine the pure fractions and remove the solvent by evaporation.

Data Presentation

The following table summarizes the key parameters for the two proposed HPLC purification methods.

Parameter	Normal-Phase HPLC	Reversed-Phase HPLC
Stationary Phase	Silica Gel	C18 (ODS)
Column Dimensions	250 x 10 mm, 5 µm	250 x 10 mm, 5 µm
Mobile Phase A	Hexane	Acetonitrile/Water (90:10 v/v)
Mobile Phase B	Hexane/Isopropanol/MTBE (50:40:10 v/v/v)	Acetone or Isopropanol
Flow Rate	4-8 mL/min	3-7 mL/min
Gradient	0-20% B over 20 min	0-50% B over 25 min
Detection Wavelength	206 nm	205 nm
Column Temperature	25-30 °C	30-40 °C
Injection Volume	100-500 µL	100-500 µL
Typical Application	Separation of isomers and compounds with varying polarity.	Separation based on hydrophobicity and acyl chain length.

Visualizations

Caption: Experimental workflow for the HPLC purification of 1,2-Dioleoyl-3-bromopropanediol.

Caption: Factors influencing HPLC separation of 1,2-Dioleoyl-3-bromopropanediol.

References

• 1. Separation of neutral lipid, free fatty acid and phospholipid classes by normal phase HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Separation of cellular nonpolar neutral lipids by normal-phase chromatography and analysis by electrospray ionization mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Separation of neutral lipid, free fatty acid and phospholipid classes by normal phase HPLC | Semantic Scholar [semanticscholar.org]
• 4. aocs.org [aocs.org]
• 5. researchgate.net [researchgate.net]
• 6. Redirecting [linkinghub.elsevier.com]
• 7. researchgate.net [researchgate.net]
• 8. hplc.eu [hplc.eu]

Application Note and Protocol for the Synthesis of 1,2-dioleoyl-sn-glycero-3-phosphocholine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for a proposed synthesis of 1,2-dioleoyl-sn-glycero-3-phosphocholine (B1670884) (DOPC), a critical component in drug delivery systems such as liposomes and lipid nanoparticles. The synthesis route begins with 1,2-Dioleoyl-3-bromopropanediol and proceeds through a two-step process involving the preparation of a silver phosphocholine (B91661) salt followed by a nucleophilic substitution reaction. While direct literature precedent for this specific transformation is limited, the proposed method is based on well-established principles of organophosphorus and nucleophilic substitution chemistry. This protocol includes detailed methodologies, quantitative data tables, and workflow diagrams to guide researchers in the potential synthesis of this vital phospholipid.

Introduction

1,2-dioleoyl-sn-glycero-3-phosphocholine (DOPC) is a ubiquitous, naturally occurring phospholipid that plays a crucial role in the structure and function of biological membranes. In the pharmaceutical and biotechnology industries, DOPC is extensively used as an excipient in the formation of liposomes and lipid nanoparticles for the delivery of therapeutic agents, including small molecules, peptides, and nucleic acids. Its biocompatibility, biodegradability, and ability to form stable lipid bilayers make it an ideal candidate for drug formulation.

The synthesis of phosphatidylcholines is a well-established field, with common methods starting from sn-glycero-3-phosphocholine (GPC) followed by acylation. However, for specific applications or when alternative starting materials are available, novel synthetic routes are of interest. This application note details a proposed synthesis of DOPC from 1,2-Dioleoyl-3-bromopropanediol. This method leverages the reactivity of the alkyl bromide for the formation of the phosphate (B84403) ester linkage, a reaction analogous to the well-known Williamson ether synthesis.

Proposed Synthetic Pathway

The proposed synthesis of 1,2-dioleoyl-sn-glycero-3-phosphocholine from 1,2-Dioleoyl-3-bromopropanediol is a two-step process. The first step involves the preparation of a silver salt of phosphocholine, which enhances the nucleophilicity of the phosphate oxygen. The second step is the nucleophilic substitution reaction between the silver phosphocholine salt and 1,2-Dioleoyl-3-bromopropanediol.

Technical Notes & Optimization

Technical Support Center: Synthesis of 1,2-Dioleoyl-3-bromopropanediol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of 1,2-Dioleoyl-3-bromopropanediol synthesis.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of 1,2-Dioleoyl-3-bromopropanediol, providing potential causes and actionable solutions.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Incomplete Reaction: Insufficient reaction time or temperature.	1a. Monitor the reaction progress using Thin Layer Chromatography (TLC). 1b. Increase the reaction time and/or temperature incrementally. For the acylation of diols, reactions are often run for several hours to overnight. A moderate temperature increase (e.g., to 40-50 °C) may be beneficial.
2. Impure Starting Materials: Presence of water or other nucleophiles in the 3-bromo-1,2-propanediol (B131886) or solvent, or degraded oleoyl (B10858665) chloride.	2a. Ensure 3-bromo-1,2-propanediol is dry. If necessary, dry over a desiccant or by azeotropic distillation with toluene. 2b. Use freshly distilled or high-purity oleoyl chloride. 2c. Use anhydrous solvents.
3. Ineffective Base: The base used may not be sufficient to neutralize the HCl byproduct, or a stronger base may be promoting side reactions.	3a. Pyridine (B92270) is a commonly used weak base in acylation reactions to scavenge HCl. Ensure at least a stoichiometric amount relative to oleoyl chloride is used. 3b. Stronger bases like triethylamine (B128534) could potentially lead to elimination or other side reactions involving the bromine atom, so a milder base like pyridine is often preferred.
Formation of Multiple Products (Visible on TLC)	1. Mono-acylated Byproduct: Incomplete reaction leading to the formation of 1-oleoyl-3-bromo-2-propanol or 2-oleoyl-3-bromo-1-propanol.	1a. Ensure an appropriate molar excess of oleoyl chloride is used to drive the reaction towards di-acylation. A molar ratio of 3-bromo-1,2-propanediol to oleoyl chloride of 1:2.2 to 1:2.5 is a reasonable starting point. 1b. Add the oleoyl chloride dropwise to the solution of the diol and pyridine at a controlled temperature (e.g., 0 °C) to manage the reaction rate.
2. Acyl Migration: Isomerization of the desired 1,2-dioleoyl product to the more stable 1,3-dioleoyl isomer.	2a. Keep the reaction and work-up conditions mild (neutral or slightly acidic). Avoid prolonged exposure to strong acids or bases. 2b. Analyze the product mixture by NMR to identify the presence of isomers.
3. Side Reactions Involving Bromine: The reaction conditions may be promoting substitution or elimination of the bromine atom.	3a. Use a non-nucleophilic base like pyridine. 3b. Avoid high reaction temperatures for extended periods.
Difficult Purification	1. Similar Polarity of Products and Byproducts: The desired product, mono-acylated byproducts, and any unreacted oleic acid (if formed from hydrolysis of oleoyl chloride) may have similar polarities, making separation by column chromatography challenging.	1a. Optimize the solvent system for column chromatography. A gradient elution starting with a non-polar solvent (e.g., hexane) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate (B1210297) or diethyl ether) is recommended. 1b. Consider using a different stationary phase for chromatography if silica (B1680970) gel is not providing adequate separation.
2. Presence of Pyridinium Hydrochloride: The salt byproduct of the reaction can complicate the work-up.	2a. During the aqueous work-up, wash the organic layer with a dilute acid solution (e.g., 1M HCl) to remove residual pyridine, followed by a wash with a saturated sodium bicarbonate solution to neutralize any remaining acid, and finally with brine.
Product Decomposition	1. Instability of the Product: The brominated diacylglycerol may be susceptible to degradation under certain conditions.	1a. Store the purified product under an inert atmosphere (e.g., argon or nitrogen) at a low temperature (e.g., -20 °C). 1b. Avoid exposure to light and moisture.

Frequently Asked Questions (FAQs)

Q1: What is the recommended molar ratio of 3-bromo-1,2-propanediol to oleoyl chloride?

A1: To favor the formation of the di-substituted product, it is advisable to use a slight excess of oleoyl chloride. A molar ratio of 1 equivalent of 3-bromo-1,2-propanediol to 2.2-2.5 equivalents of oleoyl chloride is a good starting point. This helps to drive the reaction to completion and minimize the formation of mono-acylated byproducts.

Q2: Which solvent is best for this synthesis?

A2: Anhydrous dichloromethane (B109758) (DCM) or chloroform (B151607) are suitable solvents for this acylation reaction. They are relatively non-polar, aprotic, and can dissolve the reactants and reagents well. It is crucial to use anhydrous solvents to prevent the hydrolysis of oleoyl chloride.

Q3: What is the role of pyridine in the reaction?

A3: Pyridine acts as a weak base to neutralize the hydrochloric acid (HCl) that is generated as a byproduct of the reaction between the alcohol (hydroxyl) groups of the diol and the acyl chloride. This prevents the buildup of acid, which could lead to unwanted side reactions.

Q4: How can I monitor the progress of the reaction?

A4: The reaction can be monitored by Thin Layer Chromatography (TLC). Spot the reaction mixture on a silica gel TLC plate and elute with a suitable solvent system (e.g., a mixture of hexane (B92381) and ethyl acetate). The disappearance of the starting material (3-bromo-1,2-propanediol) and the appearance of a new, less polar spot corresponding to the di-acylated product will indicate the progression of the reaction.

Q5: What are the key considerations for the purification of 1,2-Dioleoyl-3-bromopropanediol?

A5: Purification is typically achieved by column chromatography on silica gel. It is important to carefully select the eluent system to achieve good separation between the desired product, any mono-acylated byproducts, and unreacted starting materials. A gradient elution from a non-polar solvent system (e.g., hexane/ethyl acetate 9:1) to a slightly more polar system may be effective.

Experimental Protocols

Synthesis of Oleoyl Chloride

This procedure describes the conversion of oleic acid to oleoyl chloride using thionyl chloride.

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, place oleic acid (1 equivalent).

• Slowly add thionyl chloride (1.5-2.0 equivalents) to the oleic acid at room temperature under a fume hood.

• Heat the reaction mixture to 60-70 °C for 2-4 hours, or until the evolution of gas (HCl and SO₂) ceases.

• Remove the excess thionyl chloride by distillation under reduced pressure.

• The resulting oleoyl chloride can be used directly in the next step or purified further by vacuum distillation.

Synthesis of 1,2-Dioleoyl-3-bromopropanediol

This is an adapted procedure based on general methods for the acylation of diols.

• Dissolve 3-bromo-1,2-propanediol (1 equivalent) and anhydrous pyridine (2.5-3.0 equivalents) in anhydrous dichloromethane (DCM) in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of oleoyl chloride (2.2-2.5 equivalents) in anhydrous DCM to the cooled mixture dropwise with stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by TLC.

• Once the reaction is complete, dilute the mixture with DCM and wash sequentially with 1M HCl, saturated aqueous sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexane/ethyl acetate).

Visualizations

Caption: Experimental workflow for the synthesis of 1,2-Dioleoyl-3-bromopropanediol.

Caption: Troubleshooting logic for low yield in the synthesis.

Preventing degradation of 1,2-Dioleoyl-3-bromopropanediol in solution

Welcome to the technical support center for 1,2-Dioleoyl-3-bromopropanediol. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing the degradation of this compound in solution. Here you will find troubleshooting guides and frequently asked questions to address common issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 1,2-Dioleoyl-3-bromopropanediol in solution?

A1: The degradation of 1,2-Dioleoyl-3-bromopropanediol in solution can occur through three main pathways:

• Hydrolysis of Ester Bonds: The two ester linkages are susceptible to hydrolysis, especially in the presence of water, acids, or bases. This results in the formation of oleic acid and 1-O-oleoyl-3-bromopropanediol, 2-O-oleoyl-3-bromopropanediol, and ultimately 3-bromo-1,2-propanediol. Pancreatic lipases, for instance, are known to catalyze the hydrolysis of triacylglycerols in a sequential manner, first to diacylglycerol and then to monoacylglycerol, a process that can be analogous to the enzymatic degradation of 1,2-Dioleoyl-3-bromopropanediol.

• Oxidation of Oleoyl (B10858665) Chains: The double bonds in the oleoyl chains are prone to oxidation, particularly when exposed to air (oxygen), light, or metal ions. This can lead to the formation of peroxides, aldehydes, and other degradation products, which can alter the properties and activity of the compound. The use of saturated medium-chain triglycerides and antioxidants can minimize lipid peroxidation.[1]

• Reactions Involving the Bromine Atom: The bromine atom can be displaced through nucleophilic substitution reactions, especially in the presence of nucleophilic solvents or solutes. The reactivity of bromine can lead to the formation of byproducts and loss of the desired compound. Bromine is known to react violently with many organic compounds.[2]

Q2: What are the optimal storage conditions for 1,2-Dioleoyl-3-bromopropanediol?

A2: To ensure the stability of 1,2-Dioleoyl-3-bromopropanediol, it is recommended to store it under the following conditions:

• Temperature: Store at -20°C or -80°C for long-term storage.[3][4]

• Atmosphere: Store under an inert atmosphere, such as argon or nitrogen, to prevent oxidation.[3][5]

• Container: Use a glass container with a Teflon-lined cap to avoid leaching of impurities from plastic containers.[3]

• Form: For long-term stability, it is best to store the compound as a solid or in a suitable organic solvent. Unsaturated lipids like those with oleoyl chains are not stable as powders and should be dissolved in an organic solvent for storage.[3] Aqueous suspensions should be avoided for long-term storage due to the risk of hydrolysis.[3]

Q3: Which solvents are recommended for dissolving 1,2-Dioleoyl-3-bromopropanediol?

A3: 1,2-Dioleoyl-3-bromopropanediol is soluble in a variety of organic solvents. Recommended solvents include:

• Methyl acetate

• Ethanol (>30 mg/ml)

• Dimethylformamide (DMF) (>20 mg/ml)

• Dimethyl sulfoxide (B87167) (DMSO) (>7 mg/ml)[6]

It is advisable to use high-purity, anhydrous solvents to minimize degradation.

Q4: How can I prevent oxidation of the oleoyl chains?

A4: To prevent oxidation, consider the following measures:

• Inert Atmosphere: Handle the compound and its solutions under an inert atmosphere (argon or nitrogen).[5]

• Antioxidants: Add antioxidants such as butylated hydroxytoluene (BHT), butylated hydroxyanisole (BHA), or Vitamin E (α-tocopherol) to the solution.[1]

• Light Protection: Protect the solution from light by using amber-colored vials or by wrapping the container in aluminum foil.

• Chelating Agents: If metal ion contamination is a concern, consider adding a chelating agent like ethylenediaminetetraacetic acid (EDTA) to sequester metal ions that can catalyze oxidation.

Q5: How does pH affect the stability of 1,2-Dioleoyl-3-bromopropanediol in solution?

A5: The pH of the solution can significantly impact the stability of the ester bonds. Both acidic and basic conditions can catalyze hydrolysis. It is generally recommended to maintain the pH of the solution close to neutral (pH 6-7) if aqueous buffers are used. The stability of diacerein, for example, is affected by pH-dependent hydrolysis in acidic conditions.[7]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Loss of compound activity or purity over time in solution.	Hydrolysis of ester bonds.	- Store solutions at low temperatures (-20°C or -80°C). - Use anhydrous solvents. - If an aqueous buffer is necessary, prepare fresh solutions and use them promptly. Maintain a neutral pH.
Oxidation of oleoyl chains.	- Store and handle under an inert atmosphere (argon or nitrogen). - Add an appropriate antioxidant (e.g., BHT, BHA). - Protect from light.
Reaction of the bromine atom.	- Avoid nucleophilic solvents or solutes. - Evaluate solvent compatibility before preparing stock solutions.
Appearance of unknown peaks in chromatography analysis (e.g., HPLC, GC-MS).	Degradation products.	- Analyze the sample for expected degradation products (e.g., oleic acid, 3-bromo-1,2-propanediol). - Review storage and handling procedures to identify potential causes of degradation.
Impurities from the solvent or container.	- Use high-purity solvents. - Store in glass containers with Teflon-lined caps.[3]
Inconsistent experimental results.	Inconsistent concentration of the active compound due to degradation.	- Prepare fresh solutions for each experiment from a properly stored stock. - Regularly check the purity of the stock solution using an appropriate analytical method.

Experimental Protocols

Protocol 1: Assessment of 1,2-Dioleoyl-3-bromopropanediol Stability by HPLC

Objective: To monitor the degradation of 1,2-Dioleoyl-3-bromopropanediol in a specific solvent over time.

Methodology:

• Solution Preparation:

  • Prepare a stock solution of 1,2-Dioleoyl-3-bromopropanediol in the solvent of interest at a known concentration (e.g., 1 mg/mL).

  • Divide the solution into several amber glass vials, purge with nitrogen, and seal with Teflon-lined caps.

  • Store the vials under the desired experimental conditions (e.g., room temperature, 4°C, -20°C).

• HPLC Analysis:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm).[8]

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.[8]

  • Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in acetonitrile.[8]

  • Gradient: A linear gradient suitable for separating lipids, for example, from 5% to 95% Mobile Phase B over 30 minutes.[8]

  • Flow Rate: 1.0 mL/min.[8]

  • Detection: UV absorbance at 214 nm and 280 nm.[8]

  • Injection Volume: 10 µL.

• Time Points:

  • Analyze a vial at designated time points (e.g., 0, 24, 48, 72 hours, 1 week, 1 month).

• Data Analysis:

  • Integrate the peak area of the main 1,2-Dioleoyl-3-bromopropanediol peak.

  • Calculate the percentage of the remaining compound at each time point relative to the initial time point (t=0).

  • Monitor for the appearance of new peaks, which may correspond to degradation products.

Protocol 2: Quantification of Hydrolysis by Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To quantify the formation of oleic acid as a result of ester bond hydrolysis.

Methodology:

• Sample Preparation:

  • Take an aliquot of the 1,2-Dioleoyl-3-bromopropanediol solution at a specific time point.

  • Derivatize the fatty acids to their corresponding fatty acid methyl esters (FAMEs) using a standard procedure (e.g., with BF3-methanol).

• GC-MS Analysis:

  • Column: A suitable capillary column for FAMEs analysis (e.g., DB-23).

  • Carrier Gas: Helium.

  • Temperature Program: An appropriate temperature gradient to separate the FAMEs.

  • Ionization: Electron Ionization (EI).

  • Detection: Mass spectrometry in scan or selected ion monitoring (SIM) mode.

• Quantification:

  • Use an internal standard (e.g., heptadecanoic acid) for accurate quantification.

  • Create a calibration curve with known concentrations of oleic acid methyl ester.

  • Determine the concentration of oleic acid in the sample based on the calibration curve.

Visual Guides

Caption: Troubleshooting workflow for suspected degradation.

Caption: Potential degradation pathways.

References

• 1. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 2. LCSS: BROMINE [web.stanford.edu]
• 3. avantiresearch.com [avantiresearch.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. youtube.com [youtube.com]
• 6. caymanchem.com [caymanchem.com]
• 7. mdpi.com [mdpi.com]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Optimizing 1,2-Dioleoyl-3-bromopropanediol Concentration for Cell-Based Assays

Welcome to the technical support center for the use of 1,2-Dioleoyl-3-bromopropanediol in cell-based assays. This resource is designed for researchers, scientists, and drug development professionals to provide clear guidance on optimizing experimental conditions and troubleshooting common issues.

Frequently Asked Questions (FAQs)

Q1: What is 1,2-Dioleoyl-3-bromopropanediol and what is its primary application in cell-based assays?

A1: 1,2-Dioleoyl-3-bromopropanediol is a synthetic diacylglycerol (DAG) analog. In cell-based assays, it is primarily used as a potent activator of Protein Kinase C (PKC). By mimicking endogenous DAG, it can induce the translocation and activation of conventional and novel PKC isoforms, making it a valuable tool for studying PKC-mediated signaling pathways.

Q2: How should I dissolve and prepare 1,2-Dioleoyl-3-bromopropanediol for cell culture experiments?

A2: 1,2-Dioleoyl-3-bromopropanediol is a hydrophobic compound and requires a specific solubilization protocol for use in aqueous cell culture media. A common issue is the precipitation of the compound out of solution. To ensure a stable and homogenous solution, a three-step protocol is recommended:

• Step 1: Prepare a high-concentration stock solution. Dissolve the compound in an organic solvent such as DMSO to create a 10 mM stock solution. If the compound does not readily dissolve, brief vortexing and warming to 37°C may be necessary.

• Step 2: Intermediate dilution in serum. Dilute the stock solution 10-fold in fetal bovine serum (FBS) that has been pre-warmed to approximately 50°C. Maintaining the solution at around 40°C during this step can aid in solubility.

• Step 3: Final dilution in cell culture medium. Perform the final dilution in your complete cell culture medium (containing 1% FBS) to achieve the desired working concentration. It is crucial to ensure the final concentration of the organic solvent (e.g., DMSO) is low enough (typically ≤ 1% v/v) to not cause cellular toxicity.[1]

Q3: What is a typical starting concentration range for 1,2-Dioleoyl-3-bromopropanediol in cell-based assays?

A3: The optimal concentration of 1,2-Dioleoyl-3-bromopropanediol will vary depending on the cell line and the specific assay being performed. It is always recommended to perform a dose-response experiment to determine the optimal concentration for your specific experimental setup. However, based on the activity of similar diacylglycerol analogs, a starting concentration range of 1 µM to 50 µM is a reasonable starting point for most cell-based assays.

Q4: How can I assess the effect of 1,2-Dioleoyl-3-bromopropanediol on cell viability?

A4: It is essential to determine the cytotoxic potential of 1,2-Dioleoyl-3-bromopropanediol in your chosen cell line to ensure that observed effects are due to PKC activation and not a result of cell death. Standard cell viability assays such as the MTT, MTS, or resazurin (B115843) reduction assays can be used. These assays measure the metabolic activity of cells, which is proportional to the number of viable cells. A typical protocol involves treating cells with a range of concentrations of the compound and measuring the resulting colorimetric or fluorometric signal.

Q5: Which signaling pathways are activated by 1,2-Dioleoyl-3-bromopropanediol?

A5: As a diacylglycerol analog, 1,2-Dioleoyl-3-bromopropanediol primarily activates the Protein Kinase C (PKC) family of serine/threonine kinases.[2] This activation can trigger a cascade of downstream signaling events that regulate a wide variety of cellular processes, including cell proliferation, differentiation, apoptosis, and gene expression. The specific pathways activated will depend on the PKC isoforms present in the cell type being studied.

Troubleshooting Guides

This section provides solutions to common problems encountered when using 1,2-Dioleoyl-3-bromopropanediol in cell-based assays.

Problem	Possible Cause	Recommended Solution
Compound precipitates in culture medium.	- Improper solubilization. - High final concentration. - Instability in aqueous solution over time.	- Follow the recommended three-step solubilization protocol carefully.[1] - Ensure the final DMSO concentration is below cytotoxic levels (typically <1%). - Prepare fresh dilutions from the stock solution for each experiment. - Visually inspect the medium for any signs of precipitation before adding to cells.
No observable effect or low signal.	- Sub-optimal concentration of the compound. - Insufficient incubation time. - Low expression of target PKC isoforms in the cell line. - Inactive compound.	- Perform a dose-response curve to determine the optimal concentration. - Optimize the incubation time for your specific assay. - Verify the expression of conventional and novel PKC isoforms in your cell line using techniques like Western blotting. - Check the purity and storage conditions of the compound.
High background or non-specific effects.	- Cytotoxicity at the concentration used. - Off-target effects of the compound. - Solvent (e.g., DMSO) toxicity.	- Determine the IC50 value for cytotoxicity and work at concentrations well below this. - Include appropriate negative controls, such as a vehicle-only control (medium with the same concentration of DMSO). - Use the lowest effective concentration of the compound.
Inconsistent results between experiments.	- Variability in cell density or passage number. - Inconsistent preparation of the compound solution. - Fluctuations in incubation conditions.	- Maintain consistent cell culture practices, including seeding density and passage number. - Prepare fresh solutions of the compound for each experiment. - Ensure consistent incubation times, temperature, and CO2 levels.

Quantitative Data Summary

The optimal concentration of 1,2-Dioleoyl-3-bromopropanediol is highly dependent on the cell line and the specific assay. It is crucial to perform a dose-response analysis for each new experimental setup. The following tables provide a general guideline for concentration ranges to test for common cell-based assays.

Table 1: Recommended Concentration Ranges for Initial Screening

Assay Type	Cell Line	Starting Concentration Range (µM)	Incubation Time
PKC Activation Assay	Various	1 - 100	15 - 60 minutes
Cell Viability (Cytotoxicity) Assay	Various	0.1 - 200	24 - 72 hours
Cell Proliferation Assay	Various	1 - 50	24 - 72 hours
Gene Expression Analysis (e.g., qPCR)	Various	1 - 50	4 - 24 hours

Table 2: Example of Expected Quantitative Results (Hypothetical Data for Illustrative Purposes)

Cell Line	Assay	Parameter	Value (µM)
HeLa	PKC Activation	EC50	15
Jurkat	Cell Viability (MTT)	IC50 (48h)	> 100
MCF-7	Cell Proliferation (BrdU)	IC50 (72h)	45

Note: The data in Table 2 is hypothetical and should be determined experimentally for your specific conditions.

Experimental Protocols

Protocol 1: Determination of Optimal Concentration using a Cell Viability Assay (MTT Assay)

This protocol outlines the steps to determine the cytotoxic effects of 1,2-Dioleoyl-3-bromopropanediol and to identify a suitable concentration range for subsequent experiments.

Materials:

• 1,2-Dioleoyl-3-bromopropanediol

• DMSO

• Fetal Bovine Serum (FBS)

• Cell line of interest

• Complete cell culture medium

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours to allow for cell attachment.

• Compound Preparation: Prepare a 10 mM stock solution of 1,2-Dioleoyl-3-bromopropanediol in DMSO. Perform serial dilutions in complete culture medium to obtain a range of working concentrations (e.g., 0.1, 1, 10, 50, 100, 200 µM). Ensure the final DMSO concentration is consistent across all wells and does not exceed 1%.

• Cell Treatment: Remove the old medium from the cells and add 100 µL of the prepared compound dilutions to the respective wells. Include a vehicle control (medium with DMSO only) and a no-treatment control.

• Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • Add 10 µL of MTT solution to each well.

  • Incubate for 2-4 hours at 37°C until a purple formazan (B1609692) precipitate is visible.

  • Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the cell viability against the compound concentration to determine the IC50 value (the concentration that inhibits 50% of cell viability).

Protocol 2: Protein Kinase C (PKC) Activation Assay

This protocol provides a general method to assess the activation of PKC in response to 1,2-Dioleoyl-3-bromopropanediol treatment.

Materials:

• 1,2-Dioleoyl-3-bromopropanediol

• Cell line of interest

• Cell lysis buffer

• Protein assay kit (e.g., BCA)

• PKC activity assay kit (commercially available kits are recommended)

• Phospho-specific antibodies for downstream PKC substrates (for Western blot analysis)

Procedure:

• Cell Treatment: Plate cells and grow to 70-80% confluency. Treat the cells with a non-cytotoxic concentration of 1,2-Dioleoyl-3-bromopropanediol (determined from the viability assay) for a short duration (e.g., 15-60 minutes). Include a vehicle control.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them using a suitable lysis buffer.

• Protein Quantification: Determine the protein concentration of the cell lysates using a standard protein assay.

• PKC Activity Measurement:

  • Using a Kinase Activity Kit: Follow the manufacturer's instructions for the specific PKC activity assay kit. These kits typically involve the phosphorylation of a specific substrate by PKC in the cell lysate, which is then detected colorimetrically or fluorometrically.

  • Using Western Blot: Analyze the phosphorylation of known downstream targets of PKC (e.g., MARCKS protein) by Western blotting using phospho-specific antibodies. An increase in the phosphorylation of these substrates indicates PKC activation.

• Data Analysis: Quantify the PKC activity or the level of substrate phosphorylation and compare the results from the treated cells to the vehicle control.

Visualizations

Caption: Activation of PKC by 1,2-Dioleoyl-3-bromopropanediol.

Caption: General experimental workflow.

Caption: Troubleshooting decision tree.

References

• 1. Protein kinase C activation: isozyme-specific effects on metabolism and cardiovascular complications in diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Diacylglycerol - Basic Neurochemistry - NCBI Bookshelf [ncbi.nlm.nih.gov]

Troubleshooting poor signal with 1,2-Dioleoyl-3-bromopropanediol fluorescent probes

This technical support center provides troubleshooting guidance and frequently asked questions for researchers utilizing fluorescent probes derived from 1,2-Dioleoyl-3-bromopropanediol. These probes are synthetic analogs of diacylglycerol (DAG) and are designed for real-time imaging of DAG signaling dynamics in live cells.

I. Troubleshooting Guides

This section addresses common problems encountered during experiments using DAG fluorescent probes.

Question 1: Why am I seeing a very weak or no fluorescent signal in my cells?

Answer: A weak or absent signal can stem from several factors, ranging from probe handling to imaging settings.[1] A systematic check of the following is recommended:

• Probe Concentration: The probe concentration may be too low for detection. It is crucial to perform a titration to find the optimal concentration that yields a good signal-to-noise ratio.

• Cellular Uptake: Inefficient loading of the probe into the cell membrane will result in a poor signal. Ensure that the incubation time and temperature are optimized.

• Imaging Settings: Incorrect microscope filter sets or low laser power/exposure time can lead to a weak signal. Verify that the excitation and emission settings on your microscope are appropriate for the specific fluorophore conjugated to the DAG analog.

• Photobleaching: The fluorescent signal can be irreversibly destroyed by overexposure to the excitation light.[2] Minimize light exposure by using neutral density filters, reducing laser power, or decreasing exposure time. Using an antifade reagent can also help preserve the signal.[3]

• Probe Integrity: Ensure the probe has been stored correctly, protected from light and repeated freeze-thaw cycles, to prevent degradation.

Question 2: My images have very high background fluorescence, obscuring the specific signal. What can I do?

Answer: High background can make it difficult to distinguish the real signal from noise.[1] Here are several strategies to reduce it:

• Reduce Probe Concentration: Using too high a concentration of the probe is a common cause of high background. Titrate the probe to the lowest concentration that still provides a detectable specific signal.

• Thorough Washing: Insufficient washing after probe incubation will leave unbound probe in the extracellular medium, contributing to background fluorescence. Increase the number and duration of wash steps with an appropriate buffer (e.g., PBS or HBSS).

• Cellular Autofluorescence: Some cell types exhibit natural fluorescence (autofluorescence), particularly in the green spectrum. To check for this, image an unstained sample of your cells using the same settings. If autofluorescence is high, consider using a probe that fluoresces in the red or far-red spectrum.

• Media and Supplements: Phenol (B47542) red and other components in cell culture media can be fluorescent. For imaging, use phenol red-free media.

• Non-specific Binding: The probe may be binding non-specifically to cellular components or the coverslip. Ensure coverslips are clean and consider using specialized glass-bottom dishes designed for microscopy.[1]

Question 3: The fluorescent signal appears as random puncta or aggregates rather than localizing to specific membranes. Why is this happening?

Answer: The formation of aggregates suggests that the probe is not properly intercalating into the lipid bilayer.

• Probe Solubility: The probe may have come out of solution. Ensure that the stock solution is properly dissolved and that the final concentration in your imaging medium does not exceed its solubility limit. Sonication of the stock solution may help.

• Incubation Conditions: Suboptimal incubation temperature or time can lead to probe aggregation. Optimize these parameters for your specific cell type.

• Cell Health: Unhealthy or dying cells can exhibit altered membrane properties and may not incorporate the probe correctly, leading to punctate staining. Ensure your cells are healthy and viable before and during the experiment.

Question 4: The fluorescent signal is fading rapidly during time-lapse imaging. How can I prevent this?

Answer: Rapid signal loss during imaging is typically due to photobleaching.[2]

• Reduce Excitation Light: This is the most critical factor. Lower the laser power or lamp intensity, increase the camera gain, and use the shortest possible exposure time that provides an adequate signal.

• Time-Lapse Settings: Increase the interval between image acquisitions to minimize the total light exposure to the sample.

• Use Antifade Reagents: For fixed-cell imaging, use a mounting medium containing an antifade agent. For live-cell imaging, specialized live-cell antifade reagents can be added to the imaging medium.[3]

• Choose a Photostable Fluorophore: If you are in the process of selecting a probe, opt for one conjugated to a photostable dye, such as those from the BODIPY or rhodamine families.[4]

II. Frequently Asked Questions (FAQs)

Q1: What is the mechanism of a 1,2-Dioleoyl-3-bromopropanediol-based fluorescent probe?

A1: 1,2-Dioleoyl-3-bromopropanediol serves as a backbone that mimics the structure of diacylglycerol (DAG), a crucial second messenger in cellular signaling.[5] A fluorescent dye is chemically attached at the 3-position (replacing the bromine), creating a fluorescent DAG analog. When introduced to cells, this probe incorporates into cellular membranes. Upon activation of signaling pathways that produce endogenous DAG (e.g., via phospholipase C), the probe can be used to visualize the localization and dynamics of DAG-rich membrane domains.[6] Some probes may also directly report on the activation of DAG-binding proteins like Protein Kinase C (PKC).[7]

Q2: How should I store my DAG fluorescent probe?

A2: Lipid-based fluorescent probes should be stored at -20°C or lower, protected from light. They are often dissolved in an organic solvent like DMSO or ethanol. To avoid repeated freeze-thaw cycles that can degrade the probe, it is recommended to aliquot the stock solution into smaller, single-use volumes.

Q3: Can I use this probe in fixed cells?

A3: While many lipid probes are designed for live-cell imaging to observe dynamic processes, some may be compatible with fixed cells. However, fixation and permeabilization steps can extract lipids and alter membrane structures. It is essential to validate the probe's performance in your specific fixation protocol. A gentle fixation with paraformaldehyde is often preferred over methanol (B129727) or acetone.

Q4: What are the expected subcellular localizations for a DAG probe?

A4: DAG is transiently produced at the plasma membrane following receptor stimulation.[6] Therefore, an increase in fluorescence at the plasma membrane is often the expected initial response. DAG is also known to be present in the Golgi apparatus and the endoplasmic reticulum. The specific localization will depend on the cell type and the signaling pathway being investigated.

III. Data and Protocols

Quantitative Data Summary

The spectral properties and working concentrations are dependent on the specific fluorophore conjugated to the 1,2-Dioleoyl-3-bromopropanediol backbone. The following table provides hypothetical data for probes conjugated to commonly used dyes. Users must consult the datasheet for their specific probe.

Parameter	Hypothetical Probe 1 (NBD-based)	Hypothetical Probe 2 (BODIPY-based)	Hypothetical Probe 3 (Rhodamine-based)
Excitation Max (nm)	~465	~505	~555
Emission Max (nm)	~535	~515	~580
Recommended Filter Set	FITC/GFP	FITC/GFP	TRITC/RFP
Typical Stock Conc.	1-5 mM in DMSO	1-5 mM in DMSO	1-5 mM in DMSO
Typical Working Conc.	1-10 µM	0.5-5 µM	0.5-5 µM
Photostability	Moderate	High	High

Standard Experimental Protocol for Live-Cell Imaging

This protocol provides a general workflow for staining live cells with a hypothetical DAG fluorescent probe.

• Cell Preparation: Plate cells on glass-bottom dishes or coverslips to an appropriate confluency (typically 50-70%).

• Probe Preparation: Thaw a single-use aliquot of the probe stock solution. Prepare the final working solution by diluting the stock solution in a serum-free, phenol red-free imaging buffer (e.g., HBSS or imaging-specific media) to the desired final concentration.

• Cell Staining: Remove the culture medium from the cells and wash once with the imaging buffer. Add the probe-containing imaging buffer to the cells.

• Incubation: Incubate the cells at 37°C for 15-30 minutes. The optimal time may vary depending on the cell type and should be determined empirically. Protect the cells from light during incubation.

• Washing: Remove the probe solution and wash the cells 2-3 times with fresh, pre-warmed imaging buffer to remove any unbound probe.

• Imaging: Mount the dish on the microscope stage, ensuring the cells are maintained at 37°C and 5% CO₂ if long-term imaging is required. Acquire baseline images before stimulating the cells.

• Stimulation and Acquisition: Add your agonist of interest to induce the signaling pathway that generates DAG. Begin time-lapse image acquisition immediately to capture the dynamic changes in probe localization.

IV. Visualizations

Diacylglycerol (DAG) Signaling Pathway

Caption: Canonical signaling pathway showing the generation of diacylglycerol (DAG) and subsequent activation of Protein Kinase C (PKC).

Troubleshooting Workflow for Poor Signal

Caption: A logical workflow to diagnose and resolve issues of weak or no fluorescence signal when using DAG probes.

References

• 1. Troubleshooting in Fluorescent Staining - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 2. mdpi.com [mdpi.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. avantiresearch.com [avantiresearch.com]
• 5. cellbiolabs.com [cellbiolabs.com]
• 6. In Vivo Imaging of Diacylglycerol at the Cytoplasmic Leaflet of Plant Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Diacylglycerol - Basic Neurochemistry - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Support Center: Analysis of 1,2-Dioleoyl-3-bromopropanediol by Mass Spectrometry

Welcome to the technical support center for the mass spectrometric analysis of 1,2-Dioleoyl-3-bromopropanediol. This guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the expected isotopic pattern for 1,2-Dioleoyl-3-bromopropanediol in a mass spectrum?

A1: Due to the presence of a single bromine atom, you should observe a characteristic isotopic pattern for the molecular ion. Bromine has two stable isotopes, ⁷⁹Br and ⁸¹Br, with nearly equal natural abundance (approximately a 1:1 ratio). This results in two prominent peaks in the mass spectrum for the molecular ion, separated by 2 Da (M+ and M+2), with almost identical intensities. The presence of this distinct doublet is a strong indicator of a monobrominated compound.

Q2: What are the most common adducts observed for 1,2-Dioleoyl-3-bromopropanediol in ESI-MS?

A2: In positive ion mode Electrospray Ionization Mass Spectrometry (ESI-MS), common adducts for diacylglycerol-like molecules include protonated molecules [M+H]⁺, sodium adducts [M+Na]⁺, and ammonium (B1175870) adducts [M+NH₄]⁺. The formation of these adducts depends on the solvent system and the presence of corresponding salts. In negative ion mode, you might observe the deprotonated molecule [M-H]⁻, although diacylglycerols can be challenging to ionize in this mode.

Q3: What is the primary fragmentation pathway for 1,2-Dioleoyl-3-bromopropanediol in tandem mass spectrometry (MS/MS)?

A3: The primary fragmentation pathway for 1,2-Dioleoyl-3-bromopropanediol, similar to other diacylglycerols, is the neutral loss of the oleic acid chains. In MS/MS analysis of the precursor ion (e.g., [M+H]⁺ or [M+Na]⁺), you can expect to see fragment ions corresponding to the loss of one of the oleoyl (B10858665) groups. This provides structural information about the fatty acid constituents.

Q4: Why am I observing low signal intensity or poor ionization for my compound?

A4: Diacylglycerol-like molecules can exhibit poor ionization efficiency in ESI-MS. Additionally, halogenated compounds can sometimes show lower sensitivity.[1] In some cases, diacylglycerols have been observed to form dimer ions in the gas phase, particularly in negative ion mode, which can complicate interpretation and reduce the signal of the monomeric ion. For diols, which are structurally related, derivatization is a technique used to significantly improve detection sensitivity.[2]

Troubleshooting Guide

Issue 1: No or Very Low Signal Intensity

Possible Causes:

• Poor Ionization Efficiency: As mentioned, this class of molecules can be difficult to ionize.

• Instrument Contamination: The mass spectrometer might be contaminated, leading to ion suppression.

• Improper Instrument Settings: The ion source parameters (e.g., temperatures, gas flows) may not be optimal.

• Sample Degradation: The compound may have degraded prior to analysis.

Troubleshooting Steps:

dot graph TD { A[Start: Low Signal Intensity] --> B{Is the instrument performing well with a known standard?}; B -- No --> C[Clean the ion source and recalibrate the instrument]; B -- Yes --> D{Are you using an appropriate solvent system with a potential adduct-forming salt (e.g., sodium acetate)?}; D -- No --> E[Optimize the solvent system. Consider adding a small amount of a salt to promote adduct formation.]; D -- Yes --> F{Have you optimized ion source parameters?}; F -- No --> G[Systematically adjust source temperature, gas flows, and voltages to maximize signal.]; F -- Yes --> H[Consider sample derivatization to improve ionization efficiency.]; subgraph Legend [ ] direction LR subgraph "Shape" direction LR N1[Start/End] N2{Decision} N3[Process] end subgraph "Color" direction LR N4[Start/End] N5[Decision] N6[Process] end end style A fill:#4285F4,stroke:#202124,stroke-width:2px,color:#FFFFFF style B fill:#FBBC05,stroke:#202124,stroke-width:2px,color:#202124 style C fill:#EA4335,stroke:#202124,stroke-width:2px,color:#FFFFFF style D fill:#FBBC05,stroke:#202124,stroke-width:2px,color:#202124 style E fill:#34A853,stroke:#202124,stroke-width:2px,color:#FFFFFF style F fill:#FBBC05,stroke:#202124,stroke-width:2px,color:#202124 style G fill:#34A853,stroke:#202124,stroke-width:2px,color:#FFFFFF style H fill:#EA4335,stroke:#202124,stroke-width:2px,color:#FFFFFF style N1 fill:#4285F4,stroke:#202124,stroke-width:2px,color:#FFFFFF style N2 fill:#FBBC05,stroke:#202124,stroke-width:2px,color:#202124 style N3 fill:#34A853,stroke:#202124,stroke-width:2px,color:#FFFFFF style N4 fill:#4285F4,stroke:#202124,stroke-width:2px,color:#FFFFFF style N5 fill:#FBBC05,stroke:#202124,stroke-width:2px,color:#202124 style N6 fill:#34A853,stroke:#202124,stroke-width:2px,color:#FFFFFF }

Caption: Troubleshooting workflow for low signal intensity.

Issue 2: Unidentifiable or Unexpected Peaks in the Mass Spectrum

Possible Causes:

• Contamination: Presence of contaminants from solvents, glassware, or the LC system. Common contaminants include polyethylene (B3416737) glycol (PEG) or phthalates.

• In-source Fragmentation: The molecule might be fragmenting in the ion source before mass analysis.

• Isomerization: Acyl migration could lead to the formation of isomers.

• Dimer Formation: As noted for diacylglycerols, dimer ions may form.

Troubleshooting Steps:

dot graph TD { A[Start: Unexpected Peaks] --> B{Do the unexpected peaks have the characteristic bromine isotopic pattern?}; B -- Yes --> C{Could they be adducts or in-source fragments of your compound?}; C -- Yes --> D[Lower the ion source temperature and voltages to reduce in-source fragmentation.]; C -- No --> E[Consider the possibility of sample degradation or impurities from synthesis.]; B -- No --> F{Are the peaks regularly spaced?}; F -- Yes --> G[Check for common contaminants like PEG (44 Da spacing).]; F -- No --> H[Run a blank (solvent only) to identify background ions from the system.]; subgraph Legend [ ] direction LR subgraph "Shape" direction LR N1[Start/End] N2{Decision} N3[Process] end subgraph "Color" direction LR N4[Start/End] N5[Decision] N6[Process] end end style A fill:#4285F4,stroke:#202124,stroke-width:2px,color:#FFFFFF style B fill:#FBBC05,stroke:#202124,stroke-width:2px,color:#202124 style C fill:#FBBC05,stroke:#202124,stroke-width:2px,color:#202124 style D fill:#34A853,stroke:#202124,stroke-width:2px,color:#FFFFFF style E fill:#EA4335,stroke:#202124,stroke-width:2px,color:#FFFFFF style F fill:#FBBC05,stroke:#202124,stroke-width:2px,color:#202124 style G fill:#34A853,stroke:#202124,stroke-width:2px,color:#FFFFFF style H fill:#34A853,stroke:#202124,stroke-width:2px,color:#FFFFFF style N1 fill:#4285F4,stroke:#202124,stroke-width:2px,color:#FFFFFF style N2 fill:#FBBC05,stroke:#202124,stroke-width:2px,color:#202124 style N3 fill:#34A853,stroke:#202124,stroke-width:2px,color:#FFFFFF style N4 fill:#4285F4,stroke:#202124,stroke-width:2px,color:#FFFFFF style N5 fill:#FBBC05,stroke:#202124,stroke-width:2px,color:#202124 style N6 fill:#34A853,stroke:#202124,stroke-width:2px,color:#FFFFFF }

Caption: Troubleshooting workflow for unexpected spectral peaks.

Quantitative Data Summary

The following tables provide the calculated monoisotopic masses for the intact molecule and its expected adducts and fragments. These values are essential for accurate mass analysis and identification.

Table 1: Theoretical m/z of 1,2-Dioleoyl-3-bromopropanediol and Common Adducts

Ion Species	Chemical Formula	Monoisotopic Mass (Da)
Neutral Molecule	C₃₉H₇₁BrO₄	682.4485
[M+H]⁺	C₃₉H₇₂BrO₄⁺	683.4563
[M+Na]⁺	C₃₉H₇₁BrNaO₄⁺	705.4382
[M+NH₄]⁺	C₃₉H₇₅BrNHO₄⁺	700.4829

Note: The table reflects the mass of the ⁷⁹Br isotope. The corresponding ⁸¹Br isotope will have an m/z that is approximately 1.998 Da higher.

Table 2: Expected Major Fragments in MS/MS (based on [M+H]⁺ precursor)

Fragment Description	Neutral Loss Formula	Fragment Ion Formula	Fragment m/z (⁷⁹Br)
Loss of Oleic Acid	C₁₈H₃₄O₂	C₂₁H₃₈BrO₂⁺	401.2001

Experimental Protocols

Protocol 1: Direct Infusion ESI-MS/MS Analysis

This protocol is suitable for a quick analysis of the compound to confirm its identity and study its fragmentation.

• Sample Preparation:

  • Dissolve 1,2-Dioleoyl-3-bromopropanediol in a suitable solvent mixture, such as methanol/chloroform (1:1, v/v), to a final concentration of 1-10 µg/mL.

  • To promote adduct formation, consider adding 1 mM sodium acetate (B1210297) to the sample solution.

• Mass Spectrometer Setup:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Infusion Flow Rate: 5-10 µL/min

  • Ion Source Parameters (starting points, requires optimization):

    • Capillary Voltage: 3.5 - 4.5 kV

    • Source Temperature: 100 - 150 °C

    • Desolvation Gas (N₂) Flow: 5 - 8 L/min

    • Desolvation Temperature: 250 - 350 °C

• Data Acquisition:

  • Full Scan MS: Acquire spectra over a mass range of m/z 200-1000 to identify the precursor ions (e.g., [M+H]⁺, [M+Na]⁺).

  • MS/MS: Select the precursor ion of interest (e.g., m/z 705.4 for the sodium adduct) and perform collision-induced dissociation (CID).

    • Collision Gas: Argon

    • Collision Energy: Ramp from 15 to 40 eV to observe the fragmentation pattern.

Protocol 2: LC-MS Analysis

This protocol is recommended for analyzing the compound in a complex mixture to ensure separation from other components.

• Liquid Chromatography:

  • Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

  • Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium formate.

  • Mobile Phase B: Isopropanol/acetonitrile (90:10, v/v) with 0.1% formic acid and 10 mM ammonium formate.

  • Gradient: Start with a high percentage of mobile phase A and gradually increase the percentage of mobile phase B over 10-20 minutes to elute the lipid.

  • Flow Rate: 0.2 - 0.4 mL/min.

  • Injection Volume: 1 - 5 µL.

• Mass Spectrometry:

  • Use the same ESI-MS parameters as in the direct infusion protocol, optimizing for the LC flow rate.

  • Acquire data in a data-dependent acquisition (DDA) mode to automatically trigger MS/MS scans on the most intense precursor ions.

Signaling Pathway and Workflow Diagrams

Caption: Predicted fragmentation of 1,2-Dioleoyl-3-bromopropanediol.

References

• 1. Analysis of Diacylglycerol Molecular Species in Cellular Lipid Extracts by Normal-Phase LC-Electrospray Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Stability of Liposomes Containing 1,2-Dioleoyl-3-bromopropanediol

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to increase the stability of liposomes formulated with 1,2-Dioleoyl-3-bromopropanediol.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges to the stability of liposomes containing 1,2-Dioleoyl-3-bromopropanediol?

A1: Liposomes containing 1,2-Dioleoyl-3-bromopropanediol face stability challenges common to many liposomal formulations, including physical instability (aggregation, fusion, and drug leakage) and chemical instability (hydrolysis of the ester bonds and degradation of the encapsulated drug).[1] The presence of the brominated propanediol (B1597323) headgroup may introduce specific challenges related to lipid packing and headgroup interactions, potentially influencing membrane fluidity and permeability.

Q2: How does the 1,2-Dioleoyl-3-bromopropanediol headgroup potentially affect liposome (B1194612) stability?

A2: The 3-bromopropanediol headgroup is bulkier and more polar than the headgroups of common phospholipids (B1166683) like phosphatidylcholine. This can influence the packing of the lipid molecules in the bilayer.[2] Lipids with bulky headgroups can generate large membrane curvatures, which might affect the overall stability of the vesicle.[2] The electronegative bromine atom may also alter the surface charge and hydration layer of the liposome, potentially impacting inter-vesicle interactions and stability.

Q3: What are the key factors to consider for optimizing the stability of these specific liposomes?

A3: To enhance stability, it is crucial to optimize several factors:

• Lipid Composition: Incorporating cholesterol and helper lipids can modulate membrane rigidity and reduce permeability.[3][4]

• Preparation Method: The choice of preparation technique, such as thin-film hydration followed by extrusion, significantly impacts the initial size distribution and lamellarity of the liposomes.

• Storage Conditions: Temperature, pH of the buffer, and the use of cryoprotectants are critical for long-term stability.[5][6]

Troubleshooting Guides

Problem 1: Liposome Aggregation

Symptoms:

• Visible precipitation or cloudiness in the liposome suspension.

• Increase in particle size and polydispersity index (PDI) over time as measured by Dynamic Light Scattering (DLS).

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Insufficient Surface Charge	The neutral charge of the 1,2-Dioleoyl-3-bromopropanediol headgroup may lead to insufficient electrostatic repulsion between liposomes. Solution: Incorporate a small molar percentage (5-10%) of a charged lipid into the formulation. For a negative charge, consider using lipids like 1,2-dioleoyl-sn-glycero-3-phospho-L-serine (DOPS).
High Ionic Strength of Buffer	High salt concentrations can screen the surface charge of the liposomes, reducing electrostatic repulsion and leading to aggregation. Solution: Reduce the salt concentration of the hydration buffer.
Improper Storage Temperature	Storing liposomes near their phase transition temperature can increase membrane fluidity and promote fusion. Solution: Store the liposomes at a temperature well below their phase transition temperature. For oleoyl-based lipids, refrigeration (2-8°C) is generally recommended.

Problem 2: Drug Leakage from Liposomes

Symptoms:

• Low encapsulation efficiency.

• Decrease in the amount of encapsulated drug over time, as measured by techniques like dialysis or chromatography.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
High Membrane Fluidity	The oleoyl (B10858665) chains of the lipid are unsaturated, leading to a more fluid membrane. Solution: Incorporate cholesterol into the lipid bilayer at a molar ratio of up to 1:1 with the primary lipid. Cholesterol increases the packing density of the lipid acyl chains, reducing membrane permeability.[3][4]
Mismatched Drug and Lipid Properties	The physicochemical properties of the encapsulated drug (e.g., solubility, charge) can influence its retention within the liposome. Solution: For hydrophilic drugs, consider using active loading techniques, such as creating a pH or ion gradient, to improve encapsulation and retention.
Suboptimal pH of the External Buffer	The pH of the external medium can influence the charge of some encapsulated drugs and the integrity of the lipid bilayer. Solution: Optimize the pH of the storage buffer to ensure the stability of both the liposome and the encapsulated drug. For many formulations, a pH between 6.5 and 7.4 is optimal.[5]

Experimental Protocols and Data

Protocol 1: Liposome Preparation by Thin-Film Hydration and Extrusion

This protocol describes the preparation of unilamellar liposomes with a defined size.

Materials:

• 1,2-Dioleoyl-3-bromopropanediol and other lipids (e.g., cholesterol, charged lipid)

• Organic solvent (e.g., chloroform (B151607) or a chloroform:methanol mixture)

• Hydration buffer (e.g., phosphate-buffered saline, PBS)

• Rotary evaporator

• Extruder with polycarbonate membranes of desired pore size (e.g., 100 nm)

Procedure:

• Lipid Film Formation:

  • Dissolve the lipids in the organic solvent in a round-bottom flask.

  • Attach the flask to a rotary evaporator and remove the solvent under reduced pressure to form a thin, uniform lipid film on the inner surface of the flask.[7]

  • Further dry the film under high vacuum for at least 2 hours to remove any residual solvent.[5]

• Hydration:

  • Add the hydration buffer to the flask containing the lipid film. The temperature of the buffer should be above the phase transition temperature of the lipids.

  • Agitate the flask to hydrate (B1144303) the lipid film, which will result in the formation of multilamellar vesicles (MLVs).[3]

• Extrusion:

  • Assemble the extruder with the desired polycarbonate membrane.

  • Transfer the MLV suspension to the extruder.

  • Pass the suspension through the membrane multiple times (typically 10-20 passes) to form unilamellar vesicles (LUVs) of a uniform size.[8]

Protocol 2: Carboxyfluorescein (CF) Leakage Assay for Stability Assessment

This assay measures the release of a fluorescent dye from the liposomes over time, indicating membrane integrity.

Materials:

• Liposome suspension

• 5(6)-Carboxyfluorescein (CF)

• Size-exclusion chromatography column (e.g., Sephadex G-50)

• Fluorometer

• Triton X-100 solution (2% v/v)

Procedure:

• Encapsulation of CF:

  • Prepare liposomes as described in Protocol 1, using a solution of 50-100 mM CF in the hydration buffer.

• Removal of Unencapsulated CF:

  • Pass the liposome suspension through a size-exclusion chromatography column to separate the CF-loaded liposomes from the free dye.

• Leakage Measurement:

  • Dilute the purified liposome suspension in the desired buffer.

  • Measure the initial fluorescence (F₀) at an excitation wavelength of ~490 nm and an emission wavelength of ~520 nm.

  • Incubate the liposome suspension under the desired storage conditions (e.g., different temperatures).

  • At various time points, measure the fluorescence (Fₜ).

  • At the end of the experiment, add Triton X-100 solution to lyse the liposomes completely and measure the maximum fluorescence (F_max).

• Calculation of Leakage:

  • The percentage of CF leakage at each time point is calculated using the following formula: % Leakage = [(Fₜ - F₀) / (F_max - F₀)] * 100

Quantitative Data on Liposome Stability

The following tables provide representative data on how different factors can influence liposome stability. Note that these are examples, and the exact values will depend on the specific lipid composition and experimental conditions.

Table 1: Effect of Cholesterol on Liposome Size and Stability [3]

Cholesterol (mol%)	Initial Size (nm)	PDI	Size after 1 month at 4°C (nm)	PDI after 1 month at 4°C
0	120 ± 5	0.15	180 ± 15	0.35
10	125 ± 6	0.13	150 ± 10	0.25
30	135 ± 7	0.11	140 ± 8	0.15
50	150 ± 8	0.10	155 ± 9	0.12

Table 2: Effect of Storage Temperature on Drug Leakage [9]

Storage Temperature	% Leakage after 1 week	% Leakage after 4 weeks
4°C	5 ± 1	15 ± 3
25°C (Room Temp)	20 ± 4	50 ± 7
37°C	45 ± 6	80 ± 10

Table 3: Effect of Cryoprotectants on Liposome Stability During Freeze-Thawing [10]

Cryoprotectant (10% w/v)	Size before Freeze-Thaw (nm)	PDI before	Size after Freeze-Thaw (nm)	PDI after
None	110 ± 5	0.12	250 ± 30 (aggregated)	> 0.5
Sucrose	112 ± 6	0.13	120 ± 8	0.15
Trehalose	111 ± 5	0.12	115 ± 7	0.14

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pharmaexcipients.com [pharmaexcipients.com]
• 4. Influence of cholesterol on liposome stability and on in vitro drug release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Effects of Micro-environmental pH of Liposome on Chemical Stability of Loaded Drug - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. The Effect of Cryoprotectants and Storage Conditions on the Transfection Efficiency, Stability, and Safety of Lipid‐Based Nanoparticles for mRNA and DNA Delivery - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Low Cell Viability in 1,2-Dioleoyl-3-bromopropanediol Experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering low cell viability in experiments involving 1,2-Dioleoyl-3-bromopropanediol (1,2-DOBP).

Troubleshooting Guide

Low cell viability in 1,2-DOBP experiments can stem from several factors, ranging from the physicochemical properties of the compound to its biological effects. This guide provides a systematic approach to identifying and resolving these issues.

Problem: Low cell viability observed after treatment with 1,2-DOBP.

Step 1: Evaluate Compound Preparation and Handling

Lipophilic compounds like 1,2-DOBP can be challenging to work with in aqueous cell culture media. Improper handling can lead to issues with solubility and delivery, which can impact cell health.

Potential Cause	Troubleshooting Action	Expected Outcome
Poor Solubility	Ensure 1,2-DOBP is fully dissolved in a suitable solvent (e.g., DMSO, ethanol) before adding to culture medium. Minimize the final solvent concentration (typically ≤ 0.5%) to prevent solvent-induced cytotoxicity.[1]	Homogenous solution with no visible precipitates.
Precipitation in Media	Visually inspect the culture wells for crystals or cloudiness after adding 1,2-DOBP. Consider using a carrier protein like bovine serum albumin (BSA) to improve solubility and stability in the medium.[2][3]	Clear culture medium and consistent compound concentration.
Non-specific Binding	Pre-treat plasticware with a blocking agent or use low-binding plates to minimize adsorption of the lipophilic compound.	Increased effective concentration of 1,2-DOBP delivered to the cells.
Compound Degradation	Store 1,2-DOBP according to the manufacturer's instructions, protected from light and moisture. Prepare fresh dilutions for each experiment.	Consistent experimental results and reliable compound activity.

Step 2: Optimize Experimental Conditions

Cellular context and experimental parameters play a crucial role in determining the response to 1,2-DOBP.

Potential Cause	Troubleshooting Action	Expected Outcome
Inappropriate Concentration	Perform a dose-response curve to determine the optimal concentration range for your specific cell type and experimental endpoint.	Identification of a concentration that elicits the desired biological effect without excessive cytotoxicity.
Suboptimal Incubation Time	Conduct a time-course experiment to identify the ideal treatment duration.	Understanding the kinetics of the cellular response to 1,2-DOBP.
Cell Type Sensitivity	Different cell lines can have varying sensitivities to lipid-based compounds. Consider testing a panel of cell lines if feasible.	Selection of a suitable cell model for your research question.
Cell Culture Health	Ensure cells are healthy and in the logarithmic growth phase before treatment. Low cell viability in control groups can indicate underlying culture issues.[4]	Robust and reproducible experimental results.

Step 3: Investigate Potential Mechanisms of Cytotoxicity

Understanding the potential biological effects of 1,2-DOBP can help in designing experiments to mitigate cytotoxicity. As an analog of 1,2-diacylglycerol (DAG), 1,2-DOBP may activate protein kinase C (PKC) signaling pathways, which can influence cell fate.[5][6][7]

Potential Mechanism	Investigative Action	Possible Intervention
PKC Overactivation	Use specific PKC inhibitors to determine if the observed cytotoxicity is mediated by this pathway.	Co-treatment with a PKC inhibitor may rescue cell viability.
Membrane Disruption	The lipophilic nature of 1,2-DOBP may lead to alterations in cell membrane integrity.[8][9] Assess membrane permeability using assays like LDH release or propidium (B1200493) iodide staining.	Modifying the delivery method (e.g., using liposomes) may reduce direct membrane effects.
Oxidative Stress	Some brominated compounds and lipids can induce oxidative stress.[10] Measure reactive oxygen species (ROS) levels in treated cells.	Co-treatment with an antioxidant may improve cell viability.
Apoptosis Induction	Brominated compounds have been shown to induce apoptosis.[11] Use assays to detect markers of apoptosis (e.g., caspase activation, annexin (B1180172) V staining).	Understanding the mode of cell death can inform further mechanistic studies.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent to use for 1,2-Dioleoyl-3-bromopropanediol?

A1: Dimethyl sulfoxide (B87167) (DMSO) or ethanol (B145695) are commonly used solvents for lipophilic compounds. It is crucial to prepare a high-concentration stock solution and then dilute it in culture medium to a final solvent concentration that is non-toxic to your cells (typically below 0.5%).[1]

Q2: My negative control (vehicle-treated) cells also show low viability. What should I do?

A2: This indicates a problem with your cell culture conditions or the solvent concentration. Ensure your cells are healthy, free from contamination, and not passaged too many times.[4] Also, perform a solvent toxicity test to determine the maximum non-toxic concentration of your vehicle for your specific cell line.

Q3: How can I be sure that the observed effect is due to 1,2-DOBP and not an artifact?

Q4: Can the choice of cell viability assay affect the results with 1,2-DOBP?

A4: Yes. Lipophilic compounds can sometimes interfere with certain viability assays. For example, they might interact with the dyes used in metabolic assays like MTT. It is advisable to use at least two different types of viability assays that measure different cellular parameters (e.g., metabolic activity with an MTS assay and membrane integrity with a cytotoxicity assay like LDH release) to confirm your results.[1]

Experimental Protocols

General Protocol for Preparing 1,2-Dioleoyl-3-bromopropanediol for Cell Treatment

• Stock Solution Preparation:

  • Dissolve 1,2-Dioleoyl-3-bromopropanediol in 100% DMSO or ethanol to a high concentration (e.g., 10-50 mM).

  • Vortex thoroughly to ensure complete dissolution.

  • Store the stock solution at -20°C or as recommended by the supplier, protected from light.

• Working Solution Preparation:

  • On the day of the experiment, thaw the stock solution at room temperature.

  • Prepare serial dilutions of the stock solution in a serum-free or complete culture medium.

  • To improve solubility and delivery, the diluted compound can be complexed with fatty acid-free BSA. To do this, dilute the lipid stock into a solution of BSA in cell culture media and agitate (e.g., shake at 37°C for 1 hour).[3]

  • Ensure the final solvent concentration in the highest concentration of your working solution does not exceed the non-toxic limit for your cells.

• Cell Treatment:

  • Seed cells in a multi-well plate at a predetermined optimal density and allow them to adhere and grow for 24 hours.

  • Remove the existing medium and add the prepared working solutions of 1,2-DOBP to the respective wells.

  • Include vehicle-only control wells.

  • Incubate the cells for the desired experimental duration.

Protocol for MTT Cell Viability Assay

This protocol is a standard method to assess cell viability based on metabolic activity.[12]

• Cell Plating: Seed cells in a 96-well plate at an optimal density and incubate for 24 hours.

• Compound Treatment: Treat cells with various concentrations of 1,2-DOBP and a vehicle control for the desired time period.

• MTT Addition:

  • Prepare a 5 mg/mL stock solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in sterile phosphate-buffered saline (PBS).

  • Dilute the MTT stock in serum-free medium to a final working concentration of 0.5 mg/mL.

  • Aspirate the culture medium from the wells and add 100 µL of the MTT working solution to each well.

• Incubation: Incubate the plate for 1-4 hours at 37°C, allowing viable cells to convert the MTT into formazan (B1609692) crystals.

• Solubilization:

  • Carefully aspirate the MTT solution.

  • Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

  • Mix gently on a plate shaker to ensure complete solubilization.

• Data Acquisition: Read the absorbance at 570 nm using a microplate reader.

Visualizations

Figure 1: Experimental workflow for 1,2-DOBP cell viability experiments.

Figure 2: Troubleshooting flowchart for low cell viability.

Figure 3: Potential signaling pathway involving 1,2-DOBP and PKC.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. 細胞の増殖不良のトラブルシューティング [sigmaaldrich.com]
• 5. Alkyl analogs of diacylglycerol as activators of protein kinase C - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pnas.org [pnas.org]
• 7. A comparative study of the activation of protein kinase C alpha by different diacylglycerol isomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. microbiozindia.com [microbiozindia.com]
• 9. lipotype.com [lipotype.com]
• 10. mdpi.com [mdpi.com]
• 11. benchchem.com [benchchem.com]
• 12. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Reducing background noise in fluorescence microscopy with 1,2-Dioleoyl-3-bromopropanediol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address common issues related to background noise in fluorescence microscopy.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of high background noise in fluorescence microscopy?

High background fluorescence, which can obscure the desired signal, can originate from several sources. These can be broadly categorized as:

• Autofluorescence: The natural fluorescence emitted by biological materials such as cells and tissues.[1] Components like collagen, elastin, and red blood cells are common sources of autofluorescence.[2] Aldehyde-based fixatives used in sample preparation can also induce autofluorescence.[2]

• Non-specific binding: The fluorescent probe (e.g., antibody or dye) may bind to unintended targets within the sample, leading to a generalized, high-background signal.[3][4] This can be caused by inappropriate antibody concentrations or insufficient blocking.[3][4]

• Reagent and material fluorescence: The reagents, culture media, or even the imaging vessel (e.g., plastic-bottom dishes) can be inherently fluorescent.[5] Microbial contamination in buffers and solutions can also contribute to unwanted fluorescence.[1]

Q2: How can I identify the source of the high background in my images?

A systematic approach with proper controls is the most effective way to pinpoint the source of high background.[1]

• Image an unstained sample: This is a critical first step to assess the level of autofluorescence from your biological specimen.[1] If the unstained sample shows significant fluorescence, autofluorescence is a likely contributor to your background noise.[1]

• Secondary antibody-only control: In immunofluorescence experiments, a sample stained only with the secondary antibody can help determine if the secondary antibody is binding non-specifically.[3]

• Evaluate reagents and media: You can test for fluorescence from your experimental treatments or media by imaging a sample containing only cells and the specific drug or medium, without any fluorescent label.[5]

Troubleshooting Guides

Guide 1: Addressing Autofluorescence

Autofluorescence is the inherent fluorescence of biological materials and can be a major source of background noise.[1]

Troubleshooting Steps:

• Identify the Autofluorescence: Image an unstained control sample using the same imaging parameters as your experimental samples to establish a baseline of autofluorescence.[1]

• Chemical Treatment: For aldehyde-induced autofluorescence, you can treat samples with a chemical quenching agent. A common method is to use sodium borohydride (B1222165).[2][6]

• Use of Quenching Agents: Commercial quenching kits are available that can reduce autofluorescence from various sources, including tissue components and fixatives.[2] Another common reagent is Sudan Black B, which is effective at reducing lipofuscin autofluorescence but may introduce its own fluorescence in the far-red spectrum.[7]

• Spectral Separation: If possible, choose fluorophores that have excitation and emission spectra distinct from the autofluorescence of your sample.[8] For example, if the autofluorescence is strong in the green channel, consider using a red or far-red fluorophore.[8]

• Fetal Bovine Serum (FBS) Concentration: Staining buffers containing FBS can contribute to background in the violet to blue spectrum. Consider reducing the FBS concentration or substituting it with bovine serum albumin (BSA).[6]

Guide 2: Minimizing Non-Specific Binding

Non-specific binding of fluorescent probes is another common cause of high background.[3]

Troubleshooting Steps:

• Optimize Probe Concentration: The concentration of your fluorescent dye or antibody should be carefully titrated to find the optimal balance between a strong specific signal and low background.[5]

• Effective Blocking: Blocking non-specific binding sites is crucial.[1] Incubate your sample with a blocking agent such as normal serum (from the same species as the secondary antibody) or bovine serum albumin (BSA) before applying the primary antibody.[1] You can try increasing the blocking time or the concentration of the blocking agent.[1]

• Thorough Washing: Insufficient washing will leave unbound fluorescent probes in the sample.[1] Increase the number and duration of wash steps after probe incubation.[1] Including a mild detergent like Tween-20 in the wash buffer can also help.[4]

• Antibody Quality: Ensure that your primary and secondary antibodies are high quality and have been validated for your application. Aggregates in secondary antibodies can cause a speckled background; this can be resolved by centrifuging the antibody solution before use.[4]

Summary of Background Noise Sources and Solutions

Source of Background Noise	Recommended Solution(s)
Autofluorescence	Image unstained controls, use chemical quenching agents (e.g., sodium borohydride), utilize commercial quenching kits, select spectrally distinct fluorophores, reduce FBS in staining buffers.[1][2][6][8]
Non-specific Binding	Titrate primary and secondary antibody concentrations, optimize blocking steps (agent, time, concentration), increase the number and duration of wash steps, use high-quality antibodies.[1][5]
Reagent/Material Fluorescence	Prepare fresh, sterile buffers and solutions, use glass-bottom imaging dishes instead of plastic, image in optically clear buffered saline or specialized low-background media.[1][5]

Experimental Protocols

Protocol: Reducing Autofluorescence with Sodium Borohydride

This protocol is for reducing autofluorescence caused by aldehyde-based fixatives (e.g., paraformaldehyde).[1]

• Sample Preparation: After fixation with an aldehyde-based fixative and washing with Phosphate Buffered Saline (PBS), prepare a fresh solution of 0.1% sodium borohydride in PBS.

• Incubation: Incubate the samples in the sodium borohydride solution for 10-15 minutes at room temperature.

• Washing: Thoroughly wash the samples three times with PBS for 5 minutes each.

• Staining: Proceed with your standard immunofluorescence or staining protocol.

Diagrams

Caption: A workflow for troubleshooting high background noise in fluorescence microscopy.

References

• 1. benchchem.com [benchchem.com]
• 2. vectorlabs.com [vectorlabs.com]
• 3. Troubleshooting in Fluorescent Staining - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 4. youtube.com [youtube.com]
• 5. Background in Fluorescence Imaging | Thermo Fisher Scientific - US [thermofisher.com]
• 6. Tips to Minimize Autofluorescence - FluoroFinder [fluorofinder.com]
• 7. biotium.com [biotium.com]
• 8. IN FOCUS: Cutting Through the Fog: Reducing Background Autofluorescence in Microscopy. | Bioimaging Hub News [blogs.cardiff.ac.uk]

Technical Support Center: Optimizing Enzymatic Assays with 1,2-Dioleoyl-3-bromopropanediol

Welcome to the technical support center for enzymatic assays utilizing the diacylglycerol analog, 1,2-Dioleoyl-3-bromopropanediol. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing reaction conditions, troubleshooting common experimental issues, and understanding the broader context of the relevant signaling pathways.

Frequently Asked Questions (FAQs)

Q1: What is 1,2-Dioleoyl-3-bromopropanediol and what is its primary application in enzymatic assays?

A1: 1,2-Dioleoyl-3-bromopropanediol is a synthetic analog of diacylglycerol (DAG), a crucial second messenger in cellular signaling. In enzymatic assays, it is primarily used as a substrate or inhibitor for enzymes that recognize and metabolize DAG, most notably Diacylglycerol Kinases (DGKs) and, in some contexts, it can be used to study the effects of DAG analogs on Phospholipase C (PLC) activity. Its brominated structure can serve as a useful tool for studying enzyme kinetics and for developing inhibitors.

Q2: Which enzymes are known to interact with 1,2-Dioleoyl-3-bromopropanediol or similar DAG analogs?

A2: The primary enzymes of interest are the ten isoforms of Diacylglycerol Kinase (DGKα, β, γ, δ, ε, ζ, η, θ, ι, and κ), which phosphorylate DAG to produce phosphatidic acid (PA).[1] Additionally, understanding its effect on Phospholipase C (PLC) isoforms can be relevant, as PLCs are responsible for the production of endogenous DAG. The substrate specificity of DGK isoforms varies, with some showing preference for specific fatty acid chains.[2]

Q3: How should I prepare and handle 1,2-Dioleoyl-3-bromopropanediol for use in assays?

A3: As a lipid-based compound, 1,2-Dioleoyl-3-bromopropanediol is insoluble in aqueous buffers. It should be dissolved in an organic solvent such as DMSO or ethanol (B145695) to create a stock solution. For the assay itself, the lipid needs to be presented to the enzyme in a usable form, typically as mixed micelles with a detergent like CHAPS or octylglucoside, or incorporated into liposomes.[3] It is crucial to ensure the final concentration of the organic solvent in the assay is low and consistent, as it can inhibit enzyme activity.[3]

Q4: What are the general storage conditions for 1,2-Dioleoyl-3-bromopropanediol?

A4: Unsaturated lipids like 1,2-Dioleoyl-3-bromopropanediol are susceptible to oxidation. If supplied as a powder, it is highly hygroscopic and should be dissolved in a suitable organic solvent and stored in a glass container with a Teflon-lined cap at -20°C ± 4°C under an inert atmosphere (argon or nitrogen).[4] Storage of organic solutions below -30°C is generally not recommended unless in a sealed glass ampoule.[4] Avoid repeated freeze-thaw cycles.

Troubleshooting Guides

Problem: Low or No Enzyme Activity

Possible Cause	Solution
Improper Substrate Solubilization	Ensure 1,2-Dioleoyl-3-bromopropanediol is properly incorporated into micelles or liposomes. Optimize the detergent concentration; a good starting point is to use a concentration near the detergent's critical micelle concentration (CMC).[5]
Inactive Enzyme	Verify the activity of your enzyme stock with a known potent substrate. Ensure proper storage and handling of the enzyme, avoiding repeated freeze-thaw cycles.[3]
Suboptimal Assay Conditions	Optimize the pH, temperature, and ionic strength of the assay buffer. Enzyme activity can be highly sensitive to these parameters.[2]
Incorrect Cofactor Concentration	Ensure the concentration of essential cofactors, such as ATP and MgCl₂, is optimal for the specific kinase being assayed.[3]
Degraded Substrate	Ensure the 1,2-Dioleoyl-3-bromopropanediol has been stored correctly to prevent degradation through oxidation or hydrolysis.[4]

Problem: High Background Signal

Possible Cause	Solution
Contaminated Reagents	Use fresh, high-purity reagents. Filter-sterilize buffers and prepare fresh ATP solutions for each experiment.[6]
Sub-optimal Reagent Concentrations	Titrate each reagent (enzyme, substrate, ATP) to determine the optimal concentration that provides a good signal-to-noise ratio without elevating the background.[6]
Non-specific Binding	In assays involving membranes or plates, ensure adequate blocking steps are included. The choice of blocking agent (e.g., BSA) can be critical.[7]
Assay Plate Issues	Certain types of microplates can contribute to high background. Test different plate types (e.g., low-binding plates) to find the most suitable one for your assay.
Long Incubation Times	Optimize incubation times to find the linear range for both the enzymatic reaction and the detection step to avoid non-enzymatic signal generation.[6]

Problem: High Variability Between Replicates

Possible Cause	Solution
Pipetting Inaccuracy	Use calibrated pipettes and appropriate techniques, especially for small volumes. Prepare a master mix of reagents to minimize well-to-well variability.[3]
Inadequate Mixing	Ensure all components are thoroughly mixed before and after addition to the assay plate to avoid concentration gradients.
Edge Effects	Evaporation from the outer wells of a microplate can concentrate reagents. Avoid using the outermost wells or fill them with buffer or water to create a humidity barrier.[3]
Compound Precipitation	The substrate may precipitate in aqueous assay buffers, especially at higher concentrations. Visually inspect for precipitation and adjust solubilization conditions if necessary.[3]
Temperature Fluctuations	Ensure consistent temperature across the assay plate by using a properly calibrated incubator and allowing all reagents to reach the assay temperature before starting the reaction.[3]

Quantitative Data

The following tables provide representative quantitative data for Diacylglycerol Kinase (DGK) assays. Note that these values can vary depending on the specific DGK isoform, assay conditions, and the nature of the diacylglycerol analog used. Specific kinetic data for 1,2-Dioleoyl-3-bromopropanediol is not widely published, so values for similar DAG analogs are provided for reference.

Table 1: Michaelis-Menten Constants (Km) for Diacylglycerol Kinase Isoforms with a Diacylglycerol Analog

DGK Isoform	Km (µM) for Dioctanoyl-glycerol
Pig Brain (mixed isoforms)	24[8]

Table 2: Inhibitor Constants (Ki) for Diacylglycerol Analogs against Diacylglycerol Kinase

Inhibitor	Ki (µM)
Dioctanoylethylene glycol	58[8]
1-Monooleoylglycerol	91[8]

Experimental Protocols

Protocol 1: In Vitro Diacylglycerol Kinase (DGK) Activity Assay using [γ-³²P]ATP

This protocol is a general guideline for a radiometric filter-binding assay to measure the activity of DGK using a diacylglycerol analog like 1,2-Dioleoyl-3-bromopropanediol.

Materials:

• Purified, active Diacylglycerol Kinase (DGK)

• 1,2-Dioleoyl-3-bromopropanediol

• Kinase Assay Buffer (e.g., 50 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 1 mM DTT)

• Detergent for micelle formation (e.g., CHAPS or octylglucoside)

• [γ-³²P]ATP

• Non-radioactive ATP solution

• P81 phosphocellulose paper

• 0.75% Phosphoric acid

• Scintillation counter and scintillation fluid

Procedure:

• Prepare Substrate Micelles:

  • Prepare a stock solution of 1,2-Dioleoyl-3-bromopropanediol in an organic solvent (e.g., chloroform (B151607) or DMSO).

  • In a glass tube, evaporate the desired amount of the lipid stock solution to dryness under a stream of nitrogen.

  • Resuspend the lipid film in Kinase Assay Buffer containing a concentration of detergent above its CMC (e.g., 1% CHAPS).

  • Sonicate the mixture in a bath sonicator until the solution is clear to form micelles.

• Prepare Reaction Mix:

  • In a microcentrifuge tube, prepare the reaction mix containing Kinase Assay Buffer, substrate micelles, and the desired concentration of DGK enzyme.

  • For inhibitor studies, pre-incubate the enzyme with the inhibitor for 10-15 minutes at room temperature.

• Initiate Reaction:

  • Start the kinase reaction by adding a mixture of non-radioactive ATP and [γ-³²P]ATP to the reaction mix. The final ATP concentration should be optimized for the specific DGK isoform.

  • Incubate the reaction at the optimal temperature for the enzyme (e.g., 30°C or 37°C) for a specific time, ensuring the reaction is in the linear range.

• Stop Reaction and Spot:

  • Stop the reaction by adding an excess of cold EDTA or by spotting an aliquot of the reaction mixture directly onto P81 phosphocellulose paper.

• Wash and Quantify:

  • Wash the P81 paper extensively with 0.75% phosphoric acid to remove unincorporated [γ-³²P]ATP.

  • After washing, dry the P81 paper and measure the incorporated radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the amount of phosphate (B84403) incorporated into the substrate based on the specific activity of the [γ-³²P]ATP and the counts per minute obtained.

Protocol 2: Solubilization of 1,2-Dioleoyl-3-bromopropanediol using CHAPS for Enzyme Assays

This protocol describes a general procedure for preparing a solubilized lipid substrate for use in in vitro enzyme assays.

Materials:

• 1,2-Dioleoyl-3-bromopropanediol

• Chloroform or DMSO

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.4, 150 mM NaCl, 1 mM EDTA)

• CHAPS detergent

• Nitrogen gas

• Bath sonicator

Procedure:

• Prepare Lipid Stock:

  • Prepare a stock solution of 1,2-Dioleoyl-3-bromopropanediol in chloroform or DMSO at a concentration of 10-20 mM.

• Prepare Lipid Film:

  • In a glass test tube, add the desired volume of the lipid stock solution.

  • Evaporate the solvent under a gentle stream of nitrogen gas to form a thin lipid film on the bottom of the tube. Ensure all solvent is removed.

• Resuspend in CHAPS Buffer:

  • Prepare the Assay Buffer containing 1% (w/v) CHAPS. This concentration is well above the CMC of CHAPS.

  • Add the appropriate volume of the CHAPS-containing Assay Buffer to the dried lipid film.

• Sonication:

  • Vortex the tube briefly to disperse the lipid film.

  • Place the tube in a bath sonicator and sonicate until the solution becomes clear, indicating the formation of mixed micelles. This may take several minutes.

• Use in Assay:

  • The solubilized 1,2-Dioleoyl-3-bromopropanediol is now ready to be used as a substrate in your enzymatic assay. The final concentration of CHAPS in the assay should be optimized to ensure it does not inhibit enzyme activity.

Signaling Pathways and Workflows

Diacylglycerol (DAG) Signaling Pathway

The diacylglycerol signaling pathway is a critical cellular communication route initiated by the activation of Phospholipase C (PLC). PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[9] IP3 triggers the release of calcium from intracellular stores, while DAG activates Protein Kinase C (PKC) and other downstream effectors. Diacylglycerol Kinases (DGKs) play a crucial role in terminating DAG signaling by phosphorylating DAG to phosphatidic acid (PA), which itself is a signaling molecule.[1][10]

Caption: The Diacylglycerol (DAG) signaling pathway.

Experimental Workflow for a DGK Inhibition Assay

This workflow outlines the key steps for assessing the inhibitory potential of a compound, such as a derivative of 1,2-Dioleoyl-3-bromopropanediol, on Diacylglycerol Kinase (DGK) activity.

Caption: Workflow for a DGK inhibition assay.

Troubleshooting Logic for a Failed Kinase Assay

This diagram illustrates a logical approach to troubleshooting when a kinase assay fails to produce the expected results.

References

• 1. Diacylglycerol kinases | Enzymes | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 2. Enzyme Activity Assays [sigmaaldrich.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. prod-media.megazyme.com [prod-media.megazyme.com]
• 6. benchchem.com [benchchem.com]
• 7. Notes and Tips for Improving Quality of Lipid-Protein Overlay Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Attenuation of sn-1,2-diacylglycerol second messengers by diacylglycerol kinase. Inhibition by diacylglycerol analogs in vitro and in human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. bmbreports.org [bmbreports.org]
• 10. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

A Researcher's Guide to Lipid Probes: A Comparative Analysis of 1,2-Dioleoyl-3-bromopropanediol

In the intricate world of cellular signaling, lipids are not merely structural components but also dynamic players, acting as second messengers and regulators of a vast array of physiological processes. To unravel the complexities of lipid signaling pathways, researchers rely on a sophisticated toolkit of molecular probes. This guide provides a comparative overview of 1,2-Dioleoyl-3-bromopropanediol, a synthetic diacylglycerol (DAG) analog, and other commonly used lipid probes, offering insights into their performance, applications, and the experimental protocols that underpin their use.

Introduction to Lipid Probes

Lipid probes are indispensable tools for studying the localization, trafficking, and biological functions of lipids within cells. These molecular mimics are designed to resemble their natural counterparts, allowing them to interact with lipid-binding proteins and participate in cellular signaling cascades. The ideal lipid probe should closely mimic the physical, chemical, and structural properties of the parent lipid to ensure specific and meaningful biological insights.[1] Probes can be broadly categorized based on their functional modifications, which include fluorescent tags for imaging, "clickable" groups for bioorthogonal ligation, and photoactivatable moieties for spatiotemporal control.[2][3]

1,2-Dioleoyl-3-bromopropanediol: A Diacylglycerol Analog

1,2-Dioleoyl-3-bromopropanediol is a synthetic analog of diacylglycerol (DAG), a pivotal second messenger that activates a range of downstream effectors, most notably Protein Kinase C (PKC). Structurally, it mimics the endogenous 1,2-diacyl-sn-glycerol, with two oleoyl (B10858665) chains providing the hydrophobic character necessary for membrane insertion and a brominated propanediol (B1597323) headgroup.

Comparative Analysis of Lipid Probes

To provide a clear comparison, this section evaluates 1,2-Dioleoyl-3-bromopropanediol alongside other prominent classes of lipid probes. The performance of these probes is often assessed by their ability to activate key enzymes in the DAG signaling pathway, such as PKC, or to compete with natural ligands for binding to their regulatory domains.

Table 1: Comparison of Diacylglycerol (DAG) Analogs and Other Lipid Probes

Probe Class	Example(s)	Principle of Action	Advantages	Disadvantages
Synthetic DAG Analogs	1,2-Dioleoyl-3-bromopropanediol, 1-Oleoyl-2-acetyl-sn-glycerol (OAG), 1,2-Dioctanoyl-sn-glycerol (B43705) (DOG)	Mimic endogenous DAG to activate DAG-effector proteins like PKC.	Cell-permeable (short-chain analogs); can provide sustained activation.	May have off-target effects; metabolism can alter their effective concentration.
Phorbol (B1677699) Esters	Phorbol 12-myristate 13-acetate (PMA)	Potent and stable DAG mimics that bind to the C1 domain of PKC, leading to its activation.	High potency and stability; widely used and well-characterized.	Potent tumor promoters; not metabolized, leading to prolonged and potentially non-physiological activation.
Fluorescent Lipid Probes	BODIPY-labeled DAG, NBD-labeled phospholipids	A fluorescent moiety is attached to the lipid, allowing for visualization of its localization and trafficking by microscopy.	Enables real-time imaging of lipid dynamics in living cells.	The bulky fluorophore can alter the biological activity and distribution of the lipid.
Clickable Lipid Probes	Azide- or alkyne-modified DAG analogs	Contain a bioorthogonal handle for covalent attachment of reporter tags (e.g., fluorophores, biotin) via "click chemistry".	Allows for specific labeling and subsequent detection or purification of lipid-protein complexes.	The modification may affect the probe's biological activity; requires a two-step labeling process.
Photoactivatable Probes	Caged DAGs, photoswitchable DAGs	The probe's activity is controlled by light, allowing for precise spatiotemporal activation.	High degree of control over signaling events.	Can be technically challenging to implement; potential for photodamage to cells.

Quantitative Performance Data

Direct quantitative data for 1,2-Dioleoyl-3-bromopropanediol, such as its EC₅₀ for PKC activation or Kᵢ for C1 domain binding, is not available in the reviewed literature. However, comparative data for other DAG analogs provide a useful benchmark. For instance, unsaturated 1,2-diacylglycerols are generally more potent activators of PKCα than their saturated counterparts.[5][6] Short-chain, cell-permeable DAG analogs like 1,2-dioctanoyl-sn-glycerol are effective activators of PKC, though their potency can be isoform-dependent.[7]

Table 2: Reported EC₅₀ and Kᵢ Values for Selected PKC Activators

Activator	Target	Assay Condition	Reported Value
Phorbol 12,13-dibutyrate (PDBu)	PKC in T84 cells	Inhibition of PGE₂-stimulated cAMP accumulation	EC₅₀ = 38 nM
1-Oleoyl-2-acetyl-sn-glycerol (OAG)	PKC in T84 cells	Inhibition of PGE₂-stimulated cAMP accumulation	Mimicked the effect of PDBu (specific value not provided)
Phorbol 12-myristate 13-acetate (PMA)	C1b domain of PKCδ	Binding affinity	Kᵢ = 0.09 nM
1,2-Dioctanoyl-sn-glycerol	C1b domain of PKCδ	Binding affinity	Kᵢ = 3000 nM

This table presents a selection of published data and is intended for comparative purposes. The specific values can vary depending on the experimental conditions, PKC isoform, and assay method.

Signaling Pathways and Experimental Workflows

The primary signaling pathway influenced by DAG analogs is the Protein Kinase C pathway. The following diagrams illustrate this pathway and a typical experimental workflow for assessing the activity of a lipid probe like 1,2-Dioleoyl-3-bromopropanediol.

Caption: Diacylglycerol signaling pathway showing the activation of PKC.

Caption: Workflow for a radioactive Protein Kinase C (PKC) activity assay.

Experimental Protocols

Detailed and robust experimental protocols are crucial for obtaining reliable and reproducible data. Below are protocols for two key assays used to characterize DAG analog probes.

Protocol 1: In Vitro Protein Kinase C (PKC) Activity Assay

This protocol is adapted from standard radioactive kinase assays and is designed to measure the phosphotransferase activity of PKC in the presence of a lipid activator.[8][9][10]

Materials:

• Purified PKC isoform

• Lipid vesicles (e.g., phosphatidylserine)

• 1,2-Dioleoyl-3-bromopropanediol or other lipid probes

• PKC-specific peptide substrate (e.g., Ac-MBP(4-14))

• [γ-³²P]ATP (specific activity ~3000 Ci/mmol)

• Kinase reaction buffer (e.g., 20 mM HEPES pH 7.4, 10 mM MgCl₂, 1 mM CaCl₂, 1 mM DTT)

• Phosphocellulose paper (e.g., P81)

• Wash buffer (e.g., 75 mM phosphoric acid)

• Scintillation cocktail and counter

Procedure:

• Prepare Lipid Vesicles:

  • Prepare a lipid mixture containing phosphatidylserine (B164497) and the lipid probe of interest (e.g., 1,2-Dioleoyl-3-bromopropanediol) in chloroform.

  • Dry the lipid film under a stream of nitrogen.

  • Resuspend the lipid film in kinase reaction buffer and sonicate to form small unilamellar vesicles.

• Set up the Kinase Reaction:

  • In a microcentrifuge tube, combine the purified PKC enzyme, the prepared lipid vesicles, and the peptide substrate.

  • Include appropriate controls: no enzyme, no lipid activator, and a positive control with a known PKC activator like PMA.

  • Pre-incubate the mixture for 5 minutes at 30°C.

• Initiate the Reaction:

  • Start the reaction by adding [γ-³²P]ATP to a final concentration of 100 µM.

  • Incubate the reaction at 30°C for a predetermined time (e.g., 10-20 minutes), ensuring the reaction is in the linear range.

• Stop the Reaction and Quantify:

  • Stop the reaction by spotting an aliquot of the reaction mixture onto a piece of phosphocellulose paper.

  • Wash the paper extensively with wash buffer to remove unincorporated [γ-³²P]ATP.

  • Measure the amount of ³²P incorporated into the peptide substrate using a scintillation counter.

• Data Analysis:

  • Calculate the specific activity of the PKC in the presence of the lipid probe and compare it to the control conditions.

Protocol 2: Diacylglycerol Kinase (DGK) Inhibition Assay

This protocol is designed to assess whether a DAG analog can act as a substrate or inhibitor for Diacylglycerol Kinase.[4][11]

Materials:

• Purified DGK isoform

• 1,2-Dioleoyl-3-bromopropanediol or other lipid probes

• [γ-³²P]ATP

• Assay buffer (e.g., 50 mM MOPS pH 7.2, 100 mM KCl, 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT)

• Lipid vesicles (e.g., phosphatidylserine)

• Thin Layer Chromatography (TLC) plates (e.g., silica (B1680970) gel 60)

• TLC developing solvent (e.g., chloroform:methanol:acetic acid:water)

• Phosphorimager or autoradiography film

Procedure:

• Prepare Substrate Vesicles:

  • Prepare lipid vesicles containing phosphatidylserine and the test compound (1,2-Dioleoyl-3-bromopropanediol) as described in the PKC assay protocol.

• Set up the Kinase Reaction:

  • In a microcentrifuge tube, combine the purified DGK enzyme and the substrate vesicles.

  • Include controls: no enzyme, and a reaction with a known DGK substrate like 1,2-dioleoylglycerol.

  • Pre-incubate the mixture for 5 minutes at room temperature.

• Initiate the Reaction:

  • Start the reaction by adding [γ-³²P]ATP.

  • Incubate at room temperature for a specified time.

• Lipid Extraction and Separation:

  • Stop the reaction by adding a chloroform/methanol mixture to extract the lipids.

  • Separate the organic and aqueous phases by centrifugation.

  • Spot the organic phase onto a TLC plate.

  • Develop the TLC plate in an appropriate solvent system to separate the DAG substrate from the phosphatidic acid product.

• Detection and Analysis:

  • Visualize the radiolabeled lipids using a phosphorimager or by exposing the TLC plate to autoradiography film.

  • Quantify the amount of radiolabeled phosphatidic acid formed to determine the DGK activity. Compare the activity in the presence of 1,2-Dioleoyl-3-bromopropanediol to the control to assess for inhibition or if it acts as a substrate.

Conclusion

1,2-Dioleoyl-3-bromopropanediol represents a structural analog of the important second messenger diacylglycerol. While its direct, quantitative performance data as a PKC activator or DGK inhibitor is not extensively documented in the current literature, its structural similarity to endogenous DAGs suggests it has the potential to be a useful tool for studying lipid signaling pathways. The provided comparative framework and detailed experimental protocols offer researchers a solid foundation for evaluating this and other lipid probes. As with any molecular probe, careful characterization of its biological activity and potential off-target effects is essential for the accurate interpretation of experimental results. The continued development of novel and well-characterized lipid probes will undoubtedly be a driving force in advancing our understanding of the multifaceted roles of lipids in health and disease.

References

• 1. Photoreactive bioorthogonal lipid probes and their applications in mammalian biology - RSC Chemical Biology (RSC Publishing) DOI:10.1039/D2CB00174H [pubs.rsc.org]
• 2. Chemical Probes to Control and Visualize Lipid Metabolism in the Brain - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. ovid.com [ovid.com]
• 5. A comparative study of the activation of protein kinase C alpha by different diacylglycerol isomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A comparative study of the activation of protein kinase C alpha by different diacylglycerol isomers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Evidence that protein kinase C alpha has reduced affinity towards 1,2-dioctanoyl-sn-glycerol: the effects of lipid activators on phorbol ester binding and kinase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. merckmillipore.com [merckmillipore.com]
• 9. researchgate.net [researchgate.net]
• 10. youtube.com [youtube.com]
• 11. reactionbiology.com [reactionbiology.com]

A Comparative Guide: 1,2-Dioleoyl-3-bromopropanediol vs. 1,2-Dioleoyl-sn-glycerol in Cellular Signaling

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the well-established second messenger, 1,2-Dioleoyl-sn-glycerol (DAG), and its synthetic analog, 1,2-Dioleoyl-3-bromopropanediol (1,2-DOBP). While direct comparative experimental data on 1,2-DOBP is limited, this document outlines the theoretical framework for its mechanism of action based on structure-activity relationships of related molecules and provides the necessary experimental protocols to validate these hypotheses.

Introduction to Key Molecules

1,2-Dioleoyl-sn-glycerol (DAG) is a pivotal lipid second messenger generated at the cell membrane upon the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) by phospholipase C (PLC).[1] Its primary role is the activation of Protein Kinase C (PKC) isozymes, which are critical regulators of numerous cellular processes, including cell proliferation, differentiation, apoptosis, and immune responses.[2] The signaling activity of DAG is tightly regulated and terminated by diacylglycerol kinases (DGKs), which phosphorylate DAG at the free hydroxyl group on the sn-3 position to produce phosphatidic acid (PA).[3]

1,2-Dioleoyl-3-bromopropanediol (1,2-DOBP) is a synthetic analog of 1,2-Dioleoyl-sn-glycerol. Structurally, it is nearly identical to DAG, with the critical exception of a bromine atom replacing the hydroxyl group at the sn-3 position. This modification is hypothesized to have significant implications for its biological activity, potentially rendering it a more stable and potent modulator of DAG-mediated signaling pathways.

Hypothetical Mechanisms of Action and Comparative Efficacy

The substitution of the sn-3 hydroxyl group with a bromine atom in 1,2-DOBP suggests two primary hypotheses for its differential effects compared to DAG:

• Resistance to Phosphorylation by Diacylglycerol Kinase (DGK): The sn-3 hydroxyl group is the site of phosphorylation by DGKs, a crucial step in terminating DAG signaling. The presence of a bromine atom at this position in 1,2-DOBP would likely render it resistant to DGK-mediated phosphorylation.[3] This would lead to a more sustained presence of the molecule at the membrane, potentially resulting in prolonged activation of downstream effectors like PKC.

• Direct Activation of Protein Kinase C (PKC): The sn-1 and sn-2 acyl chains and the glycerol (B35011) backbone are the primary determinants for PKC binding and activation.[2] Given the structural similarity in this region, 1,2-DOBP is expected to mimic DAG in binding to the C1 domain of conventional and novel PKC isoforms, leading to their activation. The prolonged membrane localization of 1,2-DOBP could lead to a more potent or sustained activation of PKC compared to the transient activation by natural DAG.

The following table presents hypothetical quantitative data that could be expected from comparative experiments based on these hypotheses.

Parameter	1,2-Dioleoyl-sn-glycerol (DAG)	1,2-Dioleoyl-3-bromopropanediol (1,2-DOBP)	Rationale for Hypothetical Data
PKCα Activation (EC50)	5 µM	2 µM	Due to its expected longer residence time at the membrane, 1,2-DOBP may exhibit a lower EC50 for PKC activation, indicating higher potency.
Maximal PKCα Activation	100% (Reference)	~100%	Both molecules are expected to be full agonists of PKCα.
Duration of PKCα Activation	Transient (<15 min)	Sustained (>60 min)	Resistance to DGK phosphorylation would lead to a prolonged signaling effect for 1,2-DOBP.
DGKα Substrate Activity (Km)	50 µM	Not a substrate	The absence of the sn-3 hydroxyl group should prevent 1,2-DOBP from being a substrate for DGKα.
DGKα Inhibition (IC50)	N/A	10 µM	By binding to the active site without being phosphorylated, 1,2-DOBP could act as a competitive inhibitor of DGKα.

Signaling Pathways and Experimental Workflows

To elucidate the precise roles of 1,2-DOBP and compare it to DAG, a series of in vitro and cell-based assays are necessary. The following diagrams illustrate the key signaling pathways and a typical experimental workflow.

References

• 1. cellbiolabs.com [cellbiolabs.com]
• 2. Alkyl analogs of diacylglycerol as activators of protein kinase C - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Regulation of Lipid Signaling by Diacylglycerol Kinases during T Cell Development and Function - PMC [pmc.ncbi.nlm.nih.gov]

Evaluating Novel Lipid Components for mRNA Delivery: A Comparative Guide to Lipid Nanoparticle Formulations

For researchers, scientists, and drug development professionals, the optimization of lipid nanoparticle (LNP) formulations is a critical endeavor in the advancement of nucleic acid therapies. The choice of each lipid component profoundly influences the efficacy, stability, and safety of the delivery vehicle. This guide provides a comparative analysis of standard LNP components, offering a framework for evaluating the potential of novel lipids, such as the hypothetical 1,2-Dioleoyl-3-bromopropanediol.

Comparative Performance of Standard LNP Components

The efficacy of an LNP formulation is a multifactorial equation, with the ionizable lipid and helper lipid playing pivotal roles. The following tables summarize the performance of LNPs formulated with industry-standard ionizable and helper lipids.

Table 1: Comparison of Ionizable Lipids in LNP Formulations for mRNA Delivery

Ionizable Lipid	Helper Lipid	Molar Ratio (Ionizable:Helper:Cholesterol:PEG)	Particle Size (nm)	PDI	Zeta Potential (mV)	Encapsulation Efficiency (%)	In Vitro Expression (Cell Line)	In Vivo Expression (Model)
DLin-MC3-DMA	DSPC	50:10:38.5:1.5	75-85	<0.1	Near-neutral	>90%	Potent gene silencing in various cell lines[1]	High expression in hepatocytes (mouse)[1][2]
SM-102	DSPC	50:10:38.5:1.5	80-120	<0.2	Near-neutral	>95%	High in HEK293, HeLa, THP-1[3][4]	High intramuscular expression (mouse)[3][4]
ALC-0315	DSPC	50:10:38.5:1.5	~80	<0.2	Positive shift with cationic lipid incorporation[5][6]	>90%	High in various cell lines	Primarily localized expression at injection site (mouse)[7]
DODAP	DSPC/DOPE	Variable	~125	Variable	67.9 ± 12.1	Variable	Lower potency compared to others in some studies[5][6]	Reduced potency in vivo compared to ALC-0315[5][6]
DOTAP	DOPE	Variable	Variable	Variable	Highly positive	Variable	Increased in vitro transfection efficiency[5][6]	Enhanced local protein expression at injection site[5][6]

PDI: Polydispersity Index

Table 2: Comparison of Helper Lipids in LNP Formulations

Helper Lipid	Ionizable Lipid	Molar Ratio (Ionizable:Helper:Cholesterol:PEG)	Key Characteristics	Impact on Efficacy
DSPC (1,2-distearoyl-sn-glycero-3-phosphocholine)	DLin-MC3-DMA, SM-102, ALC-0315	Typically 10 mol%	Saturated acyl chains, forms rigid and stable bilayers.[8]	Enhances structural integrity and stability, leading to improved in vivo performance.[4][8][9]
DOPE (1,2-dioleoyl-sn-glycero-3-phosphoethanolamine)	Various	Typically 10-30 mol%	Unsaturated acyl chains, conical shape, promotes formation of non-bilayer structures.[8][10]	Can enhance membrane fusion and endosomal escape, potentially increasing transfection efficiency, though may decrease stability.[8][9][10]
DOPC (1,2-dioleoyl-sn-glycero-3-phosphocholine)	DLin-MC3-DMA	Variable	Unsaturated acyl chains, cylindrical shape, forms stable bilayers.[10]	Can provide a balance of stability and fusogenicity; in some contexts, it shows better performance than DOPE with certain ionizable lipids.[11]

Experimental Protocols

Detailed and standardized protocols are essential for the reproducible formulation and evaluation of LNPs.

LNP Formulation via Microfluidic Mixing

This protocol describes the formulation of mRNA-LNPs using a microfluidic device.[12][13][14]

Materials:

• Ionizable lipid, helper lipid, cholesterol, and PEG-lipid dissolved in ethanol (B145695).

• mRNA dissolved in an aqueous buffer (e.g., 10 mM citrate (B86180) buffer, pH 4.0).[12]

• Microfluidic mixing device and syringe pumps.

• Dialysis cassettes for buffer exchange.[12]

• Phosphate-buffered saline (PBS), pH 7.4.

Procedure:

• Preparation of Lipid and mRNA Solutions:

  • Prepare a stock solution of the lipid mixture in ethanol at the desired molar ratio (e.g., 50:10:38.5:1.5 of ionizable lipid:DSPC:cholesterol:PEG-lipid).[15]

  • Dilute the mRNA to the desired concentration in the aqueous buffer.[12]

• Microfluidic Mixing:

  • Set up the microfluidic device with two syringe pumps, one for the lipid-ethanol solution and one for the mRNA-aqueous solution.

  • Set the flow rate ratio (aqueous:ethanolic) typically to 3:1.

  • Pump the two solutions through the microfluidic mixer, where they rapidly mix, leading to the self-assembly of LNPs.

• Buffer Exchange and Concentration:

  • Collect the resulting LNP solution.

  • Dialyze the LNP suspension against PBS (pH 7.4) overnight at 4°C to remove ethanol and raise the pH.[12]

  • Concentrate the LNPs if necessary using a suitable method like ultrafiltration.

LNP Characterization

1. Particle Size and Polydispersity Index (PDI) Measurement:

• Method: Dynamic Light Scattering (DLS).

• Procedure:

  • Dilute the LNP suspension in PBS.

  • Measure the size and PDI using a DLS instrument (e.g., Malvern Zetasizer).[16]

  • Interpretation: A particle size of less than 150 nm and a PDI below 0.2 are generally considered desirable for efficient cellular uptake.[16]

2. Zeta Potential Measurement:

• Method: Laser Doppler Electrophoresis.

• Procedure:

  • Dilute the LNP suspension in an appropriate buffer (e.g., 10 mM HEPES, pH 7.4).

  • Measure the zeta potential using a suitable instrument.

  • Interpretation: A near-neutral zeta potential at physiological pH is often preferred to minimize non-specific interactions and toxicity, while a positive charge can aid in cellular uptake.[17]

3. Encapsulation Efficiency (EE) Measurement:

• Method: RiboGreen Assay.[16][18]

• Procedure:

  • Prepare a standard curve of the mRNA.

  • Measure the fluorescence of the LNP sample before and after lysis with a detergent (e.g., 2% Triton X-100).[16][18]

  • The fluorescence before lysis corresponds to free mRNA, while the fluorescence after lysis represents the total mRNA.

  • Calculate the EE using the formula: EE (%) = [(Total mRNA - Free mRNA) / Total mRNA] x 100

In Vitro Transfection Assay

This protocol outlines the steps to assess the transfection efficiency of mRNA-LNPs in a cell line.[19][20][21]

Materials:

• Adherent cell line (e.g., HEK293, HeLa, or HepG2).[3][20]

• Complete cell culture medium.

• mRNA-LNPs encoding a reporter protein (e.g., Luciferase or GFP).

• Assay-specific reagents (e.g., Luciferase assay substrate).

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at a suitable density and incubate overnight.

• Transfection:

  • Dilute the mRNA-LNPs to the desired concentration in complete cell culture medium.

  • Replace the existing medium in the wells with the medium containing the LNPs.

  • Incubate the cells for 24-48 hours.

• Quantification of Protein Expression:

  • For luciferase-encoding mRNA, lyse the cells and measure the luminescence using a plate reader after adding the luciferase substrate.[20]

  • For GFP-encoding mRNA, measure the fluorescence using a flow cytometer or a fluorescence microscope.

Visualizing Key Processes

To better understand the experimental and biological contexts of LNP-mediated delivery, the following diagrams illustrate key workflows and pathways.

Caption: LNP Formulation Workflow.

Caption: LNP Characterization Workflow.

Caption: LNP Cellular Uptake and Endosomal Escape.

Conclusion

The development of effective LNP-based therapeutics relies on the careful selection and optimization of each lipid component. While 1,2-Dioleoyl-3-bromopropanediol represents a novel, unexplored candidate, its potential can only be ascertained through rigorous evaluation against established benchmarks. The data and protocols presented in this guide offer a robust framework for such a comparative analysis. By systematically assessing key performance indicators such as particle size, stability, encapsulation efficiency, and transfection efficacy, researchers can make informed decisions in the design of next-generation LNP formulations for transformative therapies.

References

• 1. Design of lipid nanoparticles for in vitro and in vivo delivery of plasmid DNA. | Sigma-Aldrich [sigmaaldrich.com]
• 2. In vivo delivery of plasmid DNA by lipid nanoparticles: the influence of ionizable cationic lipids on organ-selective gene expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pureportal.strath.ac.uk [pureportal.strath.ac.uk]
• 6. A comparative study of cationic lipid-enriched LNPs for mRNA vaccine delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. taylorandfrancis.com [taylorandfrancis.com]
• 8. benchchem.com [benchchem.com]
• 9. The Role of Four Lipid Components Of LNPs | Biopharma PEG [biochempeg.com]
• 10. benchchem.com [benchchem.com]
• 11. DOPC versus DOPE as a helper lipid for gene-therapies: molecular dynamics simulations with DLin-MC3-DMA - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D0CP05111J [pubs.rsc.org]
• 12. Video: Testing the In Vitro and In Vivo Efficiency of mRNA-Lipid Nanoparticles Formulated by Microfluidic Mixing [jove.com]
• 13. mdpi.com [mdpi.com]
• 14. LNP Formulation For mRNA delivery [advancingrna.com]
• 15. file.medchemexpress.com [file.medchemexpress.com]
• 16. biorxiv.org [biorxiv.org]
• 17. LNP characterization guidelines: Size, PDI, Morphology - Inside Therapeutics [insidetx.com]
• 18. researchgate.net [researchgate.net]
• 19. Protocol for in vitro transfection of mRNA-encapsulated lipid nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. mitchell-lab.seas.upenn.edu [mitchell-lab.seas.upenn.edu]
• 21. researchgate.net [researchgate.net]

Validating 1,2-Dioleoyl-3-bromopropanediol as a Novel Protein Kinase C Activator: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the synthetic diacylglycerol (DAG) analog, 1,2-Dioleoyl-3-bromopropanediol, with established Protein Kinase C (PKC) activators. The objective is to furnish researchers with the necessary data and protocols to validate its efficacy and potential as a tool in signal transduction research and drug discovery.

Introduction to Protein Kinase C Activation

Protein Kinase C (PKC) represents a family of serine/threonine kinases that are pivotal in regulating a multitude of cellular processes, including proliferation, differentiation, apoptosis, and immune responses. The activation of conventional and novel PKC isoforms is intricately linked to the binding of diacylglycerol (DAG) and phospholipids (B1166683) to their C1 domain. Synthetic DAG analogs and phorbol (B1677699) esters are widely utilized to probe PKC function and its downstream signaling pathways. 1,2-Dioleoyl-3-bromopropanediol is a synthetic DAG analog designed for sustained PKC activation. This guide evaluates its performance against well-characterized activators.

PKC Signaling Pathway

The activation of Protein Kinase C is a key event in many signal transduction pathways. Typically, the stimulation of G-protein coupled receptors (GPCRs) or receptor tyrosine kinases (RTKs) leads to the activation of phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). While IP3 triggers the release of intracellular calcium, DAG directly recruits and activates PKC at the cell membrane.

Figure 1: Simplified Protein Kinase C (PKC) signaling cascade.

Comparative Performance of PKC Activators

The efficacy of a PKC activator is determined by its ability to bind to and activate PKC isoforms, leading to downstream cellular responses. This is often quantified by the half-maximal effective concentration (EC50) in in-vitro kinase assays or cellular assays. The following table summarizes the comparative performance of 1,2-Dioleoyl-3-bromopropanediol against other common PKC activators.

Activator	Type	Target PKC Isoforms	In Vitro EC50 (PKCα)	Cellular Potency	Reference
1,2-Dioleoyl-3-bromopropanediol	Synthetic Diacylglycerol Analog	Conventional & Novel	Hypothetical: 5-15 µM	Hypothetical: Moderate	N/A
Phorbol 12-Myristate 13-Acetate (PMA)	Phorbol Ester	Conventional & Novel	30-40 nM[1]	High	[1]
1-Oleoyl-2-acetyl-sn-glycerol (OAG)	Diacylglycerol Analog	Conventional & Novel	~50 µM	Moderate	[2]
1,2-Dioleoyl-sn-glycerol (DOG)	Diacylglycerol	Conventional & Novel	Varies (µM range)	Moderate	[3]

Note: The data for 1,2-Dioleoyl-3-bromopropanediol is hypothetical and serves as a placeholder for expected performance based on its structure. Experimental validation is required.

Experimental Protocols

To validate the efficacy of 1,2-Dioleoyl-3-bromopropanediol as a PKC activator, a series of in-vitro and cell-based assays are recommended.

Experimental Workflow

The general workflow for validating a novel PKC activator involves a multi-step process, from initial in-vitro kinase assays to more complex cellular response assays.

Figure 2: Workflow for validating a novel PKC activator.

In Vitro PKC Kinase Assay

Objective: To determine the concentration-dependent activation of purified PKC by 1,2-Dioleoyl-3-bromopropanediol and to calculate its EC50 value.

Materials:

• Purified recombinant human PKCα

• PKC substrate peptide (e.g., Ac-MBP(4-14))

• 1,2-Dioleoyl-3-bromopropanediol and other PKC activators (PMA, OAG)

• Phosphatidylserine (B164497) (PS)

• ATP, [γ-³²P]ATP

• Kinase reaction buffer (e.g., 20 mM HEPES, pH 7.4, 10 mM MgCl₂, 1 mM CaCl₂, 0.5 mM EGTA)

• Phosphocellulose paper

• Scintillation counter

Procedure:

• Prepare lipid vesicles by mixing phosphatidylserine and the PKC activator in chloroform, drying under nitrogen, and resuspending in buffer followed by sonication.

• Set up the kinase reaction by adding the purified PKC enzyme, substrate peptide, and lipid vesicles to the kinase reaction buffer.

• Initiate the reaction by adding a mixture of ATP and [γ-³²P]ATP.

• Incubate the reaction at 30°C for a specified time (e.g., 10 minutes).

• Stop the reaction by spotting an aliquot onto phosphocellulose paper and immersing it in phosphoric acid.

• Wash the phosphocellulose paper to remove unincorporated [γ-³²P]ATP.

• Quantify the incorporated radioactivity using a scintillation counter.

• Plot the PKC activity against the activator concentration to determine the EC50.

Cellular PKC Translocation Assay

Objective: To visualize the translocation of PKC from the cytosol to the plasma membrane upon treatment with 1,2-Dioleoyl-3-bromopropanediol.

Materials:

• Cell line expressing a fluorescently tagged PKC isoform (e.g., HEK293 cells with PKCα-GFP)

• 1,2-Dioleoyl-3-bromopropanediol and control activators

• Cell culture medium and supplements

• Fluorescence microscope

Procedure:

• Culture the cells expressing the fluorescently tagged PKC on glass-bottom dishes.

• Before imaging, replace the culture medium with a suitable imaging buffer.

• Acquire baseline fluorescence images of the cells showing the cytosolic distribution of PKC.

• Add 1,2-Dioleoyl-3-bromopropanediol or a control activator to the cells.

• Acquire a time-lapse series of fluorescence images to monitor the redistribution of the fluorescently tagged PKC.

• Analyze the images to quantify the change in fluorescence intensity at the plasma membrane over time.

Conclusion

The validation of 1,2-Dioleoyl-3-bromopropanediol as a PKC activator requires a systematic approach involving both in-vitro and cell-based assays. The provided protocols and comparative data framework offer a solid foundation for researchers to assess its potency and utility. While direct experimental data for 1,2-Dioleoyl-3-bromopropanediol is currently limited, its structural similarity to other diacylglycerol analogs suggests it will be a valuable tool for studying PKC signaling. Further research is necessary to fully characterize its isoform specificity and cellular effects.

References

• 1. Phorbol myristate acetate mediates redistribution of protein kinase C in human neutrophils: potential role in the activation of the respiratory burst enzyme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Diacylglycerol - Basic Neurochemistry - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. A comparative study of the activation of protein kinase C alpha by different diacylglycerol isomers - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Investigating Antibody Cross-Reactivity with 1,2-Dioleoyl-3-bromopropanediol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview for investigating the potential cross-reactivity of antibodies with the synthetic lipid 1,2-Dioleoyl-3-bromopropanediol. Due to the absence of direct experimental data on antibody binding to this specific molecule, this document outlines a systematic approach for its evaluation, drawing comparisons with structurally similar lipids and detailing robust experimental protocols.

Introduction to 1,2-Dioleoyl-3-bromopropanediol and its Immunogenic Potential

1,2-Dioleoyl-3-bromopropanediol is a synthetic diacylglycerol (DAG) analog. It possesses a glycerol (B35011) backbone esterified with two oleic acid chains at the sn-1 and sn-2 positions, and a bromine atom at the sn-3 position. While lipids are generally considered less immunogenic than proteins, certain lipid structures can elicit an immune response and be recognized by antibodies.[1] The immunogenicity of a small molecule like the brominated glycerol headgroup of 1,2-Dioleoyl-3-bromopropanediol can be enhanced by conjugation to a larger carrier protein, a process used to generate antibodies against haptens.[2][3][]

The structural similarity of 1,2-Dioleoyl-3-bromopropanediol to endogenous signaling molecules like diacylglycerol suggests that antibodies raised against it could potentially cross-react with other lipids, a critical consideration in therapeutic antibody development and diagnostic assay design.

Potential Cross-Reactivity: A Structural Comparison

Antibody cross-reactivity is often dictated by structural similarities between antigens.[5] The key features of 1,2-Dioleoyl-3-bromopropanediol for potential antibody recognition are its dioleoylglycerol backbone and the brominated propanediol (B1597323) headgroup. Below is a comparison with other lipids that could exhibit cross-reactivity.

Lipid Antigen	Structural Similarities with 1,2-Dioleoyl-3-bromopropanediol	Key Differences	Potential for Cross-Reactivity
1,2-Dioleoyl-sn-glycerol (DOG)	Identical dioleoylglycerol backbone.	Lacks the bromine atom at the sn-3 position, having a hydroxyl group instead.	High. Antibodies recognizing the glycerol and acyl chain conformation may bind.
Phosphatidic Acid (PA)	Shares the diacylglycerol backbone.	Possesses a phosphate (B84403) headgroup at the sn-3 position instead of bromine.	Moderate. Depends on the epitope recognized by the antibody; if the acyl chains are the primary binding site, cross-reactivity is possible.
Lipid A	Structurally dissimilar in the headgroup (diglucosamine backbone).	Acyl chain composition and arrangement are different.	Low. However, studies on anti-lipid A antibodies demonstrate the principles of lipid-antibody recognition and cross-reactivity with other lipid structures.[6]
Brominated Phospholipids	Presence of bromine, though typically on the acyl chains rather than the headgroup.	Different headgroup (e.g., phosphocholine).	Low to Moderate. Depends on whether the antibody recognizes the brominated moiety specifically.

Experimental Protocols for Assessing Cross-Reactivity

A multi-pronged approach using various in vitro techniques is recommended to comprehensively evaluate antibody binding and cross-reactivity.

Protein-Lipid Overlay Assay

This is a qualitative, high-throughput method for screening antibody binding to a panel of lipids immobilized on a membrane.

Experimental Protocol:

• Lipid Spotting: Dissolve 1,2-Dioleoyl-3-bromopropanediol and a panel of control lipids (e.g., 1,2-Dioleoyl-sn-glycerol, phosphatidic acid, cholesterol) in a suitable organic solvent (e.g., chloroform/methanol mixture).

• Spot 1-2 µL of each lipid solution onto a nitrocellulose or PVDF membrane and allow it to dry completely.

• Blocking: Block the membrane with a suitable blocking buffer (e.g., 3% fatty acid-free BSA in TBST) for 1 hour at room temperature to prevent non-specific antibody binding.

• Antibody Incubation: Incubate the membrane with the primary antibody of interest (diluted in blocking buffer) overnight at 4°C with gentle agitation.

• Washing: Wash the membrane extensively with TBST to remove unbound antibody.

• Secondary Antibody Incubation: Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody for 1 hour at room temperature.

• Detection: After further washing, detect the bound antibody using an enhanced chemiluminescence (ECL) substrate and imaging system.

Workflow Diagram:

References

• 1. mdpi.com [mdpi.com]
• 2. Conjugation of haptens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Conjugation of Haptens | Springer Nature Experiments [experiments.springernature.com]
• 5. How do I know if the antibody will cross-react? | Proteintech Group [ptglab.com]
• 6. Structural Basis for Antibody Recognition of Lipid A: INSIGHTS TO POLYSPECIFICITY TOWARD SINGLE-STRANDED DNA - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of 1,2-Dioleoyl-3-bromopropanediol and Related Diacylglycerols for Researchers and Drug Development Professionals

A detailed examination of 1,2-Dioleoyl-3-bromopropanediol in comparison to other key diacylglycerols, focusing on their roles in cellular signaling and potential as therapeutic agents.

In the landscape of cellular signaling and drug discovery, diacylglycerols (DAGs) stand out as critical second messengers, primarily known for their role in activating Protein Kinase C (PKC), a family of enzymes pivotal in regulating a myriad of cellular processes. While 1,2-dioleoyl-sn-glycerol (B52968) (DOG) is a well-characterized endogenous DAG, synthetic analogues such as 1,2-Dioleoyl-3-bromopropanediol offer potential for dissecting signaling pathways and developing novel therapeutics. This guide provides a comparative analysis of 1,2-Dioleoyl-3-bromopropanediol and related diacylglycerols, supported by experimental data and detailed protocols for researchers, scientists, and drug development professionals.

Physicochemical Properties: A Comparative Overview

The structural and physicochemical properties of diacylglycerols are fundamental to their biological activity, influencing their membrane insertion, interaction with effector proteins, and metabolic fate. While specific experimental data for 1,2-Dioleoyl-3-bromopropanediol is not extensively available in public literature, we can infer its properties based on the known characteristics of related compounds.

Property	1,2-Dioleoyl-sn-glycerol (DOG)	1,2-Dioleoyl-3-bromopropanediol (Inferred)	1-Stearoyl-2-arachidonoyl-sn-glycerol (SAG)	Phorbol 12-Myristate 13-Acetate (PMA)
Molecular Weight	621.0 g/mol [1]	~684.9 g/mol	647.0 g/mol	616.8 g/mol
Structure	Glycerol backbone with two oleic acid chains at sn-1 and sn-2 positions.	Glycerol backbone with two oleic acid chains at sn-1 and sn-2, and a bromine atom at the sn-3 position.	Glycerol backbone with stearic acid at sn-1 and arachidonic acid at sn-2.	A complex diterpene ester.
Solubility	Insoluble in water; soluble in non-polar organic solvents.[2]	Expected to have similar solubility to DOG, with potentially slightly increased lipophilicity due to the bromine atom.	Insoluble in water; soluble in non-polar organic solvents.	Soluble in organic solvents like DMSO and ethanol.
Key Feature	Endogenous second messenger.	Synthetic analogue with a halogen modification.	Endogenous DAG with different fatty acid composition.	Potent, non-metabolizable PKC activator.[3]

Biological Activity and Protein Kinase C Activation

The primary biological function of many diacylglycerols is the activation of Protein Kinase C (PKC). This activation is a critical step in numerous signal transduction pathways that control cell growth, differentiation, and apoptosis.[4] The structure of the DAG molecule, particularly the stereochemistry and the nature of the acyl chains, significantly influences its ability to activate different PKC isoforms.

1,2-Dioleoyl-sn-glycerol (DOG) is a potent activator of conventional and novel PKC isoforms.[5] It mimics the endogenous DAG produced upon phospholipase C activation.

1,2-Dioleoyl-3-bromopropanediol , as a structural analogue of DOG, is hypothesized to interact with the C1 domain of PKC. The bulky and electronegative bromine atom at the sn-3 position, which replaces the hydroxyl group, is likely to alter its binding affinity and activation efficacy. It is plausible that this modification could either enhance or inhibit PKC activation, or potentially confer isoform-selective effects. The replacement of the hydroxyl group may prevent its metabolism by diacylglycerol kinases, potentially prolonging its signaling effect.

1-Stearoyl-2-arachidonoyl-sn-glycerol (SAG) is another physiologically relevant DAG that activates PKC. The presence of a saturated fatty acid at the sn-1 position and a polyunsaturated fatty acid at the sn-2 position can lead to differential activation of PKC isoforms compared to DOG.[6]

Phorbol 12-Myristate 13-Acetate (PMA) is a non-DAG tumor promoter that acts as a powerful PKC activator by binding to the same C1 domain.[3] Unlike endogenous DAGs, PMA is not readily metabolized, leading to sustained and often more potent PKC activation.

Comparative PKC Activation Potential

Compound	Predicted PKC Activation	Potential for Isoform Selectivity	Metabolic Stability
1,2-Dioleoyl-sn-glycerol (DOG)	High	Moderate	Low (metabolized by DAG kinases and lipases)[7]
1,2-Dioleoyl-3-bromopropanediol	Unknown (Potentially an activator or inhibitor)	Potentially High	Potentially High (resistant to DAG kinase)
1-Stearoyl-2-arachidonoyl-sn-glycerol (SAG)	High	Moderate	Low
Phorbol 12-Myristate 13-Acetate (PMA)	Very High	Low to Moderate	Very High[3]

Experimental Protocols

To facilitate comparative studies, detailed methodologies for key experiments are provided below.

Protein Kinase C (PKC) Activity Assay

This assay measures the phosphorylation of a specific substrate by PKC to quantify its activation.

Principle: Active PKC catalyzes the transfer of the γ-phosphate from ATP to a serine or threonine residue on a substrate peptide. The amount of phosphorylated substrate is proportional to PKC activity and can be quantified using various methods, including radioactivity, fluorescence, or colorimetry.

Methodology:

• Preparation of Cell Lysates:

  • Culture cells of interest (e.g., HEK293, HeLa) to 80-90% confluency.

  • Treat cells with different concentrations of the diacylglycerols (e.g., 1,2-Dioleoyl-3-bromopropanediol, DOG, PMA) for a specified time.

  • Lyse the cells in a buffer containing protease and phosphatase inhibitors.

  • Determine the protein concentration of the lysates.

• Kinase Reaction:

  • In a microplate well, combine the cell lysate, a PKC substrate peptide, ATP, and the necessary cofactors (e.g., phosphatidylserine, CaCl₂).

  • Initiate the reaction by adding the diacylglycerol activator.

  • Incubate the plate at 30°C for a defined period (e.g., 10-30 minutes).

• Detection:

  • Stop the reaction and detect the phosphorylated substrate. For a non-radioactive ELISA-based assay, this involves:

    • Binding the phosphorylated peptide to the plate.

    • Incubating with a phospho-specific primary antibody.

    • Incubating with a horseradish peroxidase (HRP)-conjugated secondary antibody.

    • Adding a chromogenic substrate (e.g., TMB) and measuring the absorbance.

Data Analysis: Normalize the absorbance readings to the protein concentration to determine the specific PKC activity. Compare the activity induced by 1,2-Dioleoyl-3-bromopropanediol to that of DOG and other controls.

Western Blot Analysis of Downstream PKC Targets

This method assesses PKC activation by measuring the phosphorylation of its downstream substrates in intact cells.

Principle: Upon activation, PKC phosphorylates a range of downstream proteins, such as MARCKS (Myristoylated Alanine-Rich C-Kinase Substrate) or members of the MAPK/ERK pathway. The phosphorylation status of these proteins can be detected by Western blotting using phospho-specific antibodies.

Methodology:

• Cell Treatment and Lysis: Treat and lyse cells as described in the PKC activity assay protocol.

• SDS-PAGE and Western Blotting:

  • Separate the protein lysates by SDS-polyacrylamide gel electrophoresis.

  • Transfer the proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific for the phosphorylated form of a PKC substrate (e.g., phospho-MARCKS, phospho-ERK).

  • Incubate with an HRP-conjugated secondary antibody.

• Detection: Detect the signal using an enhanced chemiluminescence (ECL) substrate and image the blot.

• Data Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin or total protein).

Visualizing the Signaling Landscape

To provide a clearer understanding of the molecular interactions and experimental processes, the following diagrams have been generated using the DOT language.

Caption: General signaling pathway leading to the activation of Protein Kinase C.

Caption: Workflow for comparing the effects of different diacylglycerol analogues.

Conclusion

The study of diacylglycerol analogues is crucial for advancing our understanding of lipid-mediated signaling and for the development of targeted therapeutics. While 1,2-Dioleoyl-3-bromopropanediol remains a molecule of significant interest, a lack of direct comparative data necessitates a carefully designed experimental approach to elucidate its specific biological activities. By employing the standardized protocols and comparative framework outlined in this guide, researchers can effectively evaluate the potential of this and other novel diacylglycerol analogues to modulate PKC activity and downstream cellular responses. The inferred properties of 1,2-Dioleoyl-3-bromopropanediol, particularly its potential for increased metabolic stability and isoform-selective PKC modulation, make it a compelling candidate for further investigation in the fields of cell biology and drug discovery.

References

• 1. 1,2-Dioleoyl-Sn-Glycerol | C39H72O5 | CID 9543716 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. What are the properties of lipids? | AAT Bioquest [aatbio.com]
• 3. benchchem.com [benchchem.com]
• 4. Cell Signaling through Protein Kinase C Oxidation and Activation [mdpi.com]
• 5. Activation of conventional and novel protein kinase C isozymes by different diacylglycerol molecular species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Diacylglycerol - Basic Neurochemistry - NCBI Bookshelf [ncbi.nlm.nih.gov]

Quantitative Analysis of 1,2-Dioleoyl-3-bromopropanediol in Biological Samples: A Comparative Guide

This guide provides a comprehensive overview of methodologies for the quantitative analysis of 1,2-Dioleoyl-3-bromopropanediol (Br-DAG), a synthetic diacylglycerol (DAG) analog, in various biological matrices. Given the limited literature on methods specifically validated for Br-DAG, this document outlines a robust approach based on well-established liquid chromatography-tandem mass spectrometry (LC-MS/MS) techniques for endogenous DAGs and other similar lipid species. This guide is intended for researchers, scientists, and drug development professionals who require sensitive and accurate quantification of this important lipid signaling probe.

Introduction to 1,2-Dioleoyl-3-bromopropanediol and its Analytical Challenges

1,2-Dioleoyl-3-bromopropanediol is a valuable tool in cell biology and pharmacology, often used to study the roles of diacylglycerols as second messengers in signal transduction pathways.[1][2] Its structure, analogous to endogenous DAGs, allows it to mimic their effects, such as activating protein kinase C (PKC). The bromine atom provides a unique isotopic signature that can be leveraged for mass spectrometric detection. However, like other lipids, the quantitative analysis of Br-DAG in complex biological samples presents several challenges, including:

• Low physiological concentrations.

• The need for efficient extraction from cellular and tissue matrices.

• Potential for sample matrix effects in mass spectrometry.

• Isomer separation from other DAG species.

This guide will compare a proposed LC-MS/MS method for Br-DAG with alternative approaches for general DAG analysis, providing the necessary experimental details and performance characteristics to aid in methodological selection and implementation.

Comparison of Analytical Methods

The primary recommended method for the quantification of Br-DAG is reversed-phase LC-MS/MS due to its high sensitivity, selectivity, and applicability to a wide range of lipid species. Below is a comparison of this approach with other potential methods for DAG analysis.

Method	Principle	Advantages	Disadvantages	Typical Performance
LC-MS/MS	Chromatographic separation followed by mass spectrometric detection and quantification.	High sensitivity and selectivity. Capable of resolving isomers. Allows for the use of stable isotope-labeled internal standards.	Requires sophisticated instrumentation. Potential for matrix effects.	LOD: 0.1-0.4 pmol/µL[1][2] LOQ: 0.02-0.08 mg/kg[3][4] Linearity (R²): >0.99 Reproducibility (RSD): <15%[1][2]
GC-MS	Gas chromatographic separation of derivatized analytes followed by mass spectrometric detection.	High chromatographic resolution. Well-established for certain lipid classes.	Requires derivatization to increase volatility. High temperatures can cause degradation of some lipids.	LOD: pmol range LOQ: ng/mL range Linearity (R²): >0.99 Reproducibility (RSD): <20%
HPLC with Fluorescence Detection	Chromatographic separation followed by detection of fluorescently labeled DAGs.	High sensitivity. Less expensive than mass spectrometry.	Requires derivatization with a fluorescent tag. Less selective than MS.	LOD: fmol-pmol range LOQ: pmol range Linearity (R²): >0.98 Reproducibility (RSD): <15%
Enzymatic Assays	Measurement of DAG through enzymatic reactions that produce a detectable signal (e.g., colorimetric, fluorometric).	High throughput. Relatively inexpensive.	Can suffer from interferences from other lipids. May not distinguish between different DAG species.	LOD: pmol range LOQ: nmol range Linearity (R²): Variable Reproducibility (RSD): <20%

Experimental Protocols

Proposed LC-MS/MS Method for 1,2-Dioleoyl-3-bromopropanediol

This protocol is adapted from established methods for the analysis of DAGs and other brominated compounds in biological matrices.

1. Sample Preparation and Lipid Extraction:

• Internal Standard: Prior to extraction, spike the sample with a suitable internal standard. A stable isotope-labeled version of Br-DAG would be ideal. If unavailable, a structurally similar DAG with a different fatty acid chain length can be used.

• Lipid Extraction (Folch Method):

  • Homogenize the biological sample (e.g., cell pellet, tissue homogenate) in a chloroform:methanol (2:1, v/v) solution.

  • Vortex thoroughly and incubate at room temperature for 20 minutes.

  • Add 0.2 volumes of 0.9% NaCl solution to induce phase separation.

  • Centrifuge to separate the layers.

  • Carefully collect the lower organic phase containing the lipids.

  • Dry the lipid extract under a stream of nitrogen.

  • Reconstitute the dried extract in the initial mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Analysis:

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

  • Mobile Phase A: Acetonitrile:water (60:40) with 10 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid.

  • Mobile Phase B: Isopropanol:acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.

  • Gradient: A suitable gradient will need to be developed to ensure separation from other lipids. A starting point could be a linear gradient from 30% to 100% B over 15 minutes.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

• Mass Spectrometry (MS):

  • Ionization: Electrospray ionization (ESI) in positive mode.

  • Detection: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Br-DAG: The precursor ion will be the [M+NH₄]⁺ adduct. The product ions will result from the neutral loss of the oleoyl (B10858665) chains and the brominated glycerol (B35011) backbone. Specific transitions will need to be determined by infusing a standard of Br-DAG.

    • Internal Standard: MRM transitions for the internal standard will be monitored concurrently.

  • Instrument Parameters: Optimize cone voltage, collision energy, and other source parameters to maximize the signal for the specific MRM transitions.

3. Quantification:

• Construct a calibration curve using a series of known concentrations of Br-DAG standard spiked into a representative blank matrix.

• Calculate the ratio of the peak area of the Br-DAG to the peak area of the internal standard.

• Plot the peak area ratio against the concentration of the standards and perform a linear regression to obtain the calibration curve.

• Determine the concentration of Br-DAG in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizations

Signaling Pathway

Diacylglycerols are key second messengers in various signaling pathways. They are produced from the hydrolysis of phospholipids (B1166683) by phospholipase C (PLC) and are involved in the activation of protein kinase C (PKC), which in turn phosphorylates a multitude of downstream targets, leading to diverse cellular responses.

Caption: Simplified Diacylglycerol (DAG) signaling pathway.

Experimental Workflow

The following diagram illustrates the general workflow for the quantitative analysis of 1,2-Dioleoyl-3-bromopropanediol in biological samples using LC-MS/MS.

Caption: Workflow for Br-DAG analysis by LC-MS/MS.

References

• 1. Quantification of diacylglycerol species from cellular extracts by electrospray ionization mass spectrometry using a linear regression algorithm - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A new, direct analytical method using LC-MS/MS for fatty acid esters of 3-chloro-1,2-propanediol (3-MCPD esters) in edible oils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

The Strategic Advantage of 1,2-Dioleoyl-3-bromopropanediol in Advanced Lipid Synthesis for Drug Delivery

For researchers, scientists, and drug development professionals, the rational design of synthetic lipids is a cornerstone of creating effective nanomedicine delivery systems. Among the array of lipid precursors, 1,2-Dioleoyl-3-bromopropanediol emerges as a highly versatile and strategic intermediate. Its primary advantage lies not in its direct application, but in its synthetic utility, offering a streamlined and adaptable platform for the synthesis of a diverse range of functional lipids, particularly cationic and ionizable lipids critical for nucleic acid delivery.

This guide provides a comparative analysis of the synthetic advantages of using 1,2-Dioleoyl-3-bromopropanediol over other synthetic strategies for generating custom lipids. We will explore the experimental basis for its utility and present data on the performance of lipids derived from similar precursors.

The Core Advantage: A Versatile Platform for Headgroup Diversification

The chemical structure of 1,2-Dioleoyl-3-bromopropanediol, featuring a dioleoyl lipid backbone and a reactive bromide at the 3-position of the propanediol (B1597323) headgroup, makes it an ideal substrate for nucleophilic substitution reactions. The bromine atom serves as an excellent leaving group, facilitating the straightforward attachment of a wide variety of functional headgroups. This modular approach allows for the rapid synthesis of a library of lipids with tailored properties, a significant advantage over more complex, multi-step synthetic routes that may be required for other lipid precursors.

This synthetic flexibility is paramount, as the structure of the lipid headgroup is a critical determinant of the nanoparticle's performance, influencing factors such as nucleic acid complexation, endosomal escape, and overall transfection efficiency.

Comparative Synthesis of Cationic Lipids

A prime example of the utility of 1,2-Dioleoyl-3-bromopropanediol is in the synthesis of cationic lipids like 1,2-dioleoyl-3-trimethylammonium-propane (DOTAP), a widely used transfection agent. While various synthetic routes to DOTAP exist, starting with a brominated precursor offers a direct and efficient method.

Below is a generalized workflow comparing the synthesis of a cationic lipid using a brominated precursor versus a more traditional multi-step approach.

Caption: Synthetic route comparison.

As the diagram illustrates, the use of a brominated precursor can significantly reduce the number of synthetic steps, leading to higher overall yields, reduced purification challenges, and faster development timelines.

Impact of Headgroup Structure on Transfection Efficiency

The ability to easily diversify the headgroup is a key advantage, as even subtle changes to its structure can have a profound impact on the biological activity of the resulting lipid nanoparticles (LNPs). The structure of the cationic headgroup influences the charge density of the LNP surface, which in turn affects its interaction with negatively charged nucleic acids and cell membranes.

The following table summarizes hypothetical data illustrating how transfection efficiency can vary with different headgroups attached to the same 1,2-dioleoyl backbone. This data is representative of trends observed in the literature for various cationic lipids.

Headgroup Moiety	Resulting Cationic Lipid (Conceptual)	Zeta Potential (mV)	Particle Size (nm)	In Vitro Transfection Efficiency (% of cells)
Trimethylamine	1,2-dioleoyl-3-trimethylammonium-propane (DOTAP)	+45	120	65
Dimethylethanolamine	1,2-dioleoyl-3-(2-(dimethylamino)ethyl)propane	+38	135	75
Spermine (B22157)	1,2-dioleoyl-3-spermine-propane	+55	110	85
Guanidinium	1,2-dioleoyl-3-guanidinium-propane	+50	115	80

This data is illustrative and intended to demonstrate the principle of structure-activity relationships. Actual values would be system-dependent.

The data suggests that polyamine headgroups like spermine can lead to higher transfection efficiencies, likely due to their increased charge and potential role in buffering endosomal pH, which aids in endosomal escape.

Experimental Protocols

General Protocol for Synthesis of a Cationic Lipid from 1,2-Dioleoyl-3-bromopropanediol

This protocol outlines a general procedure for the nucleophilic substitution reaction to attach a desired headgroup.

Materials:

• 1,2-Dioleoyl-3-bromopropanediol

• Amine-containing headgroup (e.g., trimethylamine, dimethylethanolamine)

• Aprotic polar solvent (e.g., Dimethylformamide (DMF), Acetonitrile)

• Inert gas (e.g., Argon or Nitrogen)

• Standard laboratory glassware for organic synthesis

Procedure:

• Dissolve 1,2-Dioleoyl-3-bromopropanediol in the chosen aprotic polar solvent in a round-bottom flask under an inert atmosphere.

• Add a molar excess (typically 2-3 equivalents) of the amine-containing headgroup to the solution.

• Stir the reaction mixture at a specified temperature (ranging from room temperature to elevated temperatures, e.g., 60-80 °C) for a period of 12-48 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, the solvent is removed under reduced pressure (rotoevaporation).

• The crude product is then purified, typically by column chromatography on silica (B1680970) gel, to yield the desired cationic lipid.

• The final product is characterized by techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Protocol for Formulation of Lipid Nanoparticles and Transfection

Materials:

• Synthesized cationic lipid

• Helper lipid (e.g., DOPE or DSPC)

• Cholesterol

• PEG-lipid

• Nucleic acid (e.g., plasmid DNA or mRNA)

• Ethanol (B145695)

• Aqueous buffer (e.g., citrate (B86180) buffer, pH 4.0)

• Dialysis membrane

Procedure:

• The lipids (cationic lipid, helper lipid, cholesterol, and PEG-lipid) are dissolved in ethanol at a specific molar ratio.

• The nucleic acid is dissolved in the aqueous buffer.

• The lipid-ethanol solution is rapidly mixed with the aqueous nucleic acid solution, often using a microfluidic device, to induce the self-assembly of LNPs.

• The resulting LNP suspension is then dialyzed against a physiological buffer (e.g., PBS, pH 7.4) to remove the ethanol and non-encapsulated nucleic acid.

• The formulated LNPs are characterized for particle size, polydispersity index (PDI), and zeta potential using dynamic light scattering (DLS). The encapsulation efficiency of the nucleic acid is determined using a fluorescent dye-based assay (e.g., RiboGreen).

• For in vitro transfection, the LNPs are incubated with cultured cells, and the expression of the delivered nucleic acid (e.g., a reporter gene like GFP or luciferase) is quantified after a set period (e.g., 24-48 hours).

Signaling Pathways in Lipid Nanoparticle-Mediated Delivery

The successful delivery of a nucleic acid payload by a lipid nanoparticle involves a series of interactions with the cell, culminating in the release of the cargo into the cytoplasm. A critical step in this process is endosomal escape.

Caption: Endosomal escape pathway for cationic LNPs.

Cationic lipids play a crucial role in this pathway. As the endosome matures and its internal pH drops, the amine groups on the cationic lipids become protonated. This leads to an influx of counter-ions and water, causing osmotic swelling and eventual rupture of the endosome. Additionally, the protonated cationic lipids can interact with anionic lipids in the endosomal membrane, disrupting its integrity and facilitating the release of the nucleic acid cargo into the cytoplasm. The ability to fine-tune the pKa of the lipid headgroup, a possibility afforded by a versatile synthetic precursor like 1,2-Dioleoyl-3-bromopropanediol, is therefore a powerful tool for optimizing endosomal escape and overall delivery efficiency.

Conclusion

A Researcher's Guide to Assessing the Purity of Synthesized 1,2-Dioleoyl-3-bromopropanediol

Introduction

1,2-Dioleoyl-3-bromopropanediol is a key intermediate in the synthesis of specialized lipids for drug delivery systems, particularly in the development of cationic lipids for nucleic acid delivery. The purity of this precursor is paramount, as even minor impurities can significantly impact the efficacy, stability, and toxicity of the final lipid nanoparticle formulation. This guide provides a comparative overview of common analytical techniques for assessing the purity of 1,2-Dioleoyl-3-bromopropanediol, complete with experimental protocols and data presentation formats to aid researchers in establishing robust quality control standards.

Comparison of Analytical Techniques for Purity Assessment

The selection of an analytical method depends on the specific requirements of the analysis, such as the need for quantification, identification of unknown impurities, or high-throughput screening. A combination of chromatographic and spectroscopic methods is often employed for comprehensive characterization.

Technique	Principle	Information Provided	Advantages	Limitations	Typical Purity Range Detected
High-Performance Liquid Chromatography (HPLC)	Differential partitioning of the analyte between a stationary phase and a mobile phase.[1][2]	Quantitative purity (area %), detection and quantification of impurities.	High resolution and sensitivity, excellent for quantifying known and unknown impurities.[1][2][3]	Requires reference standards for absolute quantification, can be destructive.	>95%
¹H Nuclear Magnetic Resonance (¹H NMR) Spectroscopy	Measures the magnetic properties of atomic nuclei, providing detailed information about molecular structure.[4][5]	Structural confirmation, identification of impurities with distinct proton signals, and quantitative analysis (qNMR).[4][6]	Non-destructive, provides unambiguous structural information, can quantify without a specific reference standard for the analyte (using an internal standard).[7][8]	Lower sensitivity compared to HPLC and MS, complex spectra can be difficult to interpret.	>90%
Thin-Layer Chromatography (TLC)	Separation based on polarity on a thin layer of adsorbent material.[9][10][11]	Qualitative assessment of purity, rapid screening for the presence of major impurities.	Simple, fast, and inexpensive; useful for monitoring reaction progress and for rapid screening of multiple samples.[9][10][12]	Primarily qualitative, low resolution, not suitable for precise quantification.	>80%
Mass Spectrometry (MS)	Measures the mass-to-charge ratio of ions to identify and quantify molecules.[13][14]	Confirms molecular weight, provides structural information of impurities when coupled with fragmentation (MS/MS).	Extremely high sensitivity, provides definitive molecular weight information.[15]	May require coupling with a separation technique (e.g., LC-MS), ionization efficiency can vary between compounds.	>98%

Experimental Workflow for Purity Assessment

A systematic workflow ensures that the purity of a synthesized batch of 1,2-Dioleoyl-3-bromopropanediol is assessed accurately and reproducibly. The following diagram illustrates a typical workflow from sample reception to final purity confirmation.

Caption: Workflow for purity analysis of 1,2-Dioleoyl-3-bromopropanediol.

Potential Synthetic Impurities

The purity of the final product is highly dependent on the synthetic route. A common approach involves the acylation of 3-bromo-1,2-propanediol (B131886) with oleic acid or oleoyl (B10858665) chloride. The diagram below outlines potential impurities that may arise from this process.

Caption: Potential impurities in the synthesis of 1,2-Dioleoyl-3-bromopropanediol.

Detailed Experimental Protocols

Purity Assessment by High-Performance Liquid Chromatography (HPLC)

This protocol is designed for the quantitative analysis of 1,2-Dioleoyl-3-bromopropanediol and its non-polar impurities using a normal-phase HPLC system with a Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD).[1][16]

• Instrumentation:

  • HPLC system with a quaternary pump, autosampler, and column oven.

  • Normal-phase silica (B1680970) column (e.g., 250 x 4.6 mm, 5 µm).

  • Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD).

• Reagents:

  • Hexane (B92381) (HPLC grade)

  • Isopropanol (IPA, HPLC grade)

  • Methyl tert-butyl ether (MTBE, HPLC grade)

• Mobile Phase:

  • A gradient elution is typically used to separate lipids of varying polarity.[3]

  • Mobile Phase A: Hexane

  • Mobile Phase B: MTBE

  • Mobile Phase C: Isopropanol

• Procedure:

  • Sample Preparation: Accurately weigh and dissolve the synthesized product in the initial mobile phase (e.g., 98:2 Hexane:MTBE) to a concentration of 1 mg/mL.

  • Chromatographic Conditions:

    • Flow Rate: 1.0 mL/min

    • Column Temperature: 30°C

    • Injection Volume: 10 µL

    • Gradient Program (Example):

      Time (min)	%A (Hexane)	%B (MTBE)	%C (IPA)
      0.0	98	2	0
      10.0	90	10	0
      20.0	50	40	10
      25.0	50	40	10
      25.1	98	2	0

      | 35.0 | 98 | 2 | 0 |

  • Data Analysis: Integrate the peak areas of all components. Calculate the purity by dividing the peak area of the main product by the total area of all peaks.

Structural Confirmation by ¹H NMR Spectroscopy

This protocol provides a method for confirming the chemical structure and identifying major impurities.[4][5][6]

• Instrumentation:

  • NMR Spectrometer (400 MHz or higher).

  • 5 mm NMR tubes.

• Reagents:

  • Deuterated Chloroform (CDCl₃) with 0.03% Tetramethylsilane (TMS).

• Procedure:

  • Sample Preparation: Dissolve approximately 5-10 mg of the sample in 0.6 mL of CDCl₃ in a clean NMR tube.[7]

  • Data Acquisition:

    • Acquire a standard one-dimensional ¹H NMR spectrum.

    • Ensure a sufficient number of scans (e.g., 16 or 32) for a good signal-to-noise ratio.

  • Data Analysis:

    • Reference the spectrum to the TMS signal at 0.00 ppm.

    • Expected Chemical Shifts (δ) for 1,2-Dioleoyl-3-bromopropanediol:

      • ~5.34 ppm: Olefinic protons (-CH=CH-)

      • ~5.25 ppm: Glycerol backbone CH

      • ~4.3-4.1 ppm: Glycerol backbone CH₂OCO

      • ~3.6-3.5 ppm: Glycerol backbone CH₂Br

      • ~2.3 ppm: Methylene (B1212753) protons adjacent to carbonyl (-CH₂COO-)

      • ~2.0 ppm: Allylic protons (-CH₂-CH=CH-)

      • ~1.6 ppm: Methylene protons beta to carbonyl (-CH₂-CH₂COO-)

      • ~1.3 ppm: Bulk methylene protons of fatty acid chains

      • ~0.88 ppm: Terminal methyl protons (-CH₃)

    • Integrate the peaks to confirm the ratio of protons. Look for unexpected signals that may indicate impurities like residual solvents or starting materials.

Rapid Screening by Thin-Layer Chromatography (TLC)

This protocol is suitable for quickly checking the presence of the product and identifying more polar or non-polar impurities.[9][10][11]

• Materials:

  • Silica gel TLC plates (e.g., Silica Gel 60 F₂₅₄).

  • TLC developing chamber.

  • Capillary tubes for spotting.

• Reagents:

  • Developing Solvent System: A common system for neutral lipids is Petroleum Ether:Diethyl Ether:Acetic Acid (80:20:1, v/v/v).[9]

  • Visualization Reagent: Potassium permanganate (B83412) (KMnO₄) stain or iodine vapor.

• Procedure:

  • Chamber Saturation: Pour the developing solvent into the TLC chamber to a depth of about 0.5 cm. Place a filter paper wick inside, close the lid, and let the chamber saturate for 10-15 minutes.[10]

  • Spotting: Using a capillary tube, spot a small amount of the dissolved sample (in a volatile solvent like hexane or chloroform) onto the baseline of the TLC plate.

  • Development: Place the plate in the saturated chamber and allow the solvent front to migrate up the plate until it is about 1 cm from the top.[9]

  • Visualization: Remove the plate, mark the solvent front, and let it dry completely. Visualize the spots by placing the plate in a chamber with iodine crystals or by dipping it into a KMnO₄ stain and gently heating.

  • Analysis: The main product spot should be the most prominent. Impurities will appear as separate spots with different Rf (retention factor) values. More polar impurities (like mono-acylated byproducts) will have a lower Rf, while less polar impurities will have a higher Rf.

References

• 1. hplc.eu [hplc.eu]
• 2. Separation of neutral lipids and free fatty acids by high-performance liquid chromatography using low wavelength ultraviolet detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. HPLC of lipid classes | Cyberlipid [cyberlipid.gerli.com]
• 4. Lipid Profiling Using 1H NMR Spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Lipid Profiling Using 1H NMR Spectroscopy | Springer Nature Experiments [experiments.springernature.com]
• 7. scielo.br [scielo.br]
• 8. cellgs.com [cellgs.com]
• 9. hbmahesh.weebly.com [hbmahesh.weebly.com]
• 10. Thin Layer Chromatography (TLC) for the Separation of Lipids [rockedu.rockefeller.edu]
• 11. repository.seafdec.org [repository.seafdec.org]
• 12. aocs.org [aocs.org]
• 13. Brominated lipid probes expose structural asymmetries in constricted membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 14. biorxiv.org [biorxiv.org]
• 15. researchgate.net [researchgate.net]
• 16. documents.thermofisher.com [documents.thermofisher.com]

The Contrasting Roles of 1,2-Dioleoyl-3-bromopropanediol and its Analogs in Cellular Signaling: An In Vitro and In Vivo Perspective

For researchers, scientists, and drug development professionals, understanding the nuanced differences between molecular tools is paramount. This guide provides a comparative analysis of 1,2-Dioleoyl-3-bromopropanediol against its close structural analog, 1,2-dioleoylglycerol (DOG), and the widely used phorbol (B1677699) ester, phorbol 12-myristate 13-acetate (PMA). While DOG and PMA are potent activators of Protein Kinase C (PKC), a crucial family of enzymes in signal transduction, the substitution of a hydroxyl group with bromine in 1,2-Dioleoyl-3-bromopropanediol is predicted to transform it into a competitive inhibitor, offering a tool to dissect and potentially block PKC-mediated pathways.

This comparison will delve into the known in vitro and in vivo applications of DOG and PMA, providing a framework for the anticipated applications of 1,2-Dioleoyl-3-bromopropanediol. Experimental data for the established compounds are summarized, and detailed protocols are provided to guide future research.

Unraveling the Mechanism: Activators vs. a Putative Inhibitor

The activation of conventional and novel PKC isoforms is a critical step in numerous cellular processes, including cell growth, differentiation, and apoptosis.[1][2] This activation is physiologically initiated by the second messenger diacylglycerol (DAG), which binds to the C1 domain of PKC, recruiting it to the cell membrane and inducing a conformational change that relieves autoinhibition.[3]

1,2-dioleoylglycerol (DOG) is a naturally occurring DAG that serves as a direct activator of PKC. Its applications in research are aimed at mimicking the physiological activation of this pathway.[4][5]

Phorbol 12-myristate 13-acetate (PMA) is a potent, non-physiological activator of PKC.[6][7] It functions as a DAG analog, binding to the same C1 domain with high affinity and promoting a more sustained activation of PKC, making it a powerful tool for studying PKC-dependent signaling.[8][9]

1,2-Dioleoyl-3-bromopropanediol , by contrast, is hypothesized to act as a competitive inhibitor of PKC. The replacement of the sn-3 hydroxyl group, which is crucial for the proper conformational change and activation of PKC, with a bromine atom is expected to allow the molecule to bind to the C1 domain but prevent the subsequent activation steps.[3] This would competitively block the binding of endogenous DAG and phorbol esters, thereby inhibiting PKC signaling. This mechanism is analogous to other substrate-analog inhibitors of kinases.[1][10]

In Vitro Applications: A Comparative Overview

The in vitro applications of DOG and PMA are extensive and provide a roadmap for the potential uses of 1,2-Dioleoyl-3-bromopropanediol as a PKC inhibitor.

Compound	Application	Cell Type(s)	Concentration Range	Observed Effects
1,2-Dioleoylglycerol (DOG)	PKC Activation, Induction of Membrane Fusion	Various, including HEK-293 cells	1-100 µM	Activation of PKC-mediated signaling pathways, promotion of calcium-induced vesicle fusion.[11][12]
Phorbol 12-myristate 13-acetate (PMA)	PKC Activation, Induction of Cell Differentiation, Tumor Promotion, NF-κB Activation	Various, including Jurkat, THP-1, HeLa, K562/ADM cells	1-200 ng/mL (nanomolar range)	Potent and sustained PKC activation, induction of differentiation in hematopoietic cell lines, tumor promotion, activation of the NF-κB pathway.[6][8][13][14]
1,2-Dioleoyl-3-bromopropanediol (Predicted)	Competitive Inhibition of PKC	Various	To be determined empirically	Blockade of DAG- and phorbol ester-induced PKC activation, inhibition of downstream signaling events.

In Vivo Applications: From Preclinical Models to Potential Therapeutics

The in vivo effects of DOG and PMA have been explored in various animal models, highlighting the systemic consequences of PKC activation. 1,2-Dioleoyl-3-bromopropanediol, as a putative inhibitor, would be expected to counteract these effects.

Compound	Application	Animal Model(s)	Dosage and Administration	Observed Effects
1,2-Dioleoylglycerol (DOG)	Studies of lipid metabolism and signaling	Not widely used as a standalone in vivo agent due to rapid metabolism.	-	Serves as a metabolic intermediate and signaling molecule.[4][5]
Phorbol 12-myristate 13-acetate (PMA)	Tumor Promotion, Inflammation Models	Mice, Rats	Topical application (e.g., 20 µL of 125 µg/mL solution for ear inflammation)	Potent tumor promotion on mouse skin, induction of inflammation and edema.[15][16][17]
1,2-Dioleoyl-3-bromopropanediol (Predicted)	Inhibition of PKC-mediated pathologies	To be determined (e.g., models of cancer, inflammation)	To be determined	Potential to ameliorate tumor growth and inflammation driven by PKC activation.

Experimental Protocols

Detailed methodologies are crucial for reproducible research. Below are established protocols for the in vitro use of PMA and a general guideline for cell culture that can be adapted for experiments with DOG and 1,2-Dioleoyl-3-bromopropanediol.

Protocol 1: Induction of Differentiation in THP-1 Cells with PMA

Objective: To differentiate monocytic THP-1 cells into macrophage-like cells.[13]

Materials:

• THP-1 cells

• RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin

• Phorbol 12-myristate 13-acetate (PMA) stock solution (1 mg/mL in DMSO)

• 6-well cell culture plates

• Phosphate-buffered saline (PBS)

Procedure:

• Seed THP-1 cells at a density of 5 x 10^5 cells/mL in a 6-well plate.

• Prepare a working solution of PMA by diluting the stock solution in culture medium to the desired final concentration (e.g., 100 ng/mL).

• Add the PMA-containing medium to the cells. Include a vehicle control (medium with the same final concentration of DMSO).

• Incubate the cells at 37°C in a 5% CO2 incubator for 48-72 hours.

• Observe the cells for morphological changes, such as adherence to the plate and a more spread-out, macrophage-like appearance.

• Confirm differentiation by assessing the expression of macrophage-specific markers (e.g., CD11b) via flow cytometry or western blotting.

Protocol 2: General Protocol for In Vitro Treatment of Adherent Cells

Objective: To assess the effect of a compound on a specific cellular pathway in adherent cells.

Materials:

• Adherent cell line of interest (e.g., HeLa, HEK293)

• Appropriate cell culture medium (e.g., DMEM with 10% FBS)

• Compound stock solution (e.g., DOG, PMA, or 1,2-Dioleoyl-3-bromopropanediol in a suitable solvent like DMSO or ethanol)

• Cell culture plates or dishes

• PBS

• Lysis buffer for downstream analysis (e.g., RIPA buffer for western blotting)

Procedure:

• Seed cells in the desired format (e.g., 6-well plate) and allow them to adhere and reach 70-80% confluency.

• Prepare working solutions of the compound by diluting the stock solution in serum-free medium to the desired final concentrations.

• Remove the growth medium from the cells and wash once with PBS.

• Add the compound-containing medium to the cells. Include appropriate vehicle controls.

• Incubate for the desired time period (this can range from minutes to hours depending on the pathway being studied).

• Following incubation, wash the cells with ice-cold PBS.

• Lyse the cells directly in the plate with an appropriate lysis buffer.

• Collect the cell lysates and proceed with downstream analysis, such as western blotting to assess the phosphorylation status of PKC substrates or other signaling proteins.

Visualizing the Pathways and Workflows

To better illustrate the concepts discussed, the following diagrams were generated using the DOT language.

Caption: PKC Signaling Pathway Modulation.

Caption: Comparative Experimental Workflow.

References

• 1. What are PKC inhibitors and how do they work? [synapse.patsnap.com]
• 2. Diacylglycerol - Basic Neurochemistry - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. Diacylglycerol-evoked activation of PKC and PKD isoforms in regulation of glucose and lipid metabolism: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Phorbol 12-myristate 13-acetate | PMA | PKC/SphK activator | TargetMol [targetmol.com]
• 7. azbigmedia.com [azbigmedia.com]
• 8. invivogen.com [invivogen.com]
• 9. Phorbol 12-Myristate 13-Acetate Enhances Long-Term Potentiation in the Hippocampus through Activation of Protein Kinase Cδ and ε - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Inhibition of protein kinase C by N-myristoylated peptide substrate analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. 1,2-Dioleoylglycerol promotes calcium-induced fusion in phospholipid vesicles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. karger.com [karger.com]
• 15. The PMA phorbol ester tumor promoter increases canonical Wnt signaling via macropinocytosis | eLife [elifesciences.org]
• 16. aacrjournals.org [aacrjournals.org]
• 17. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Navigating the Disposal of 1,2-Dioleoyl-3-bromopropanediol: A Guide to Safe Practices

Immediate Steps for Safe Disposal

When a Safety Data Sheet for a specific chemical is not available, the primary course of action is to treat the substance as hazardous until proven otherwise. The following step-by-step process ensures safety and regulatory compliance.

1. Quarantine and Label the Material:

• Isolate the container of 1,2-Dioleoyl-3-bromopropanediol in a designated and controlled storage area for hazardous materials.

• Clearly label the container with the full chemical name, date, and a prominent "Awaiting Disposal - Full Safety Data Sheet Required" notice.

2. Obtain the Specific Safety Data Sheet (SDS):

• The most critical step is to contact the manufacturer or supplier of the 1,2-Dioleoyl-3-bromopropanediol directly to request the specific SDS for the product. This document will contain detailed information on its hazards, handling, and required disposal methods.

3. Consult Your Environmental Health and Safety (EHS) Officer:

• Provide your institution's EHS officer with the chemical name and any available information.

• The EHS officer will provide guidance on institutional protocols and will be instrumental in coordinating with a certified chemical waste disposal company.

4. Prepare for Disposal with a Licensed Vendor:

• Only a licensed and certified hazardous waste disposal company should handle the final disposal.

• The SDS, once obtained, will be essential for the waste vendor to properly classify, package, transport, and dispose of the chemical in accordance with all local, state, and federal regulations.

Potential Hazards of Related Compounds

While not specific to 1,2-Dioleoyl-3-bromopropanediol, the hazards associated with structurally related brominated organic compounds can serve as a preliminary cautionary guide. It is imperative to remember that these are potential hazards and may not be representative of the specific compound .

Hazard Category	Potential Risks Associated with Related Brominated Compounds
Acute Toxicity	Harmful if swallowed or in contact with skin.[1][2]
Skin Irritation	May cause skin irritation and potentially an allergic skin reaction.[1][2][3]
Eye Damage	Risk of serious eye damage.[1][2]
Respiratory Irritation	May cause respiratory irritation.[1][2]
Aquatic Toxicity	Very toxic to aquatic life with long-lasting effects.[1][2]

General Chemical Disposal Workflow

The following diagram illustrates a standardized workflow for the disposal of laboratory chemicals, emphasizing the critical checkpoints and decision-making processes.

Caption: General workflow for the safe and compliant disposal of laboratory chemicals.

By adhering to this structured approach, researchers and laboratory personnel can ensure that the disposal of chemicals like 1,2-Dioleoyl-3-bromopropanediol is managed safely and responsibly, even when complete information is not immediately at hand. The cornerstone of this process is the acquisition and application of the specific Safety Data Sheet provided by the manufacturer.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. s3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com]
• 3. spectrumchemical.com [spectrumchemical.com]